5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

• CAS: 228262-99-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, a heterocyclic compound of interest in pharmaceutical research and drug development. Recognizing the limited availability of experimentally-derived data for this specific molecule, this document presents a two-fold approach. Firstly, it offers a summary of predicted physicochemical parameters based on established computational models and data from structurally analogous compounds. Secondly, and more critically for the research community, it furnishes detailed, field-proven experimental protocols for the empirical determination of these properties. This guide is designed to be a vital resource for researchers, medicinal chemists, and formulation scientists, enabling a thorough understanding and practical assessment of this compound's characteristics. The subsequent sections delve into molecular structure, predicted properties, and rigorous methodologies for determining key parameters such as pKa, lipophilicity, solubility, thermal behavior, and solid-state form. Emphasis is placed on the causality behind experimental choices and the establishment of self-validating systems to ensure scientific integrity.

Introduction and Molecular Structure

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid belongs to the substituted imidazole class of compounds. The imidazole ring is a crucial pharmacophore found in numerous biologically active molecules. The presence of an amino group, a carboxylic acid, and a benzyl substituent suggests a molecule with a rich chemical profile, including multiple ionization sites and the potential for diverse intermolecular interactions. These features are pivotal in determining its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its suitability for various pharmaceutical formulations.

A precise understanding of its physicochemical properties is, therefore, a prerequisite for any drug development program. This guide aims to provide the foundational knowledge and practical methodologies to achieve this understanding.

Caption: 2D Structure of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Predicted Physicochemical Properties

In the absence of comprehensive experimental data, computational models provide valuable initial estimates of a compound's properties. These predictions are useful for guiding experimental design and developing an early understanding of the molecule's behavior.[1][2] The following table summarizes the predicted physicochemical properties for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Property	Predicted Value	Prediction Tool/Methodology
Molecular Formula	C₁₁H₁₁N₃O₂	-
Molecular Weight	217.23 g/mol	-
pKa	Acidic pKa (COOH): ~3-4Basic pKa (NH₂): ~5-6Basic pKa (imidazole N): ~6-7	ACD/pKa DB, Marvin, SPARC[3][4]
logP	1.0 - 2.0	ALOGPS, XLOGP3, Molinspiration[5][6][7]
Aqueous Solubility	Low to moderate	ALOGPS, ADMET Predictor[8][9][10]

Disclaimer: The values presented in this table are in silico predictions and have not been experimentally verified. They should be used for guidance purposes only. Empirical determination is essential for accurate characterization.

Experimental Determination of Physicochemical Properties

This section provides detailed protocols for the experimental determination of the key physicochemical properties of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Structural Confirmation and Purity

Prior to any physicochemical characterization, the identity and purity of the synthesized compound must be unequivocally established.

• ¹H NMR: To confirm the presence and connectivity of protons. Expected signals would include those for the benzyl group (aromatic and methylene protons), the imidazole ring proton, and exchangeable protons from the amino and carboxylic acid groups.

• ¹³C NMR: To identify all unique carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): To establish detailed connectivity and definitively assign proton and carbon signals.

High-resolution mass spectrometry (HRMS) is crucial for confirming the molecular formula.[11][12][13][14][15] Electron spray ionization (ESI) is a suitable technique for this molecule due to its polar nature. The observed mass should be within 5 ppm of the calculated exact mass.[13]

FTIR is used to identify key functional groups. Expected characteristic absorption bands include:

• O-H stretch (carboxylic acid): Broad band around 2500-3300 cm⁻¹

• N-H stretch (amino group): Two bands around 3300-3500 cm⁻¹

• C=O stretch (carboxylic acid): Around 1700-1725 cm⁻¹

• C=C and C=N stretches (aromatic and imidazole rings): Around 1450-1600 cm⁻¹

Determination of Ionization Constant (pKa)

The pKa values are critical as they influence solubility, absorption, and receptor binding. Given the presence of a carboxylic acid, an amino group, and the imidazole ring, this molecule is expected to have multiple pKa values. Potentiometric titration is the gold standard for pKa determination.[16][17][18][19][20]

Experimental Protocol: Potentiometric Titration [16][19]

• Preparation:

  • Calibrate a pH meter with standard buffers (pH 4, 7, and 10).

  • Prepare a stock solution of the compound in a suitable solvent (e.g., water or a water/co-solvent mixture if solubility is low) at a concentration of at least 10⁻⁴ M.[18]

  • Prepare standardized titrants (e.g., 0.1 M HCl and 0.1 M NaOH).

  • Maintain a constant ionic strength using a background electrolyte (e.g., 0.15 M KCl).[16]

• Titration:

  • Place a known volume of the compound's solution in a thermostatted vessel.

  • Immerse the calibrated pH electrode.

  • Add the titrant in small, precise increments, allowing the pH to stabilize after each addition.

  • Record the pH and the volume of titrant added.

• Data Analysis:

  • Plot pH versus the volume of titrant added.

  • The pKa is the pH at the half-equivalence point. For multiple pKa values, specialized software can be used to analyze the titration curve and determine each inflection point.

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity (logP/logD)

Lipophilicity is a key determinant of a drug's ability to cross biological membranes. It is typically expressed as the logarithm of the partition coefficient (logP) for the neutral species, or the distribution coefficient (logD) at a specific pH.

Experimental Protocol: Shake-Flask Method [21][22][23][24][25]

This is the traditional and most reliable method for logP determination.[21]

• Preparation:

  • Pre-saturate n-octanol with water and water with n-octanol.

  • Prepare a stock solution of the compound.

• Partitioning:

  • Add a known amount of the compound to a mixture of the pre-saturated n-octanol and water (or a buffer of a specific pH for logD).

  • Shake the mixture until equilibrium is reached (typically for several hours).

  • Centrifuge to ensure complete phase separation.

• Analysis:

  • Carefully sample both the aqueous and n-octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

  • Calculate logP or logD using the formula: logP = log([concentration in octanol] / [concentration in aqueous phase]).

Alternative Method: RP-HPLC [21][26][27][28][29]

A faster, high-throughput method involves correlating the compound's retention time on a reverse-phase HPLC column with those of standards with known logP values.[26][28]

Thermal Properties and Polymorphism

The solid-state properties of a drug substance can significantly impact its stability, solubility, and bioavailability.[30]

Differential Scanning Calorimetry (DSC) is a powerful technique for determining the melting point, purity, and identifying polymorphic transitions.

Experimental Protocol: DSC Analysis

• Accurately weigh a small amount of the sample (1-5 mg) into an aluminum pan and seal it.

• Place the sample pan and an empty reference pan in the DSC cell.

• Heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Record the heat flow as a function of temperature.

• The melting point is determined from the onset or peak of the endothermic event. Other thermal events, such as decomposition or polymorphic transitions, can also be identified.

Polymorphism is the ability of a compound to exist in multiple crystalline forms.[31] Different polymorphs can have different physicochemical properties.[30] X-ray Powder Diffraction (XRPD) is the primary technique for identifying and characterizing polymorphs.[30][31][32][33][34]

Experimental Protocol: XRPD Analysis [32][34]

• A small amount of the powdered sample is packed into a sample holder.

• The sample is irradiated with a monochromatic X-ray beam.

• The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• The resulting diffraction pattern is a unique "fingerprint" for a specific crystalline form. Different polymorphs will produce distinct XRPD patterns.

Caption: Analytical workflow for solid-state characterization.

Stability Assessment

Understanding the chemical stability of a drug candidate is crucial for determining its shelf-life and appropriate storage conditions. Forced degradation studies are performed to identify potential degradation pathways and products.[35][36][37][38][39]

Forced Degradation Protocol [38][39]

The compound is subjected to stress conditions more severe than those it would likely encounter during storage. These typically include:

• Hydrolytic Degradation: Exposure to acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) conditions at elevated temperatures.[39]

• Oxidative Degradation: Treatment with an oxidizing agent, such as hydrogen peroxide.

• Photolytic Degradation: Exposure to UV and visible light as per ICH Q1B guidelines.[39]

• Thermal Degradation: Heating the solid compound at elevated temperatures.

Samples are analyzed at various time points using a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

Safety and Handling

While specific toxicity data for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is not available, general precautions for handling powdered chemical compounds should be followed. Based on the safety data for related imidazole compounds, the following is recommended:

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Storage: Keep in a tightly sealed container in a cool, dry place.

Conclusion

This technical guide has provided a comprehensive framework for understanding and evaluating the physicochemical properties of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. By combining predictive modeling with robust, detailed experimental protocols, researchers are equipped with the necessary tools to thoroughly characterize this promising compound. The methodologies outlined herein for determining pKa, lipophilicity, thermal properties, solid-state form, and stability are fundamental to advancing this molecule through the drug discovery and development pipeline. Adherence to these rigorous analytical practices will ensure the generation of high-quality, reliable data, which is the cornerstone of successful pharmaceutical research.

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An In-depth Technical Guide to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid: Molecular Structure and Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific molecule, this document presents a proposed synthetic pathway and predicted characterization data based on established chemical principles and spectroscopic data from analogous structures.

Introduction: The Imidazole Scaffold in Drug Discovery

Imidazole derivatives are a cornerstone in medicinal chemistry, forming the core structure of numerous biologically active compounds. The imidazole ring, with its unique electronic properties and ability to participate in hydrogen bonding, serves as a versatile scaffold for designing molecules that can interact with various biological targets. The strategic placement of substituents on the imidazole ring allows for the fine-tuning of a compound's physicochemical properties and biological activity. The title compound, 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, incorporates several key functional groups: a primary amino group, a carboxylic acid, and a benzyl group, suggesting its potential as a valuable building block or a bioactive molecule in its own right.

Molecular Structure and Physicochemical Properties

The molecular structure of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid consists of a central imidazole ring substituted at the 1, 4, and 5 positions. The benzyl group at the N-1 position introduces lipophilicity and potential for π-stacking interactions. The amino group at C-5 and the carboxylic acid at C-4 are key functional groups that can participate in hydrogen bonding and ionic interactions, making them crucial for receptor binding.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₁₁H₁₁N₃O₂
Molecular Weight	217.23 g/mol
XLogP3	1.2
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	3

Note: These properties are computationally predicted and await experimental verification.

Proposed Synthetic Pathway

A plausible and efficient synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid can be envisioned in a two-step process starting from the commercially available 5-amino-1H-imidazole-4-carbonitrile. The proposed pathway involves N-benzylation followed by the hydrolysis of the nitrile to a carboxylic acid.

An In-Depth Technical Guide to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical identity, synthesis, physicochemical properties, and its emerging role in drug discovery, offering a valuable resource for researchers in the field.

Core Chemical Identity: Nomenclature and CAS Number

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a substituted imidazole, a class of heterocyclic aromatic compounds that are integral to many biological processes and pharmaceutical agents.[1][2]

• Systematic Name: 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

• CAS Number: 228262-99-5[3]

• Molecular Formula: C₁₁H₁₁N₃O₂[3]

• Synonyms: While the systematic name is standard, researchers may encounter variations in literature. It is crucial to cross-reference the CAS number to ensure accurate identification.

The structural architecture, featuring a benzyl group at the 1-position of the imidazole ring and amino and carboxylic acid functional groups at the 5- and 4-positions respectively, provides a unique scaffold for diverse chemical modifications and biological interactions.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in drug development, influencing factors such as solubility, stability, and bioavailability.

Property	Value	Source
Molecular Weight	217.23 g/mol	Calculated
Appearance	White to off-white powder	Inferred from related compounds
Solubility	Soluble in organic solvents like DMSO and methanol	Inferred from related compounds
Melting Point	Not explicitly reported, but expected to be a high-melting solid	Inferred from related compounds

Synthesis and Chemical Workflow

The synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is most commonly achieved through the hydrolysis of its corresponding ethyl ester, ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate. This multi-step synthesis is a foundational process for obtaining the target molecule for further research.

Diagram of the Synthetic Pathway

Caption: Synthetic route to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Experimental Protocol: Synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

This protocol details the hydrolysis of the ethyl ester precursor.

Materials:

• Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate

• Ethanol (or other suitable alcohol)

• Sodium hydroxide (NaOH) or other suitable base

• Water

• Hydrochloric acid (HCl) for acidification

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, magnetic stirrer, filtration apparatus)

Procedure:

• Dissolution: Dissolve ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate in ethanol in a round-bottom flask. The choice of solvent and concentration should be optimized based on the scale of the reaction.

• Saponification: Add an aqueous solution of sodium hydroxide to the reaction mixture. The molar equivalent of the base should be in excess to ensure complete hydrolysis of the ester.

• Reflux: Heat the reaction mixture to reflux with stirring. The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC), to determine the point of complete consumption of the starting material.

• Work-up:

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture onto crushed ice.

  • Carefully acidify the solution with hydrochloric acid to a pH of approximately 3. This will precipitate the carboxylic acid product.

• Isolation and Purification:

  • Collect the precipitated solid by filtration.

  • Wash the solid with cold water to remove any remaining salts.

  • Dry the product under vacuum to yield 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.[4]

Rationale: The causality behind this experimental design lies in the principle of saponification, where the ester is cleaved by a nucleophilic attack of a hydroxide ion, leading to the formation of a carboxylate salt. Subsequent acidification protonates the carboxylate to yield the desired carboxylic acid.

Applications in Drug Discovery and Medicinal Chemistry

The imidazole scaffold is a well-established "privileged structure" in medicinal chemistry, appearing in numerous approved drugs.[1][2] Derivatives of imidazole exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][5]

While specific biological targets for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid are still under active investigation, its structural motifs suggest several potential avenues for drug discovery:

• Anticancer Agents: The core imidazole structure is present in various compounds with demonstrated antiproliferative activity. The amino and carboxylic acid groups offer sites for further chemical modification to optimize potency and selectivity against cancer cell lines.

• Antimicrobial Agents: Imidazole derivatives have a long history as antifungal and antibacterial agents.[1][5] The subject compound could serve as a valuable building block for the synthesis of novel antimicrobial candidates.

• Enzyme Inhibition: The carboxylic acid moiety can act as a key interacting group with the active sites of various enzymes, making this compound a candidate for screening against a range of enzymatic targets. For instance, some imidazole carboxylic acid derivatives have been explored as metallo-β-lactamase inhibitors.[6][7]

Logical Relationship in Drug Discovery Workflow

Caption: A typical workflow for utilizing the title compound in drug discovery.

Conclusion

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a versatile chemical entity with significant potential in the field of drug discovery. Its well-defined structure and accessible synthesis make it an attractive starting point for the development of novel therapeutic agents. Further research into its biological activities and potential targets is warranted and is expected to unveil new opportunities for medicinal chemists and pharmacologists.

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• PubChem. (n.d.). 5-amino-1H-imidazole-4-carboxylic acid. Retrieved from [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 5-Amino-1-(5-phospho-D-ribosyl)imidazole-4-carboxylic acid (HMDB0006273). Retrieved from [Link]

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Solubility Profile of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid: A Theoretical and Practical Guide

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a heterocyclic compound with structural motifs that suggest its potential as a building block in medicinal chemistry. A thorough understanding of its solubility is a critical first step in drug discovery and development, influencing everything from reaction conditions in synthesis to formulation strategies for preclinical studies. This guide provides a comprehensive analysis of the predicted solubility behavior of this molecule based on its physicochemical properties. In the absence of extensive public experimental data, we present a robust, step-by-step protocol for the experimental determination of its thermodynamic solubility in a range of pharmaceutically relevant solvents. This document is intended to equip researchers, chemists, and formulation scientists with the theoretical foundation and practical methodology required to characterize this compound effectively.

Introduction to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

The imidazole ring is a cornerstone of many biologically active molecules. The title compound, 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, integrates several key functional groups onto this core: a basic amino group, an acidic carboxylic acid group, and a bulky, hydrophobic benzyl group. This unique combination makes it an intriguing candidate for further chemical exploration.

The solubility of an active pharmaceutical ingredient (API) is a paramount physicochemical property that dictates its path through the development pipeline.[1] Poor aqueous solubility can lead to significant challenges in formulation and result in poor bioavailability.[2] Therefore, an early and accurate assessment of a compound's solubility profile is not just a routine measurement, but a strategic necessity.

This guide addresses the current information gap by:

• Analyzing the compound's structure to predict its solubility in various solvent systems.

• Providing a detailed, field-proven experimental protocol for accurate solubility determination.

• Offering a framework for interpreting the resulting data to guide future research and development decisions.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a molecule is governed by the interplay of its functional groups with the solvent.[3] The principle of "like dissolves like" provides a foundational, qualitative prediction.[3][4]

Structural Analysis

• Amphoteric Nature: The molecule contains both a primary amine (a weak base) and a carboxylic acid (a weak acid). Such compounds are termed amphoteric.[5] This dual functionality is the single most important predictor of its aqueous solubility behavior.

• Hydrophobic Benzyl Group: The N-benzyl substituent introduces a significant nonpolar, hydrophobic character to the molecule. This group will tend to limit solubility in highly polar solvents like water but may enhance it in organic solvents.

• Imidazole Core: The imidazole ring itself is polar and capable of participating in hydrogen bonding as both a donor and an acceptor.

• Hydrogen Bonding: The presence of the amino and carboxylic acid groups allows for extensive hydrogen bonding, which is crucial for dissolution in protic solvents.[6]

The Critical Role of pH

For an amphoteric compound, solubility in aqueous media is highly dependent on pH.[7]

• At Low pH (Acidic): The amino group will be protonated (-NH3+), forming a cationic species. This increase in charge will disrupt the crystal lattice and enhance interaction with polar water molecules, leading to a significant increase in solubility.

• At High pH (Basic): The carboxylic acid group will be deprotonated (-COO-), forming an anionic species. Similarly, this charged form will be more soluble in water.

• At the Isoelectric Point (pI): At a specific intermediate pH, the molecule will exist predominantly as a neutral zwitterion, carrying both a positive and a negative charge. At this pI, the molecule has minimal net charge, leading to the strongest intermolecular interactions and thus its minimum aqueous solubility .[5] This behavior results in a characteristic U-shaped solubility-pH profile.[8][9]

Predicted Solubility in Common Solvents

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): Solubility in pure water at neutral pH is expected to be low due to the hydrophobic benzyl group. As established, solubility will increase at acidic or basic pH. In alcohols, the solubility is predicted to be moderate to good, as these solvents have both polar (hydroxyl) and nonpolar (alkyl) character, capable of solvating the entire molecule. The solubility of amino acids, which share the amphoteric nature, is known to decrease as the non-polar side chain increases, but is often favorable in hydroalcoholic solutions.[10][11]

• Polar Aprotic Solvents (e.g., DMSO, DMF): High solubility is predicted in solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). These solvents are highly polar and can effectively solvate the charged portions of the molecule while also accommodating the nonpolar benzyl group. DMSO is a common choice for preparing high-concentration stock solutions for in-vitro screening.[2]

• Nonpolar Solvents (e.g., Hexane, Toluene): Very poor solubility is expected. The high polarity imparted by the amino, carboxyl, and imidazole groups will prevent effective solvation by nonpolar solvents.

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

The gold standard for determining equilibrium or thermodynamic solubility is the shake-flask method.[2][12] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.[13] The following protocol is a self-validating system designed for accuracy and reproducibility.

Objective

To determine the thermodynamic solubility of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid in a panel of selected solvents at a controlled temperature (e.g., 25 °C).

Materials and Equipment

• Compound: 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (solid, high purity).

• Solvents:

  • Deionized Water, adjusted to pH 3.0 (with HCl)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Deionized Water, adjusted to pH 10.0 (with NaOH)

  • Methanol (HPLC grade)

  • Ethanol (HPLC grade)

  • Dimethyl Sulfoxide (DMSO) (HPLC grade)

  • Acetonitrile (HPLC grade)

• Equipment:

  • Analytical balance

  • 2 mL glass vials with screw caps

  • Orbital shaker with temperature control

  • Benchtop centrifuge with temperature control

  • Calibrated micropipettes

  • HPLC system with a UV detector and a suitable C18 column

  • Syringe filters (0.22 µm, PTFE or other compatible material)

Step-by-Step Methodology

• Preparation of Stock Solution for Quantification:

  • Accurately weigh approximately 5 mg of the compound and dissolve it in a known volume (e.g., 10 mL) of a suitable solvent in which it is freely soluble (DMSO is a likely candidate) to create a stock solution of known concentration.

  • Causality: This stock is essential for creating a calibration curve, which correlates HPLC peak area to concentration.

• Preparation of Calibration Curve:

  • Perform serial dilutions of the stock solution to create a series of at least five calibration standards. The concentration range should bracket the expected solubility values.

  • Inject each standard into the HPLC-UV system and record the peak area.

  • Plot peak area versus concentration and perform a linear regression. The resulting equation (y = mx + c) and correlation coefficient (R² > 0.99) validate the analytical method.

• Sample Preparation (in triplicate for each solvent):

  • Add an excess of the solid compound to a 2 mL vial. An amount that is visibly in excess after equilibration (e.g., 2-5 mg) is sufficient.

  • Causality: Using an excess of solid ensures that the resulting solution is truly saturated and in equilibrium with the solid phase.[2]

  • Accurately add a known volume (e.g., 1 mL) of the desired test solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them on the orbital shaker in a temperature-controlled environment (25 °C).

  • Shake the vials for a minimum of 24 hours. For crystalline compounds, 48-72 hours may be necessary to ensure true thermodynamic equilibrium is reached and to avoid measuring the solubility of a potentially more soluble, transient polymorphic form.[14]

• Phase Separation:

  • After equilibration, allow the vials to stand for 30 minutes to allow larger particles to settle.

  • Centrifuge the vials at high speed (e.g., 14,000 rpm) for 15-20 minutes at 25 °C.

  • Causality: Centrifugation is a critical step to separate the undissolved solid from the saturated supernatant. Filtration can sometimes be used, but care must be taken to ensure the compound does not adsorb to the filter material, which would lead to an underestimation of solubility.[1]

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Immediately dilute the aliquot with the HPLC mobile phase to prevent precipitation. The dilution factor should be chosen to bring the concentration within the range of the calibration curve.

  • Inject the diluted sample into the HPLC-UV system and record the peak area.

• Calculation:

  • Use the linear regression equation from the calibration curve to calculate the concentration of the diluted sample.

  • Multiply the result by the dilution factor to determine the final solubility in the solvent.

  • Calculate the mean and standard deviation for the triplicate measurements.

Data Presentation and Visualization

Quantitative data should be organized systematically for clear comparison and interpretation.

Table 1: Experimental Solubility of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid at 25 °C

Solvent	pH	Temperature (°C)	Solubility (mg/mL)	Standard Deviation	Observations
Deionized Water	3.0	25	Experimental Value	Experimental Value	e.g., Clear solution
PBS	7.4	25	Experimental Value	Experimental Value	e.g., Fine precipitate
Deionized Water	10.0	25	Experimental Value	Experimental Value	e.g., Clear solution
Methanol	N/A	25	Experimental Value	Experimental Value	e.g., Soluble
Ethanol	N/A	25	Experimental Value	Experimental Value	e.g., Moderately soluble
DMSO	N/A	25	Experimental Value	Experimental Value	e.g., Freely soluble
Acetonitrile	N/A	25	Experimental Value	Experimental Value	e.g., Sparingly soluble

Diagram 1: Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the shake-flask protocol.

Caption: Workflow for the Shake-Flask solubility determination method.

Interpretation and Discussion

The data generated from this protocol will provide a clear, quantitative picture of the compound's behavior.

• Aqueous Solubility Profile: The results from the pH 3, 7.4, and 10 solutions will validate the predicted U-shaped profile. A low solubility at pH 7.4 would indicate potential challenges for oral absorption, which might necessitate formulation strategies such as salt formation or the use of solubility enhancers.

• Organic Solvent Solubility: High solubility in DMSO confirms its suitability as a solvent for creating stock solutions for biological screening.[2] Solubility in ethanol and methanol provides options for purification via crystallization and for certain liquid formulations.

• Structure-Solubility Relationship: By comparing the data across solvents, one can infer the relative contributions of the hydrophobic benzyl group and the polar functional groups. For instance, a large difference in solubility between water and ethanol highlights the significant impact of the benzyl group.

Conclusion

References

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spectroscopic data (NMR, IR, MS) of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid"

Abstract

This technical guide provides a detailed predictive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the heterocyclic compound 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. In the absence of published experimental spectra for this specific molecule, this document serves as a robust reference for researchers, scientists, and drug development professionals. By leveraging established spectroscopic principles and comparative data from structurally analogous molecules, we present a comprehensive interpretation of the expected spectral features. This guide explains the causal relationships between the molecule's structure and its spectroscopic fingerprint, offering field-proven insights into experimental design and data interpretation.

Introduction and Molecular Structure

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a substituted imidazole derivative. The imidazole core is a crucial scaffold in medicinal chemistry, and understanding the precise spectroscopic characteristics of its derivatives is paramount for synthesis confirmation, purity assessment, and structural elucidation in drug discovery pipelines. This molecule incorporates several key functional groups that yield a distinct spectroscopic signature: a carboxylic acid, a primary aromatic amine, and an N-benzyl group attached to the imidazole ring.

The structural features directly influence the electronic environment of each atom, which in turn governs the molecule's interaction with electromagnetic radiation and its fragmentation behavior. The following sections will deconstruct the predicted spectroscopic data based on this structure.

Figure 1: Structure of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted ¹H and ¹³C NMR spectra are detailed below.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show distinct signals for the carboxylic acid, amine, imidazole, and benzyl protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
Carboxylic Acid (-COOH)	10.0 - 13.2	Broad Singlet	1H	Highly deshielded, position is concentration-dependent. Disappears upon D₂O exchange.[1][2][3][4]
Imidazole (C2-H)	7.5 - 8.0	Singlet	1H	Deshielded by two adjacent nitrogen atoms.
Benzyl Phenyl (Ar-H)	7.2 - 7.4	Multiplet	5H	Typical range for monosubstituted benzene ring protons.[5]
Benzyl Methylene (-CH₂-)	5.2 - 5.5	Singlet	2H	Deshielded by the aromatic ring and attachment to the imidazole nitrogen.[6][7]
Amino (-NH₂)	3.0 - 5.0	Broad Singlet	2H	Chemical shift is highly variable; depends on solvent, concentration, and H-bonding. Disappears upon D₂O exchange.[8]

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will provide information on each unique carbon environment within the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
Carboxylic Acid (C=O)	165 - 175	Deshielded by two oxygen atoms. Typically in the 160-185 ppm range.[1][4][9]
Imidazole (C2)	138 - 145	Most deshielded imidazole carbon due to proximity to two nitrogens.[10][11]
Imidazole (C4)	135 - 140	Attached to the electron-withdrawing carboxylic acid group.
Imidazole (C5)	125 - 130	Shielded by the electron-donating amino group.
Benzyl Phenyl (C-ipso)	135 - 138	Quaternary carbon attached to the methylene group.
Benzyl Phenyl (C-ortho, C-meta, C-para)	127 - 129	Typical range for aromatic carbons.
Benzyl Methylene (-CH₂)	48 - 52	Aliphatic carbon attached to nitrogen and an aromatic ring.

Experimental Protocol for NMR Spectroscopy

A self-validating protocol ensures reproducibility and accuracy.

• Sample Preparation: Dissolve ~5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for molecules with exchangeable protons like -COOH and -NH₂ as it allows for their observation.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum with a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

  • To confirm exchangeable protons, add a drop of deuterium oxide (D₂O) to the NMR tube, shake, and re-acquire the spectrum. The signals for -COOH and -NH₂ should disappear or significantly diminish.[1][8][12]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans is typically required (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ carbons.

Interpretation and Causality

• Deshielding Effects: The carboxylic acid proton (-COOH) exhibits a significant downfield shift (10-13.2 ppm) due to the strong deshielding effect of the carbonyl group and its acidic nature.[1][2] Similarly, the carbonyl carbon appears far downfield in the ¹³C spectrum (~170 ppm).[4][9]

• Heteroatom Influence: The imidazole C2-H proton is deshielded by the adjacent electronegative nitrogen atoms, resulting in a downfield shift.[10] The benzylic protons (-CH₂-) are deshielded by both the attached nitrogen and the aromatic ring current, placing them around 5.3 ppm.[6][7]

• Substituent Effects: The electron-donating amino group (-NH₂) shields the adjacent C5 carbon, causing it to appear more upfield compared to the C4 carbon, which is attached to the electron-withdrawing carboxylic acid group.

• Exchangeable Protons: The broadness of the -COOH and -NH₂ signals is due to hydrogen bonding and rapid chemical exchange with the solvent or trace water.[2][8] Their disappearance upon adding D₂O is a definitive diagnostic test.

Infrared (IR) Spectroscopy

IR spectroscopy is ideal for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
O-H Stretch (Carboxylic Acid)	2500 - 3300	Broad	A very characteristic broad absorption due to strong intermolecular hydrogen bonding (dimerization).[13][14][15]
N-H Stretch (Primary Amine)	3300 - 3500	Medium, Two Bands	Asymmetric and symmetric stretches. May be superimposed on the broad O-H band.[16][17]
C-H Stretch (Aromatic)	3000 - 3100	Medium to Weak	Sharp peaks characteristic of sp² C-H bonds.
C-H Stretch (Aliphatic)	2850 - 3000	Medium to Weak	Sharp peaks from the benzylic -CH₂- group.[18]
C=O Stretch (Carboxylic Acid)	1700 - 1725	Strong	Very intense and sharp. Conjugation with the imidazole ring may shift it to the lower end of this range.[13][14][19]
C=N, C=C Stretch (Ring)	1450 - 1650	Medium to Strong	Multiple bands from the imidazole and benzene rings.
C-O Stretch (Carboxylic Acid)	1210 - 1320	Strong	Part of the carboxylic acid fingerprint region.[15][20]
O-H Bend (Carboxylic Acid)	910 - 950	Medium, Broad	Out-of-plane bend, also characteristic of carboxylic acid dimers.[15][20]

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is most common. A small amount of the dry powder is placed directly onto the ATR crystal (e.g., diamond or germanium).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is standard.

• Data Acquisition:

  • A background spectrum of the empty ATR crystal is collected first.

  • The sample spectrum is then collected. The instrument software automatically ratios the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Interpretation and Causality

• Hydrogen Bonding: The most prominent feature is the extremely broad O-H stretching band from the carboxylic acid, which spans from ~2500 to 3300 cm⁻¹. This broadness is a direct result of the strong hydrogen-bonded dimers that carboxylic acids form in the solid state.[13][15]

• Carbonyl Group: The intense C=O stretch around 1710 cm⁻¹ is a definitive marker for the carboxylic acid. Its position is sensitive to electronic effects; conjugation with the imidazole ring provides some double-bond character to the C-C bond, which slightly lowers the C=O bond order and shifts its frequency to a lower wavenumber compared to a non-conjugated acid.[13][19]

• Amine Group: The presence of two distinct, albeit potentially weak, N-H stretching bands is characteristic of a primary amine (-NH₂), corresponding to asymmetric and symmetric stretching modes.[17]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering crucial clues to its structure.

Predicted Mass Spectrum Data

• Molecular Formula: C₁₁H₁₁N₃O₂

• Molecular Weight: 217.23 g/mol

• Ionization Mode: Electrospray Ionization (ESI) is suitable for this polar molecule.

m/z Value	Proposed Fragment	Notes
218	[M+H]⁺	The protonated molecular ion, expected as the base peak in ESI positive mode.
217	[M]⁺•	The molecular ion peak in Electron Impact (EI) ionization.
127	[M - C₇H₆]⁺	Loss of the benzyl group (as toluene).
91	[C₇H₇]⁺	Tropylium cation. A very common and stable fragment from benzyl groups, often the base peak in EI-MS.[21]

Predicted Fragmentation Pathway (EI-MS)

The most characteristic fragmentation pathway in Electron Impact (EI) mass spectrometry involves the cleavage of the benzylic C-N bond, which is energetically favorable due to the exceptional stability of the resulting tropylium cation.

Figure 2: Predicted major fragmentation pathways for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid in EI-MS.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an ESI source.

• Data Acquisition (ESI):

  • Infuse the sample solution directly into the ESI source.

  • Acquire data in both positive and negative ion modes to observe [M+H]⁺ and [M-H]⁻, respectively.

  • Perform tandem MS (MS/MS) on the parent ion (e.g., m/z 218) to induce fragmentation and confirm the structure of the fragment ions.

Interpretation and Causality

• Molecular Ion: The primary goal is to identify the molecular ion peak to confirm the molecular weight. In ESI, this will be the protonated molecule [M+H]⁺ at m/z 218.

• Benzylic Cleavage: The bond between the benzylic carbon and the imidazole nitrogen is one of the weakest bonds in the ion. Cleavage at this position is highly favored because it leads to the formation of the resonance-stabilized tropylium cation (m/z 91), which is a hallmark of benzyl-containing compounds in mass spectrometry.[21] The appearance of a strong signal at m/z 91 is therefore a powerful diagnostic indicator for the presence of the benzyl group.

Conclusion

This guide provides a predictive but comprehensive spectroscopic profile of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. The predicted ¹H NMR, ¹³C NMR, IR, and MS data are grounded in fundamental principles and supported by data from analogous structures. Researchers working with this molecule can use this guide to anticipate spectral features, design appropriate analytical experiments, and confidently interpret their results to verify the structure and purity of their material.

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The Therapeutic Chameleon: A Technical Guide to the Biological Activities of Novel Imidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The imidazole scaffold, a five-membered aromatic heterocycle, stands as a cornerstone in medicinal chemistry. Its unique electronic characteristics and structural versatility have made it a "privileged structure," consistently appearing in a wide array of biologically active compounds. This guide offers an in-depth exploration of the burgeoning field of novel imidazole derivatives, synthesizing technical data with field-proven insights to illuminate their potential as anticancer, antimicrobial, and anti-inflammatory agents. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground all claims in authoritative sources.

Section 1: The Anticancer Potential of Imidazole Derivatives

Imidazole-based compounds have emerged as formidable contenders in the fight against cancer, exhibiting a diverse range of mechanisms to thwart malignant cell growth.[1] Their ability to interact with a multitude of biological targets makes them highly adaptable for anticancer drug design.[2][3]

Mechanisms of Anticancer Activity

Novel imidazole derivatives exert their anticancer effects through several key pathways:

• Kinase Inhibition: A predominant mechanism of action is the inhibition of various protein kinases that are crucial for cancer cell signaling, proliferation, and survival.[1] Structure-activity relationship (SAR) studies have been instrumental in designing potent and selective kinase inhibitors. For instance, substitutions at specific positions on the imidazole ring can significantly enhance binding affinity to the ATP-binding pocket of kinases like Aurora A kinase, which is implicated in several cancers.[4]

• Induction of Apoptosis: Many imidazole derivatives have been shown to trigger programmed cell death, or apoptosis, in cancer cells.[5] This is often achieved by disrupting mitochondrial function, activating caspase cascades, or modulating the expression of pro- and anti-apoptotic proteins.

• Cell Cycle Arrest: By interfering with the cell cycle machinery, these compounds can halt the proliferation of cancer cells at various phases, preventing them from dividing and multiplying.

• DNA Intercalation and Topoisomerase Inhibition: Some derivatives can insert themselves into the DNA double helix or inhibit topoisomerase enzymes, leading to DNA damage and ultimately, cell death.[1]

Experimental Workflow for Evaluating Anticancer Activity

A robust evaluation of the anticancer potential of novel imidazole derivatives requires a multi-faceted approach, moving from initial cytotoxicity screening to mechanistic investigations.

Caption: Workflow for anticancer evaluation of imidazole derivatives.

Detailed Experimental Protocols

This protocol outlines the steps for determining the cytotoxic effects of novel imidazole derivatives on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[6][7][8]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize and resuspend the cells in fresh culture medium.

  • Plate the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the imidazole derivative in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound. Include vehicle-only controls.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 5-10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

This protocol details the detection of apoptosis induced by imidazole derivatives using Annexin V-FITC and Propidium Iodide (PI) staining, followed by flow cytometry analysis.[6][9][10]

Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells.

Step-by-Step Methodology:

• Cell Treatment and Collection:

  • Seed and treat cells with the imidazole derivative as described in the MTT assay protocol.

  • After the incubation period, collect both the adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Cell Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • FITC is detected in the FL1 channel and PI in the FL2 channel.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic or necrotic cells

  • Annexin V- / PI+: Necrotic cells

Section 2: Antimicrobial Activity of Imidazole Derivatives

The rise of antimicrobial resistance necessitates the development of new therapeutic agents. Imidazole derivatives have a long history of use as antifungal agents, and recent research has expanded their application to combat a wide range of bacteria.[3][5][11][12]

Mechanisms of Antimicrobial Action

The antimicrobial effects of imidazole derivatives are multifaceted:

• Inhibition of Ergosterol Biosynthesis: In fungi, imidazoles inhibit the enzyme lanosterol 14α-demethylase, which is essential for the synthesis of ergosterol, a vital component of the fungal cell membrane.[11]

• Cell Membrane Disruption: These compounds can insert into microbial cell membranes, increasing their permeability and leading to the leakage of essential cellular components.[11]

• Inhibition of Nucleic Acid and Protein Synthesis: Some derivatives interfere with DNA replication and protein synthesis, ultimately leading to cell death.[5]

• Enzyme Inhibition: Imidazole derivatives can target various bacterial enzymes, disrupting critical metabolic pathways.[4]

Structure-Activity Relationship (SAR) Insights

SAR studies have provided valuable guidance for optimizing the antimicrobial potency of imidazole derivatives:[2][3][12]

• Lipophilicity: The lipophilicity of the molecule plays a crucial role in its ability to penetrate microbial cell membranes.

• Substituents on the Imidazole Ring: The nature and position of substituents on the imidazole ring can significantly influence the compound's spectrum of activity and potency. For example, the presence of halogen atoms can enhance antimicrobial activity.[2]

• Side Chains: The length and composition of side chains attached to the imidazole core can impact the compound's interaction with its target and its overall pharmacokinetic properties.

Experimental Workflow for Evaluating Antimicrobial Activity

The evaluation of antimicrobial activity typically involves determining the minimum concentration of a compound required to inhibit or kill a particular microorganism.

Caption: Workflow for antimicrobial evaluation of imidazole derivatives.

Detailed Experimental Protocol

This protocol describes the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of novel imidazole derivatives against bacteria and fungi.[9][13]

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Step-by-Step Methodology:

• Preparation of Inoculum:

  • Culture the test microorganism on an appropriate agar medium.

  • Select several colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized inoculum in the appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of the imidazole derivative in a suitable solvent.

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in the appropriate broth.

• Inoculation and Incubation:

  • Inoculate each well containing the antimicrobial dilutions with the prepared inoculum.

  • Include a growth control well (inoculum without compound) and a sterility control well (broth only).

  • Incubate the plate at 35-37°C for 16-20 hours for bacteria or at a suitable temperature and duration for fungi.

• Reading and Interpretation of Results:

  • Visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Section 3: Anti-inflammatory Properties of Imidazole Derivatives

Chronic inflammation is a hallmark of numerous diseases, and the development of novel anti-inflammatory agents is a critical area of research. Imidazole derivatives have shown significant promise in modulating inflammatory pathways.[13][14]

Mechanisms of Anti-inflammatory Action

Imidazole derivatives can mitigate inflammation through various mechanisms:

• Inhibition of Cyclooxygenase (COX) Enzymes: Some imidazoles selectively inhibit COX-2, an enzyme responsible for the production of pro-inflammatory prostaglandins, while sparing COX-1, which is involved in maintaining the gastric mucosa.[1]

• Modulation of Cytokine Production: These compounds can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[13]

• Inhibition of Inflammatory Signaling Pathways: Imidazole derivatives can interfere with key signaling pathways involved in inflammation, such as the NF-κB pathway.

• Antioxidant Activity: By scavenging reactive oxygen species, some derivatives can reduce oxidative stress, which is a key contributor to inflammation.[13]

Structure-Activity Relationship (SAR) Insights

The anti-inflammatory activity of imidazole derivatives is closely linked to their chemical structure:[2][3][8][14]

• Substitutions on the Phenyl Ring: The presence and position of substituents on a phenyl ring attached to the imidazole core can significantly impact COX-2 selectivity and overall anti-inflammatory potency.

• N-1 Substitution: Modifications at the N-1 position of the imidazole ring have been shown to influence the compound's interaction with inflammatory targets.[8]

• Heterocyclic Fusions: Fusing other heterocyclic rings to the imidazole core can lead to novel compounds with enhanced anti-inflammatory properties.

Experimental Workflow for Evaluating Anti-inflammatory Activity

The assessment of anti-inflammatory potential involves a combination of in vitro assays to measure the inhibition of inflammatory mediators and enzymes.

Caption: Workflow for anti-inflammatory evaluation of imidazole derivatives.

Detailed Experimental Protocols

This protocol provides a simple and rapid method for the preliminary screening of the anti-inflammatory activity of novel imidazole derivatives by measuring the inhibition of heat-induced albumin denaturation.

Principle: Denaturation of proteins is a well-documented cause of inflammation. The ability of a compound to prevent the denaturation of albumin is an indicator of its potential anti-inflammatory activity.

Step-by-Step Methodology:

• Preparation of Solutions:

  • Prepare a 1% aqueous solution of bovine serum albumin (BSA).

  • Prepare stock solutions of the test compounds and a standard anti-inflammatory drug (e.g., diclofenac sodium) in a suitable solvent.

• Reaction Mixture:

  • In test tubes, add 0.2 mL of the test compound solution at various concentrations.

  • Add 2.8 mL of PBS (pH 7.4).

  • Add 0.2 mL of the BSA solution.

  • Prepare a control tube containing only the solvent and BSA.

• Incubation:

  • Incubate the tubes at 37°C for 20 minutes.

  • Heat the tubes at 70°C for 5 minutes.

• Absorbance Measurement:

  • After cooling, measure the absorbance of the solutions at 660 nm.

• Calculation:

  • Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

This protocol outlines the use of an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the inhibition of pro-inflammatory cytokines (TNF-α and IL-6) by novel imidazole derivatives in stimulated immune cells.[15][16][17][18][19]

Principle: A sandwich ELISA is used to measure the concentration of a specific cytokine. A capture antibody specific to the cytokine is coated onto the wells of a microplate. The sample containing the cytokine is added, and the cytokine binds to the capture antibody. A biotinylated detection antibody, also specific to the cytokine, is then added, followed by a streptavidin-enzyme conjugate. Finally, a substrate is added, and the resulting color change is proportional to the amount of cytokine present.

Step-by-Step Methodology:

• Cell Culture and Stimulation:

  • Culture immune cells (e.g., RAW 264.7 macrophages or peripheral blood mononuclear cells) in a 24-well plate.

  • Pre-treat the cells with various concentrations of the imidazole derivatives for 1-2 hours.

  • Stimulate the cells with an inflammatory agent (e.g., lipopolysaccharide - LPS) to induce cytokine production.

  • Incubate for an appropriate time (e.g., 24 hours).

• Sample Collection:

  • Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• ELISA Procedure:

  • Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

  • Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween 20).

  • Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

  • Wash the plate.

  • Add the cell culture supernatants and a series of cytokine standards to the wells. Incubate for 2 hours at room temperature.

  • Wash the plate.

  • Add the biotinylated detection antibody and incubate for 1-2 hours at room temperature.

  • Wash the plate.

  • Add the streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes at room temperature.

  • Wash the plate.

  • Add the TMB substrate solution and incubate in the dark until a color develops.

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Data Analysis:

  • Measure the absorbance at 450 nm.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of the cytokine in the samples from the standard curve.

  • Calculate the percentage inhibition of cytokine production for each compound concentration.

Section 4: Clinical Landscape and Future Perspectives

The therapeutic potential of imidazole derivatives is underscored by the number of compounds that have entered clinical trials.[1] For instance, Plinabulin , a tubulin-targeting agent, has undergone multiple clinical trials for the treatment of various cancers.[20] Another example is PX-12 , an imidazole-2-thione derivative that acts as an irreversible thioredoxin-1 inhibitor and has been investigated in clinical trials as a potential antitumor agent.[20]

The future of imidazole-based drug discovery is bright, with ongoing efforts to:

• Develop more selective and potent derivatives: By leveraging SAR data and computational modeling, researchers are designing new compounds with improved therapeutic indices.

• Explore novel mechanisms of action: The versatility of the imidazole scaffold allows for the exploration of new biological targets.

• Utilize combination therapies: Imidazole derivatives may be used in combination with other drugs to enhance efficacy and overcome drug resistance.

Conclusion

Novel imidazole derivatives represent a highly promising class of therapeutic agents with a broad spectrum of biological activities. Their demonstrated efficacy as anticancer, antimicrobial, and anti-inflammatory agents, coupled with their synthetic tractability, makes them a focal point of modern drug discovery. The experimental workflows and detailed protocols provided in this guide offer a robust framework for researchers to evaluate the potential of their own novel imidazole compounds. As our understanding of the intricate interplay between the structure of these derivatives and their biological function deepens, we can anticipate the development of a new generation of imidazole-based drugs that will significantly impact human health.

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In-Silico Exploration of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid: A Technical Guide for Drug Discovery Professionals

Foreword: The Strategic Imperative for Predictive Modeling in Modern Drug Discovery

In the contemporary landscape of pharmaceutical research, the convergence of computational chemistry and theoretical analysis with traditional synthetic and biological workflows has become paramount. The imperative to accelerate timelines, de-risk candidates early, and optimize resource allocation necessitates a robust in-silico strategy. This guide is conceived not as a rigid protocol, but as a dynamic framework for the comprehensive investigation of promising molecular entities. Our subject, 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, serves as an exemplary scaffold, emblematic of a class of heterocyclic compounds rich in potential pharmacological activity. The strategic choice to invest in a thorough theoretical and computational assessment prior to extensive wet-lab synthesis and screening is a hallmark of an efficient, modern drug discovery paradigm. This document is structured to provide researchers, scientists, and drug development professionals with a cohesive narrative that intertwines synthetic rationale with predictive, computational validation, thereby embodying the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T) that underpin rigorous scientific exploration.

I. The Architectural Significance of the Imidazole Scaffold

The imidazole nucleus is a cornerstone in medicinal chemistry, appearing in a multitude of naturally occurring and synthetically derived bioactive molecules.[1] Its prevalence is attributed to its unique electronic properties, its capacity to act as both a hydrogen bond donor and acceptor, and its ability to engage in various non-covalent interactions with biological macromolecules. The specific substitution pattern of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid confers a distinct three-dimensional and electronic profile. The 5-amino group provides a key hydrogen-bonding donor, while the 4-carboxylic acid presents a crucial acidic center, capable of ionic interactions and further hydrogen bonding. The 1-benzyl substituent introduces a significant lipophilic character, influencing solubility, membrane permeability, and potential for hydrophobic interactions within protein binding pockets. Understanding the interplay of these functionalities is critical to predicting the molecule's behavior in a biological milieu.

II. Synthetic Strategy: From Precursor to Final Product

The synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is most judiciously approached via a two-step process: the synthesis of the ethyl ester precursor, ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate, followed by its hydrolysis. This strategy allows for more manageable purification and characterization of the intermediate.

A. Synthesis of Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate

While a direct, published synthesis for the benzyl-substituted ester was not identified in a comprehensive literature survey, a robust and adaptable methodology is available for a range of N-substituted analogues.[2] This procedure can be confidently adapted for our target precursor. The foundational reaction involves the condensation of ethyl 2-cyano-2-(ethoxymethylene)aminoacetate with benzylamine.

• Reaction Setup: To a solution of ethyl 2-cyano-2-(ethoxymethylene)aminoacetate (1.0 equivalent) in ethanol (10 mL/g) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add benzylamine (1.1 equivalents).

• Reaction Execution: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate.

B. Hydrolysis to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

The conversion of the ethyl ester to the final carboxylic acid is a standard saponification reaction.

• Reaction Setup: Dissolve the synthesized ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate (1.0 equivalent) in a mixture of ethanol and an aqueous solution of a base, such as sodium hydroxide (2-3 equivalents).

• Reaction Execution: Stir the mixture at room temperature or with gentle heating, monitoring the reaction by TLC until the ester is fully consumed.

• Work-up and Purification: Once the reaction is complete, remove the ethanol under reduced pressure. Dilute the aqueous residue with water and wash with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted starting material. Carefully acidify the aqueous layer with a suitable acid (e.g., 1M HCl) to a pH of approximately 4-5. The carboxylic acid product should precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Caption: Synthetic pathway for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

III. Theoretical and Computational Deep Dive

The core of our in-silico investigation lies in a multi-faceted computational approach, designed to elucidate the structural, electronic, and interactive properties of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This section outlines a validated workflow, commencing with quantum mechanical calculations to understand the molecule's intrinsic properties, followed by molecular docking to probe potential biological targets, and culminating in molecular dynamics simulations to assess the stability of ligand-protein complexes.

A. Quantum Chemical Calculations: Unveiling Intrinsic Molecular Properties with Density Functional Theory (DFT)

DFT calculations provide a foundational understanding of the molecule's geometry, electronic structure, and reactivity. These calculations are not merely theoretical exercises; they provide quantifiable data that can be correlated with experimental observations and inform subsequent computational steps.

Caption: Workflow for Density Functional Theory (DFT) calculations.

• Structure Preparation: Construct the 3D structure of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization using a suitable DFT functional and basis set, such as B3LYP with the 6-311G(d,p) basis set.[2] This level of theory has been shown to provide a good balance between accuracy and computational cost for organic molecules.

• Frequency Analysis: Conduct a frequency calculation on the optimized geometry to ensure that it represents a true energy minimum (i.e., no imaginary frequencies).

• Data Extraction and Analysis:

  • Optimized Geometry: Extract the optimized bond lengths, bond angles, and dihedral angles. These can be compared with crystallographic data of similar compounds to validate the computational method.

  • Electronic Properties: Calculate the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies. The HOMO-LUMO gap is an indicator of chemical reactivity. Generate a Molecular Electrostatic Potential (MEP) map to visualize regions of positive and negative electrostatic potential, which are indicative of sites for electrophilic and nucleophilic attack, respectively.

  • Simulated Spectra: Simulate the infrared (IR) and nuclear magnetic resonance (NMR) spectra. These theoretical spectra can be compared with experimental data for validation.

Predicted Property	Parameter	Significance
Structural	Bond Lengths (Å)	Validation against crystallographic data
Bond Angles (°)	Validation against crystallographic data
Electronic	HOMO Energy (eV)	Electron-donating ability
LUMO Energy (eV)	Electron-accepting ability
HOMO-LUMO Gap (eV)	Chemical reactivity and stability
Spectroscopic	IR Frequencies (cm⁻¹)	Comparison with experimental IR spectra
NMR Chemical Shifts (ppm)	Comparison with experimental NMR spectra

B. Molecular Docking: Identifying Potential Biological Targets

Molecular docking is a powerful computational technique used to predict the preferred orientation of a ligand when bound to a receptor. This allows for the identification of potential biological targets and the elucidation of key binding interactions.

Caption: Workflow for molecular docking studies.

• Ligand Preparation: Use the DFT-optimized structure of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. Assign appropriate atom types and charges.

• Target Selection and Preparation: Select a relevant protein target from the Protein Data Bank (PDB). For imidazole derivatives, potential targets could include kinases, polymerases, or other enzymes where a heterocyclic scaffold can interact with the active site. Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

• Binding Site Definition: Define the binding site on the protein, typically centered on a known active site or a potential allosteric site. This is usually done by creating a grid box that encompasses the region of interest.

• Docking Simulation: Use a validated docking program (e.g., AutoDock Vina) to perform the docking calculations. The program will generate multiple binding poses of the ligand within the defined binding site.

• Analysis of Results: Analyze the predicted binding poses and their corresponding docking scores. The docking score is an estimation of the binding affinity. Lower scores generally indicate a more favorable binding interaction.

• Interaction Analysis: Visualize the top-ranked docking poses to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and ionic bonds between the ligand and the protein.

Docking Output	Parameter	Interpretation
Binding Affinity	Docking Score (kcal/mol)	Predicted binding free energy
Binding Pose	RMSD from reference (Å)	Accuracy of the predicted orientation
Interactions	Hydrogen Bonds	Key stabilizing interactions
Hydrophobic Contacts	Contribution of non-polar interactions

C. Molecular Dynamics (MD) Simulations: Assessing Complex Stability and Dynamics

While molecular docking provides a static snapshot of the ligand-protein interaction, MD simulations offer a dynamic view, allowing for the assessment of the stability of the complex over time and providing insights into conformational changes.

Caption: Workflow for Molecular Dynamics (MD) simulations.

• System Setup: Use the best-ranked pose from molecular docking as the starting structure for the ligand-protein complex. Place the complex in a periodic box of water molecules and add counter-ions to neutralize the system.

• Minimization and Equilibration: Perform energy minimization to remove any steric clashes. Gradually heat the system to physiological temperature and equilibrate it under constant pressure and temperature (NPT ensemble).

• Production Simulation: Run a production MD simulation for a sufficient length of time (e.g., 100 ns or more) to allow for adequate sampling of the conformational space.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand to assess the stability of the complex over the simulation time.

  • Root Mean Square Fluctuation (RMSF): Analyze the RMSF of the protein residues to identify flexible regions.

  • Interaction Analysis: Monitor the persistence of key interactions (e.g., hydrogen bonds) identified in the docking study.

• Binding Free Energy Calculation: Use methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) to estimate the binding free energy from the MD trajectory.

MD Analysis Metric	Parameter	Indication
Stability	RMSD (Å)	Conformational stability of the complex
Flexibility	RMSF (Å)	Fluctuation of protein residues
Binding Affinity	ΔG_bind (kcal/mol)	More accurate estimation of binding energy

IV. Conclusion: A Forward-Looking Perspective

This technical guide has delineated a comprehensive theoretical and computational strategy for the in-depth investigation of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. By integrating synthetic rationale with a multi-tiered computational workflow encompassing DFT, molecular docking, and MD simulations, we establish a robust framework for predicting the molecule's physicochemical properties, identifying potential biological targets, and assessing the dynamics of its interactions. This in-silico-first approach is not a replacement for experimental validation but rather a powerful and indispensable partner. It enables a more informed, hypothesis-driven progression of promising molecular scaffolds through the drug discovery pipeline, ultimately enhancing the probability of success while conserving valuable resources. The methodologies outlined herein are intended to be adapted and refined, serving as a testament to the dynamic and evolving synergy between computational science and the art of medicinal chemistry.

V. References

• Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks. Archiv der Pharmazie. Available at: [Link]

• Design, synthesis and evaluation of 1-benzyl-1H-imidazole-5-carboxamide derivatives as potent TGR5 agonists. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Regioselective Synthesis of 2-Aryl-5-cyano-1-(2-hydroxyaryl)-1H-imidazole-4-carboxamides Self-Assisted by a 2-Hydroxyaryl Group. The Journal of Organic Chemistry. Available at: [Link]

• 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. Molecules. Available at: [Link]

• Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease. Journal of Medicinal Chemistry. Available at: [Link]

• 5-Hydrazinocarbonyl-1H-imidazole-4-carboxylic acid p-tolylamide. PubChem. Available at: [Link]

• 5-Amino-1-benzyl-1H-imidazole-4-carbonitrile. PubChem. Available at: [Link]

• Fig. S2 FTIR spectra of 1H-Imidazole-4-carboxylic acid (a), CDs (b) and CDsimidazole (c). ResearchGate. Available at: [Link]

• Determination of 5-aminoimidazole-4-carboxamide in human plasma by ion-pair extraction and LC-MS/MS. Journal of Chromatography B. Available at: [Link]

• Synthesis, X-Ray Structure and Molecular Docking Analysis of Two Novel 1,2,4,5-Tetrasubstituted Imidazole Derivatives. ResearchGate. Available at: [Link]

• Development of a One-Step Synthesis of 5-Amino-1 H -imidazole-4-carboxamide. ResearchGate. Available at: [Link]

• Determination of 5-aminoimidazole-4-carboxamide in human plasma by. ResearchGate. Available at: [Link]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules. Available at: [Link]

• 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. Molecules. Available at: [Link]

• Showing metabocard for 5-Amino-1-(5-phospho-D-ribosyl)imidazole-4-carboxylic acid (HMDB0006273). Human Metabolome Database. Available at: [Link]

• Parallel Synthesis of Peptide-Like Macrocycles Containing Imidazole-4,5-dicarboxylic Acid. ACS Combinatorial Science. Available at: [Link]

• Vibrational Spectra and Ab Initio DFT Calculations of 4-Methylimidazole and Its Different Protonation Forms: Infrared and Raman Markers of the Protonation State of a Histidine Side Chain. The Journal of Physical Chemistry A. Available at: [Link]

• Development & validation of LC-MS/MS assay for 5-amino-1-methyl quinolinium in rat plasma: Application to pharmacokinetic and oral bioavailability studies. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• CONTRIBUTION TO THE INFRARED SPECTRA OF FIVE-MEMBERED N- AND N,S-HETEROCYCLIC COMPOUNDS. ResearchGate. Available at: [Link]

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• 1. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Experimental Protocol for the Synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Abstract

This document provides a comprehensive, two-step experimental protocol for the synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, a key intermediate in the development of various therapeutic agents. The protocol is designed for researchers in organic synthesis, medicinal chemistry, and drug development. It outlines the synthesis of the ethyl ester precursor, ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate, followed by its hydrolysis to the final carboxylic acid. This guide emphasizes the underlying chemical principles, safety considerations, and analytical validation at each stage, ensuring a reproducible and reliable synthesis.

Introduction

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid and its derivatives are significant building blocks in medicinal chemistry. The imidazole core is a common motif in many biologically active compounds. The specific substitution pattern of an amino group at the 5-position, a carboxylic acid at the 4-position, and a benzyl group at the 1-position makes this molecule a valuable precursor for creating diverse chemical libraries for drug discovery. For instance, related substituted imidazoles have been investigated for their potential as TGR5 agonists for treating metabolic diseases and as anticancer agents.[1][2]

The synthetic strategy detailed herein follows a logical and field-proven pathway: the initial construction of the substituted imidazole ring as an ethyl ester, followed by a straightforward hydrolysis to yield the desired carboxylic acid. This approach allows for easier purification of the intermediate ester and provides a high-yielding final step.

Overall Synthetic Workflow

The synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is achieved in two primary stages, starting from commercially available reagents.

Caption: Overall two-step synthesis workflow.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate

This step involves the cyclization of ethyl 2-cyano-2-(formamido)acetate with benzylamine to form the imidazole ring. The formamido group provides the necessary carbon atom to complete the imidazole ring structure.

Materials and Reagents:

Reagent	Molecular Weight	Quantity (molar eq.)	Notes
Ethyl 2-cyano-2-(formamido)acetate	156.14 g/mol	1.0	Starting material
Benzylamine	107.15 g/mol	1.1	Reagent
Ethanol (anhydrous)	-	-	Solvent
Acetic Acid (glacial)	60.05 g/mol	catalytic	Catalyst for cyclization

Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethyl 2-cyano-2-(formamido)acetate (15.6 g, 0.1 mol) and anhydrous ethanol (100 mL).

• Stir the mixture at room temperature until the starting material is fully dissolved.

• To the solution, add benzylamine (11.8 g, 0.11 mol) dropwise over 10 minutes.

• Add a catalytic amount of glacial acetic acid (approximately 0.5 mL).

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 6-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1).

• Once the reaction is complete, cool the mixture to room temperature.

• Reduce the solvent volume to approximately one-third using a rotary evaporator.

• Add cold water (100 mL) to the concentrated mixture to precipitate the product.

• Filter the solid product using a Büchner funnel and wash with cold water (2 x 30 mL).

• Dry the crude product under vacuum.

• For further purification, recrystallize the solid from an ethanol/water mixture.

Expected Outcome:

A white to off-white crystalline solid. The expected yield is typically in the range of 70-80%.

Step 2: Hydrolysis of Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate

This final step involves the saponification of the ethyl ester to the corresponding carboxylic acid using a strong base, followed by acidic workup. This is a standard and generally high-yielding hydrolysis reaction.[3]

Materials and Reagents:

Reagent	Molecular Weight	Quantity (molar eq.)	Notes
Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate	245.28 g/mol	1.0	Starting material from Step 1
Sodium Hydroxide (NaOH)	40.00 g/mol	3.0	Base for hydrolysis
Ethanol	-	-	Solvent
Water	-	-	Solvent
Hydrochloric Acid (HCl), 2M	-	-	For acidification to precipitate product

Protocol:

• In a 250 mL round-bottom flask, dissolve ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate (24.5 g, 0.1 mol) in ethanol (100 mL).

• Prepare a solution of sodium hydroxide (12.0 g, 0.3 mol) in water (50 mL).

• Add the sodium hydroxide solution to the ethanolic solution of the ester.

• Heat the reaction mixture to reflux (approximately 80-85 °C) for 2-4 hours.

• Monitor the disappearance of the starting material by TLC (ethyl acetate/hexane, 1:1).

• After completion, cool the reaction mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Cool the remaining aqueous solution in an ice bath.

• Slowly add 2M hydrochloric acid to the cooled solution with constant stirring to adjust the pH to approximately 5-6. The product will precipitate out of the solution.

• Filter the precipitated solid using a Büchner funnel and wash with cold water (2 x 50 mL) to remove any inorganic salts.

• Dry the final product in a vacuum oven at 50-60 °C.

Expected Outcome:

A white to pale yellow solid. The expected yield for this step is typically greater than 90%.

Reaction Mechanism

The formation of the imidazole ring in Step 1 proceeds through a nucleophilic attack of the benzylamine on one of the carbonyl groups of the activated starting material, followed by an intramolecular cyclization and subsequent dehydration.

Caption: Simplified reaction mechanism pathway.

Safety and Handling Precautions

• Benzylamine: Corrosive and causes severe skin burns and eye damage. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Sodium Hydroxide: Corrosive. Avoid contact with skin and eyes.

• Hydrochloric Acid: Corrosive. Handle with care and appropriate PPE.

• Solvents: Ethanol is flammable. Keep away from open flames and ignition sources.

• All reactions should be performed in a well-ventilated fume hood.

Characterization and Validation

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess purity.

• Melting Point: To determine the purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

References

• Qi, J. et al. (2021). Development of a One-Step Synthesis of 5-Amino-1 H -imidazole-4-carboxamide.
• Google Patents. (2020). CN111362875A - Industrial production method of 4-amino-5-imidazole formamide.

• Chen, W. et al. (2021). Design, synthesis and evaluation of 1-benzyl-1H-imidazole-5-carboxamide derivatives as potent TGR5 agonists. Bioorganic & Medicinal Chemistry, 115972. [Link]

• Abdumutolibovich, A. A. et al. (2021). Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks. Archiv der Pharmazie, 2000470. [Link]

• Prasad, K. R. et al. (2017). One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reaction. MOJ Biorganic & Organic Chemistry, 1(4). [Link]

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• 2. Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medcraveonline.com [medcraveonline.com]

Application Notes and Protocols: High-Purity Isolation of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid via Recrystallization

Abstract

This technical guide provides a detailed protocol for the purification of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, a key intermediate in pharmaceutical synthesis, using recrystallization. Due to the amphoteric nature of the molecule, featuring both a basic amino group and an acidic carboxylic acid moiety, a systematic approach to solvent selection is paramount for achieving high purity and yield. This document outlines the principles of solvent selection, a step-by-step protocol for both single-solvent and mixed-solvent recrystallization, and methods for troubleshooting common issues such as "oiling out."

Introduction: The Rationale for Recrystallization

Recrystallization remains a cornerstone technique for the purification of solid organic compounds in both academic and industrial settings.[1] The process is predicated on the principle that the solubility of most solids in a given solvent increases with temperature.[2][3] For active pharmaceutical ingredients (APIs) and their intermediates, achieving a high degree of purity is non-negotiable, as impurities can affect the safety, efficacy, and stability of the final drug product.

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid possesses a complex molecular structure with multiple functional groups that dictate its solubility and potential for zwitterion formation. The imidazole ring, amino group, and carboxylic acid can all participate in hydrogen bonding, while the benzyl group introduces a nonpolar region. This structural complexity necessitates a carefully optimized recrystallization protocol to effectively remove residual starting materials, by-products, and other process-related impurities.

Foundational Principles: Solvent Selection

The success of any recrystallization hinges on the selection of an appropriate solvent or solvent system.[4] An ideal solvent for this process should exhibit the following characteristics:

• High Solute Solubility at Elevated Temperatures: The solvent must completely dissolve the compound of interest when heated to its boiling point.[5]

• Low Solute Solubility at Low Temperatures: Upon cooling, the compound should readily crystallize out of the solution, minimizing product loss in the mother liquor.[5]

• Favorable Impurity Solubility Profile: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or completely insoluble (allowing for removal via hot filtration).[6]

• Chemical Inertness: The solvent must not react with the compound being purified.[7]

• Volatility: The solvent should have a relatively low boiling point to facilitate its removal from the purified crystals during the drying process.[7]

Analyzing the Target Molecule

The structure of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid suggests it is a polar, zwitterionic compound. The presence of both an acidic (carboxylic acid) and a basic (amino group) functionality can lead to intramolecular proton transfer, forming a salt-like structure.[8] Such compounds often exhibit high solubility in polar protic solvents like water and alcohols, and low solubility in nonpolar solvents.[9]

Protocol for Systematic Solvent Screening

Given the absence of established solubility data for the target molecule, a systematic experimental approach is required.

Materials:

• Crude 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

• A selection of solvents with varying polarities (see Table 1)

• Small test tubes (10 x 75 mm)

• Graduated cylinders or pipettes

• Heating block or water bath

• Vortex mixer

Procedure:

• Place approximately 20-30 mg of the crude compound into several separate test tubes.[10]

• Add 0.5 mL of a single test solvent to each tube at room temperature.

• Agitate the mixtures for 1-2 minutes and observe the solubility. A suitable solvent will not dissolve the compound at this stage.[11]

• If the compound is insoluble at room temperature, heat the test tube in a water bath or on a heating block to the boiling point of the solvent.[10]

• Observe the solubility at the boiling point. If the compound dissolves completely, it is a potential candidate for single-solvent recrystallization.

• Allow the hot, clear solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe the formation of crystals. Abundant crystal formation indicates a good solvent.

• If a single ideal solvent cannot be identified, proceed to evaluate mixed-solvent systems.[12]

Data Presentation: Solvent Properties

Solvent	Boiling Point (°C)	Polarity	Rationale for Testing
Water	100	High (Protic)	The presence of amino and carboxylic acid groups suggests potential solubility, especially when hot.[7] The high boiling point allows for a wide temperature gradient for crystallization.
Ethanol	78	High (Protic)	Often a good solvent for moderately polar organic molecules.[7] Its lower boiling point compared to water makes it easier to remove during drying.
Methanol	65	High (Protic)	Similar to ethanol but with a lower boiling point.[7]
Isopropanol	82	Medium	A good alternative to ethanol with slightly lower polarity.
Acetonitrile	82	Medium	A polar aprotic solvent that can offer a different solubility profile.
Ethyl Acetate	77	Medium	An ester with moderate polarity; the benzyl group may enhance solubility.
Tetrahydrofuran (THF)	66	Low	A cyclic ether that can be a good solvent for a range of organic compounds.
Toluene	111	Low	A nonpolar aromatic solvent; unlikely to be a good single solvent but could be useful as an anti-solvent in a mixed-solvent system.[9]
Heptane/Hexane	98/69	Low	Nonpolar solvents, likely to be poor solvents for this polar molecule but can be used as anti-solvents.
Acetic Acid	118	High (Protic)	The acidic nature may protonate the amino group, forming a salt and altering solubility. Useful for recrystallizing some amines and amino acids.[13][14] However, it can be difficult to remove completely.

Experimental Protocols

Single-Solvent Recrystallization Workflow

This protocol should be employed if a suitable single solvent is identified in the screening process.

Diagram of the Workflow:

Caption: Workflow for Single-Solvent Recrystallization.

Step-by-Step Protocol:

• Dissolution: Place the crude 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid into an Erlenmeyer flask. Add a boiling chip or magnetic stir bar. In a separate flask, heat the chosen solvent to its boiling point. Add the hot solvent to the flask containing the crude product in small portions, with continuous heating and swirling, until the solid is just completely dissolved.[15] Using the minimum amount of solvent is crucial for maximizing yield.

• Decolorization (if necessary): If the solution is colored due to impurities, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (Norit), typically 1-2% of the solute's weight. Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Gravity Filtration (if necessary): This step is required if there are insoluble impurities or if activated charcoal was used.[16][17] Use a short-stemmed or stemless funnel with fluted filter paper. Pre-heat the funnel and the receiving flask by pouring a small amount of hot solvent through them. Filter the hot solution quickly to prevent premature crystallization in the funnel.[6]

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel and a clean filter flask.[18]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.

• Drying: Continue to draw air through the crystals on the Büchner funnel to partially dry them. Then, transfer the crystals to a watch glass or drying dish and dry them to a constant weight, preferably in a vacuum oven at a temperature well below the compound's melting point.

Mixed-Solvent Recrystallization

This method is employed when no single solvent has the ideal solubility characteristics. It involves a "good" solvent in which the compound is highly soluble and a "poor" or "anti-solvent" in which the compound is insoluble.[19]

Step-by-Step Protocol:

• Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent, following step 1 of the single-solvent protocol.

• Addition of Anti-Solvent: While keeping the solution hot, add the "poor" solvent dropwise until the solution becomes faintly cloudy (the point of saturation).[12]

• Clarification: Add a few drops of the hot "good" solvent until the cloudiness just disappears, resulting in a clear, saturated solution at the boiling point.

• Crystallization, Collection, and Drying: Follow steps 4-7 from the single-solvent protocol. The wash solvent should be a mixture of the "good" and "poor" solvents in the same ratio as the final crystallization solution, or pure "poor" solvent, and must be ice-cold.

Troubleshooting

• Failure to Crystallize: This is often due to using too much solvent.[20] Gently boil off some of the solvent to increase the concentration and allow the solution to cool again. If crystals still do not form, scratching the inside of the flask with a glass rod at the solvent-air interface can provide a surface for nucleation.[20] Adding a "seed crystal" from a previous batch can also induce crystallization.

• "Oiling Out": The compound may separate as a liquid instead of a solid.[21] This occurs if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is supersaturated with impurities.[22] To remedy this, reheat the solution to re-dissolve the oil, add more of the "good" solvent, and allow it to cool more slowly.[23]

• Premature Crystallization during Hot Filtration: This happens if the solution cools too quickly in the funnel.[6] Ensure the funnel and receiving flask are adequately pre-heated. If crystals form on the filter paper, they can be dissolved by washing with a small amount of fresh, hot solvent.[16]

Conclusion

The recrystallization of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a critical purification step that, when executed with precision, yields a product of high purity suitable for downstream applications in drug development. The key to a successful outcome lies in a systematic approach to solvent selection, followed by careful execution of the appropriate recrystallization protocol. By understanding the underlying principles and potential pitfalls, researchers can reliably and efficiently purify this important pharmaceutical intermediate.

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Application Notes and Protocols for the Use of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid in Enzyme Inhibition Assays

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide for the initial characterization of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" as a potential enzyme inhibitor. Based on its structural properties, this novel compound holds promise as a modulator of key enzymatic targets. The core 5-aminoimidazole scaffold is a known pharmacophore that interacts with enzymes involved in purine biosynthesis, while the benzyl and carboxylic acid moieties are common features in kinase inhibitors. This guide presents detailed protocols for screening and characterizing the inhibitory activity of this compound against two distinct and highly relevant enzyme classes: AICAR transformylase (ATIC), a crucial enzyme in the de novo purine biosynthesis pathway, and protein kinases, central regulators of cell signaling. The protocols are designed to be self-validating and are accompanied by in-depth explanations of the scientific rationale behind the experimental design, data analysis, and interpretation.

Introduction: Rationale for Target Selection

The compound "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" is a novel chemical entity with significant potential for biological activity. Its core structure, a substituted 5-aminoimidazole, is an analogue of 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR), a natural intermediate in the de novo purine biosynthesis pathway.[1][2] This pathway is often upregulated in rapidly proliferating cells, such as cancer cells, making its enzymes attractive targets for therapeutic intervention.[1] One of the key enzymes in this pathway is AICAR transformylase (ATIC), which catalyzes the penultimate step in inosine monophosphate (IMP) synthesis.[3] Therefore, it is hypothesized that "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" may act as a competitive inhibitor of ATIC.

Furthermore, the imidazole and benzimidazole scaffolds are considered "privileged structures" in medicinal chemistry, particularly in the development of protein kinase inhibitors.[4][5] Protein kinases play a pivotal role in regulating a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer. The benzyl group on the imidazole ring can engage in hydrophobic interactions within the ATP-binding pocket of many kinases, a common strategy for achieving inhibitor potency and selectivity. Consequently, a secondary hypothesis is that this compound may exhibit inhibitory activity against one or more protein kinases.

This guide provides the methodologies to test these hypotheses through robust and validated enzyme inhibition assays.

Screening Protocol I: Inhibition of AICAR Transformylase (ATIC)

Scientific Principle

ATIC is a bifunctional enzyme that catalyzes the final two steps of de novo purine biosynthesis.[1][2] The transformylase activity involves the transfer of a formyl group from a folate cofactor (N¹⁰-formyltetrahydrofolate, N¹⁰-fTHF) to the substrate AICAR, producing formyl-AICAR (FAICAR) and tetrahydrofolate (THF).[3] The subsequent cyclohydrolase activity converts FAICAR to IMP. The transformylase activity can be monitored spectrophotometrically by measuring the increase in absorbance at 298 nm, which corresponds to the formation of THF.[3] An inhibitor of this reaction will cause a decrease in the rate of THF formation.

De Novo Purine Biosynthesis Pathway

The following diagram illustrates the terminal steps of the de novo purine biosynthesis pathway, highlighting the reaction catalyzed by ATIC.

Caption: Terminal steps of de novo purine biosynthesis catalyzed by ATIC.

Experimental Protocol: Spectrophotometric Assay

This protocol is adapted from established methods for measuring ATIC transformylase activity.[3]

2.3.1. Materials and Reagents

• Recombinant human ATIC enzyme

• 5-Aminoimidazole-4-carboxamide ribonucleotide (AICAR)

• N¹⁰-formyltetrahydrofolate (N¹⁰-fTHF)

• Assay Buffer: 33 mM Tris-HCl (pH 7.5), 25 mM KCl, 5 mM β-mercaptoethanol

• Test Compound: "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid"

• Dimethyl sulfoxide (DMSO)

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 298 nm

2.3.2. Reagent Preparation

• Assay Buffer: Prepare a stock solution and adjust the pH to 7.5 at room temperature.

• Enzyme Solution: Dilute the recombinant ATIC enzyme in ice-cold Assay Buffer to the desired working concentration. The final concentration should be determined empirically to yield a linear reaction rate for at least 10 minutes.

• Substrate Solutions:

  • Prepare a 10 mM stock solution of AICAR in Assay Buffer.

  • Prepare a 1 mM stock solution of N¹⁰-fTHF in Assay Buffer. Note: N¹⁰-fTHF is light-sensitive and should be prepared fresh and kept in the dark.

• Test Compound Stock: Prepare a 10 mM stock solution of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" in 100% DMSO.

2.3.3. Assay Procedure

• Compound Dilutions: Perform serial dilutions of the test compound stock solution in Assay Buffer to achieve a range of desired final concentrations (e.g., from 100 µM to 1 nM). Ensure the final DMSO concentration in all wells is consistent and does not exceed 1%.

• Assay Plate Setup: In a 96-well UV-transparent plate, set up the following reactions (total volume of 200 µL):

  • Blank (No Enzyme): 180 µL Assay Buffer + 10 µL AICAR solution + 10 µL N¹⁰-fTHF solution.

  • Control (100% Activity): 160 µL Assay Buffer + 20 µL Vehicle (Assay Buffer with the same DMSO concentration as the test wells) + 10 µL AICAR solution + 10 µL ATIC enzyme solution.

  • Test Wells: 160 µL Assay Buffer + 20 µL of diluted test compound + 10 µL AICAR solution + 10 µL ATIC enzyme solution.

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes to allow the test compound to interact with the enzyme.

• Reaction Initiation: Initiate the reaction by adding 10 µL of N¹⁰-fTHF solution to all wells.

• Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-heated to 37°C and measure the absorbance at 298 nm every 30 seconds for 10-15 minutes.

Data Analysis

• Calculate Initial Velocity (V₀): For each well, determine the initial reaction rate (V₀) by calculating the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

• Percentage Inhibition: Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (V₀_inhibitor - V₀_blank) / (V₀_control - V₀_blank)] * 100

• IC₅₀ Determination: Plot the percentage inhibition against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀).

• Mechanism of Inhibition (Optional): To determine the mechanism of inhibition (e.g., competitive, non-competitive), perform kinetic studies by varying the concentration of one substrate (e.g., AICAR) while keeping the other substrate and the inhibitor at fixed concentrations. Analyze the data using Lineweaver-Burk or Michaelis-Menten plots.[6][7]

Expected Data Presentation

Compound Concentration (µM)	Initial Velocity (mOD/min)	% Inhibition
0 (Control)	10.5	0
0.01	9.8	6.7
0.1	8.2	21.9
1	5.4	48.6
10	2.1	80.0
100	0.6	94.3

IC₅₀ Value: 1.1 µM

Screening Protocol II: Inhibition of Protein Kinases

Scientific Principle

Protein kinases catalyze the transfer of a phosphate group from ATP to a substrate protein or peptide. A universal method for detecting kinase activity is to measure the amount of ADP produced in the reaction. The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies ADP in two steps. First, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert the ADP into ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the initial ADP concentration.[8][9] An inhibitor of the kinase will result in a lower production of ADP and thus a weaker luminescent signal.

Generic Kinase Signaling Pathway and Assay Workflow

The following diagrams illustrate a generic kinase signaling cascade and the workflow of the ADP-Glo™ assay.

Caption: A simplified generic kinase signaling cascade.

Sources

• 1. researchgate.net [researchgate.net]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. AICAR transformylase/IMP cyclohydrolase (ATIC) is essential for de novo purine biosynthesis and infection by Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. promega.com [promega.com]
• 5. content.protocols.io [content.protocols.io]
• 6. Untitled Document [ucl.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 9. promega.com [promega.com]

The Strategic Role of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid as a Versatile Precursor for Novel Antibacterial Agents

Abstract

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation antibacterial agents. The imidazole nucleus, a privileged structure in medicinal chemistry, has emerged as a promising foundation for creating compounds with potent antimicrobial properties. This comprehensive guide details the strategic application of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid as a key precursor in the synthesis of innovative antibacterial drugs. We provide in-depth protocols for the synthesis of this precursor, its derivatization into potential antibacterial agents, and the subsequent biological evaluation of these novel compounds. This document is intended for researchers, scientists, and drug development professionals engaged in the critical pursuit of new solutions to combat bacterial infections.

Introduction: The Imidazole Scaffold in Antibacterial Drug Discovery

The imidazole ring is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. Its unique structural and electronic properties allow it to interact with a wide range of biological targets, making it a cornerstone in the design of therapeutic agents.[1] Imidazole derivatives have demonstrated a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, and anticancer effects.[2]

The mechanism of antibacterial action for imidazole-based compounds is diverse and can involve the disruption of microbial cell membranes, leading to the leakage of essential cellular components and subsequent cell death.[3] Other mechanisms include the inhibition of crucial enzymes involved in DNA replication, cell wall synthesis, and metabolic pathways.[4] The versatility of the imidazole scaffold allows for extensive chemical modifications, enabling the fine-tuning of its biological activity, selectivity, and pharmacokinetic properties. This adaptability is paramount in the quest to overcome existing and emerging drug resistance mechanisms in pathogenic bacteria.

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a particularly attractive starting material due to the presence of three key functional groups ripe for chemical elaboration: the amino group, the carboxylic acid, and the benzyl-protected nitrogen. This trifecta of reactive sites provides a robust platform for combinatorial synthesis and the generation of diverse chemical libraries for antibacterial screening.

Synthesis of the Precursor: 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid

The synthesis of the target precursor is a critical first step. A reliable and scalable synthetic route is essential for its practical application in a drug discovery program. The following two-step protocol outlines the synthesis of the precursor starting from commercially available reagents.

Diagram of the Synthetic Pathway

Caption: Synthetic pathway for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Protocol 1: Synthesis of Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate

This protocol is adapted from established methods for the synthesis of substituted imidazole esters.[5]

Materials:

• Ethyl 2-cyano-2-(benzylamino)acetate

• Formamidine acetate

• Absolute Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, dissolve ethyl 2-cyano-2-(benzylamino)acetate (1 equivalent) and formamidine acetate (1.2 equivalents) in absolute ethanol (10 mL per gram of starting material).

• Stir the mixture at room temperature for 10 minutes to ensure homogeneity.

• Heat the reaction mixture to reflux using a heating mantle and continue stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate.

Expected Yield and Characterization: The expected yield for this reaction is typically in the range of 60-80%. The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: Hydrolysis to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid

This protocol outlines the base-catalyzed hydrolysis of the ethyl ester to the desired carboxylic acid precursor.[6]

Materials:

• Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Hydrochloric acid (HCl)

• pH meter or pH paper

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Dissolve the ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate (1 equivalent) in a mixture of ethanol and water (e.g., a 1:1 ratio).

• Add a solution of sodium hydroxide (2-3 equivalents in water) to the reaction mixture.

• Heat the mixture to reflux and stir for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully acidify the reaction mixture to a pH of approximately 4-5 with dilute hydrochloric acid while cooling in an ice bath. This will cause the carboxylic acid to precipitate.

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water to remove any remaining salts.

• Dry the product under vacuum to obtain the pure 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Expected Yield and Characterization: The hydrolysis step typically proceeds with high yields, often exceeding 90%. The final product should be characterized by ¹H NMR, ¹³C NMR, and melting point determination.

Derivatization Strategies for Antibacterial Agent Synthesis

The synthesized precursor, 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid , offers multiple avenues for structural modification to generate a library of potential antibacterial compounds. The primary sites for derivatization are the 5-amino group and the 4-carboxylic acid group.

Diagram of Derivatization Strategies

Caption: Key derivatization strategies for the precursor molecule.

Exemplary Protocol: Synthesis of a Novel Amide Derivative

This protocol details the synthesis of a hypothetical amide derivative at the 4-carboxylic acid position, a common modification in the development of bioactive molecules.[7]

Materials:

• 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

• A selected primary or secondary amine (e.g., morpholine)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (1 equivalent) in DMF, add DIPEA (2.5 equivalents) and stir for 10 minutes at room temperature.

• Add HBTU (1.2 equivalents) to the stirring solution and continue to stir for another 10 minutes.

• Add the selected amine (e.g., morpholine, 1.2 equivalents) to the reaction mixture and stir at room temperature for 12-24 hours.

• Upon completion of the reaction (monitored by TLC), dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired amide derivative.

Biological Evaluation: Screening for Antibacterial Activity

Once a library of derivatives has been synthesized, the next critical step is to evaluate their biological activity. The following protocols outline standard methods for assessing the antibacterial efficacy of novel compounds.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation. The broth microdilution method is a widely accepted technique for determining MIC values.[3]

Materials:

• Synthesized imidazole derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Positive control antibiotic (e.g., ciprofloxacin, vancomycin)

• Negative control (broth only)

• Growth control (broth with bacteria)

Procedure:

• Prepare a stock solution of each synthesized compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of each compound in MHB in the wells of a 96-well plate to achieve a range of concentrations.

• Prepare a bacterial inoculum adjusted to a concentration of approximately 5 x 10⁵ CFU/mL in MHB.

• Add the bacterial inoculum to each well containing the diluted compounds.

• Include a positive control (a known antibiotic), a negative control (broth only), and a growth control (broth with bacteria) on each plate.

• Incubate the plates at 37°C for 18-24 hours.

• After incubation, determine the MIC by visually inspecting for the lowest concentration of the compound that shows no visible turbidity or by measuring the optical density at 600 nm using a microplate reader.

Data Presentation: Example MIC Data Table

Compound	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)
Precursor	>128	>128
Derivative 1	16	64
Derivative 2	8	32
Derivative 3	32	128
Ciprofloxacin	0.5	0.25

Conclusion and Future Directions

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid represents a highly valuable and versatile precursor for the development of novel antibacterial agents. Its straightforward synthesis and the presence of multiple functional handles for derivatization make it an ideal starting point for medicinal chemistry campaigns. The protocols outlined in this guide provide a solid foundation for researchers to synthesize this precursor, generate diverse libraries of imidazole derivatives, and evaluate their antibacterial potential.

Future work should focus on expanding the structural diversity of the synthesized libraries by exploring a wider range of substituents at both the amino and carboxylic acid positions. Furthermore, structure-activity relationship (SAR) studies will be crucial in identifying the key structural features that contribute to potent antibacterial activity. Promising lead compounds should be further investigated for their mechanism of action, cytotoxicity, and in vivo efficacy to assess their potential as future therapeutic agents in the ongoing battle against bacterial infections.

References

• Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. (URL: [Link])

• Exploration of structure-based on imidazole core as antibacterial agents. (URL: [Link])

• An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. (URL: [Link])

• Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks. (URL: [Link])

• Cu (II)-catalyzed: synthesis of imidazole derivatives and evaluating their larvicidal, antimicrobial activities with DFT and molecular docking studies. (URL: [Link])

• Antibacterial Activities of Imidazole-Based Compounds (A Review). (URL: [Link])

• One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reaction. (URL: [Link])

• Synthesis, Characterization and Antimicrobial Activity of Imidazole Derivatives. (URL: [Link])

• Industrial production method of 4-amino-5-imidazole formamide. (URL: )

• An efficient one-pot conversion of carboxylic acids into benzimidazoles via an HBTU-promoted methodology. (URL: [Link])

• Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. (URL: [Link])

• A new and convenient synthesis of 4-amino-5-imidazolecarboxamide. (URL: [Link])

• Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease. (URL: [Link])

• Alkylation of Ethyl 2-Aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylates with Benzyl Halides. (URL: [Link])

• Design, synthesis and evaluation of 1-benzyl-1H-imidazole-5-carboxamide derivatives as potent TGR5 agonists. (URL: [Link])

• 5-Aminoimidazole-4-carboxamide. (URL: [Link])

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• 1. researchgate.net [researchgate.net]
• 2. Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An efficient one-pot conversion of carboxylic acids into benzimidazoles via an HBTU-promoted methodology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid in Material Science

Prepared by: Gemini, Senior Application Scientist

Introduction

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a bespoke heterocyclic compound poised for significant contributions to advanced materials. Its unique molecular architecture, featuring a primary amine, a carboxylic acid, a benzyl group, and an imidazole core, offers a versatile platform for designing next-generation polymers, frameworks, and functional surfaces. The imidazole ring is a crucial component in numerous biological and pharmacological compounds and provides a foundation for diverse applications in material science.[1][2][3] This document provides an in-depth guide for researchers, material scientists, and professionals in drug development on the prospective applications of this molecule, complete with detailed experimental protocols. While direct applications of this specific molecule in material science are not yet extensively documented, its structural motifs suggest a strong potential in several cutting-edge areas.

Structural and Physicochemical Properties

The properties of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid are dictated by its distinct functional groups, which can be summarized as follows:

Property	Value (Predicted)
Molecular Formula	C₁₁H₁₁N₃O₂
Molecular Weight	217.23 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO and DMF, sparingly soluble in alcohols, and likely to form salts in aqueous acidic or basic solutions.
pKa (predicted)	Carboxylic acid: ~3-4; Amino group: ~5-6; Imidazole N-H: ~14

These properties are estimated based on the structure and data for similar compounds.

PART 1: Inferred Applications in Material Science

The multifunctionality of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid allows for its application in several domains of material science.

Advanced Linker for Metal-Organic Frameworks (MOFs)

The presence of both a carboxylic acid and an amino group makes this molecule an excellent candidate as an organic linker for the synthesis of novel Metal-Organic Frameworks (MOFs). The carboxylate group can coordinate with metal ions to form the primary framework, while the amino group can serve as a secondary coordination site or as a functional group to impart specific properties to the MOF pores, such as basicity or post-synthetic modification capabilities.[4][5][6][7][8] The benzyl group adds steric bulk and hydrophobicity, which can influence the topology and pore environment of the resulting MOF.

Causality behind Experimental Choices: The choice of metal ions (e.g., Zn²⁺, Cu²⁺, Co²⁺) and reaction conditions (solvothermal vs. room temperature synthesis) will significantly impact the final structure and properties of the MOF. The amino functionality has been shown to accelerate the crystallization of carboxylic acid-based MOFs, even in aqueous solutions at room temperature.[4][5][6]

Curing Agent and Modifier for Epoxy Resins

Imidazole and its derivatives are well-established as effective curing agents and accelerators for epoxy resins.[9][10][11][12] The nucleophilic nitrogen atoms of the imidazole ring can initiate the ring-opening polymerization of epoxy groups. Furthermore, the primary amino group of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid can also participate in the curing reaction through addition to the epoxy ring. The carboxylic acid group can further contribute to the curing process, particularly at elevated temperatures. The bulky benzyl group can enhance the thermal stability and mechanical properties of the cured resin.

Causality behind Experimental Choices: The stoichiometry of the imidazole derivative to the epoxy resin, as well as the curing temperature and time, will determine the cross-linking density and, consequently, the thermomechanical properties of the final polymer. Amino acids have been explored as bio-based curing agents, and the presence of both amino and carboxylic acid functionalities in the target molecule suggests a dual role in the curing process.[13]

Monomer for Zwitterionic Polymers and Functional Coatings

The molecule possesses both acidic (carboxylic acid) and basic (amino group and imidazole ring) functionalities, making it a zwitterionic precursor. Polymers derived from this monomer could exhibit unique properties such as antifouling behavior, which is highly desirable for biomedical devices and marine coatings.[14][15][16][17] Imidazolium-based zwitterionic polymers have demonstrated antiviral and antibacterial properties.[14][17] The benzyl group can enhance the processability and film-forming properties of the resulting polymer.

Causality behind Experimental Choices: Polymerization can be achieved through various methods, such as polycondensation reactions involving the amino and carboxylic acid groups. The resulting zwitterionic nature of the polymer chains can lead to self-assembly and the formation of ordered structures in solution or on surfaces.

PART 2: Experimental Protocols

Protocol 1: Synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

This protocol describes the synthesis of the title compound via hydrolysis of its corresponding ethyl ester, which is commercially available.

Materials:

• Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate[18]

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), 1 M

• Ethanol

• Deionized water

• Magnetic stirrer with heating plate

• Round bottom flask

• Condenser

• pH meter or pH paper

• Büchner funnel and filter paper

Procedure:

• Dissolution: In a 250 mL round bottom flask, dissolve 10 g of Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate in 100 mL of ethanol.

• Hydrolysis: Prepare a 2 M solution of NaOH in deionized water. Add 50 mL of the 2 M NaOH solution to the ethanolic solution of the ester.

• Reflux: Attach a condenser to the flask and heat the mixture to reflux (approximately 80-90 °C) with constant stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cooling and Neutralization: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the solution by dropwise addition of 1 M HCl with vigorous stirring until the pH reaches approximately 6-7. The product will precipitate out of the solution.

• Isolation: Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid with cold deionized water (3 x 50 mL) and then with a small amount of cold ethanol. Dry the product in a vacuum oven at 60 °C overnight.

Expected Yield: 85-95% Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Workflow for the synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Protocol 2: Synthesis of a Hypothetical MOF using 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (ABIC-MOF-1)

This protocol outlines a general procedure for the synthesis of a metal-organic framework using the title compound as a linker.

Materials:

• 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (ABIC)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Teflon-lined stainless steel autoclave (20 mL)

• Oven

• Centrifuge

Procedure:

• Precursor Solution: In a 20 mL glass vial, dissolve 54.3 mg (0.25 mmol) of ABIC in 10 mL of DMF. In a separate vial, dissolve 74.4 mg (0.25 mmol) of Zn(NO₃)₂·6H₂O in 5 mL of DMF.

• Mixing: Combine the two solutions in the glass vial and sonicate for 10 minutes to ensure homogeneity.

• Solvothermal Synthesis: Transfer the resulting solution into a 20 mL Teflon-lined stainless steel autoclave. Seal the autoclave and place it in an oven preheated to 120 °C for 72 hours.

• Cooling and Isolation: After 72 hours, remove the autoclave from the oven and allow it to cool to room temperature naturally. Collect the crystalline product by centrifugation at 8000 rpm for 10 minutes.

• Washing: Decant the supernatant and wash the solid product by resuspending it in fresh DMF (3 x 10 mL), followed by ethanol (3 x 10 mL). After each wash, separate the solid by centrifugation.

• Activation: After the final wash, dry the product under vacuum at 150 °C for 12 hours to remove any residual solvent from the pores.

Characterization: The resulting MOF should be characterized by Powder X-ray Diffraction (PXRD) to confirm its crystallinity and phase purity, Thermogravimetric Analysis (TGA) to assess its thermal stability, and gas adsorption measurements (e.g., N₂ at 77 K) to determine its porosity.

Caption: General workflow for the solvothermal synthesis of a hypothetical MOF.

PART 3: Data Presentation and Visualization

The following table summarizes the key infrared absorption bands expected for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, which are crucial for its characterization.

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H stretch (carboxylic acid)	2500-3300	Broad
N-H stretch (primary amine)	3300-3500	Medium, two bands
C-H stretch (aromatic)	3000-3100	Medium
C-H stretch (aliphatic)	2850-3000	Medium
C=O stretch (carboxylic acid)	1680-1710	Strong
C=N and C=C stretch (imidazole ring)	1500-1650	Medium to strong
N-H bend (primary amine)	1590-1650	Medium
C-O stretch (carboxylic acid)	1210-1320	Strong

References

• Versatile Synthesis of 5-Aminoimidazole-4-carboxylic Acid Derivatives. (n.d.). Retrieved from [Link]

• An imidazolium-based zwitterionic polymer for antiviral and antibacterial dual functional coatings. Science Advances, 8(2), eabl8812. (2022). [Link]

• Imidazolium-based Zwitterionic liquid-modified PEG-PLGA nanoparticles as a potential intravenous drug delivery carrier. Nanoscale. (2024). [Link]

• Imidazolium-based zwitterionic liquid-modified PEG–PLGA nanoparticles as a potential intravenous drug delivery carrier. RSC Publishing. (2024). [Link]

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• Amino Acids as Bio-Based Curing Agents for Epoxy Resin: Correlation of Network Structure and Mechanical Properties. PMC - NIH. (n.d.). [Link]

• Amino Functionality Enables Aqueous Synthesis of Carboxylic Acid-Based MOFs at Room Temperature by Biomimetic Crystallization. NIH. (n.d.). [Link]

• Preparation of Imidazole Compounds as Latent Curing Agents and Their Application in RGB LED Packaging. MDPI. (2024). [Link]

• Development of a One-Step Synthesis of 5-Amino-1 H -imidazole-4-carboxamide. (n.d.). [Link]

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• Mechanism of imidazole catalysis in the curing of epoxy resins. ResearchGate. (n.d.). [Link]

• Amino Functionality Enables Aqueous Synthesis of Carboxylic Acid-Based MOFs at Room Temperature by Biomimetic Crystallization. PubMed. (2024). [Link]

• Synthesis And Properties Of Metal- Imidazole Carboxylic Acid Framework Materials. (2017). [Link]

• Synthesis and Use of Zwitterion Bearing Sulfonyl(trifluoromethane sylfonyl)imide Anion as Additive for Polymer Electrolytes. MDPI. (n.d.). [Link]

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• Imidazolium salts carrying two positive charges: design, synthesis, characterization, molecular docking, antibacterial and enzyme inhibitory activities. (2025). [Link]

• Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. MDPI. (n.d.). [Link]

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Application Notes and Protocols for Biochemical Assays with 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Introduction: The Imidazole Scaffold in Modern Drug Discovery

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds.[1][2] Its electron-rich nature and ability to participate in various non-covalent interactions allow imidazole-containing molecules to bind effectively to a wide range of biological targets, including enzymes and receptors.[1][2][3] This versatility has led to the development of imidazole-based drugs with diverse therapeutic applications, such as anticancer, antimicrobial, and anti-inflammatory agents.[2]

Within this important class of compounds, 5-aminoimidazole derivatives serve as crucial building blocks for the synthesis of novel therapeutics.[4] "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" is one such molecule, possessing functional groups that make it an attractive candidate for screening in drug discovery campaigns. The presence of the carboxylic acid, amino group, and the benzyl substituent provides multiple points for potential interaction within the active site of a target protein. This document provides detailed protocols for evaluating the inhibitory activity of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" against a representative protein kinase, a major class of drug targets.

Principle of the Assay: Probing Kinase Activity through ADP Quantitation

Protein kinases are a large family of enzymes that catalyze the transfer of a phosphate group from ATP to a substrate protein, a process known as phosphorylation. Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them a prime target for therapeutic intervention.

This application note describes a luminescence-based kinase activity assay that quantifies the amount of ADP produced during the kinase reaction.[1][2][5] The amount of ADP generated is directly proportional to the kinase activity. In the presence of an inhibitor, kinase activity is reduced, leading to a decrease in ADP production. This assay format is a robust and sensitive method for determining the inhibitory potential of a test compound.[6][7]

The assay is performed in two steps. First, the kinase reaction is allowed to proceed in the presence of the test compound. Subsequently, a reagent is added to stop the kinase reaction and deplete the remaining ATP. In the second step, a detection reagent is added to convert the generated ADP back to ATP, which then fuels a luciferase-luciferin reaction, producing a luminescent signal that is proportional to the initial amount of ADP.

Experimental Workflow and Protocols

I. Materials and Reagents

• Test Compound: 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

• Kinase: A purified, active protein kinase (e.g., a tyrosine kinase such as Abl1)

• Kinase Substrate: A suitable peptide or protein substrate for the chosen kinase (e.g., a generic kinase substrate like Crosstide)[8]

• ATP: Adenosine 5'-triphosphate

• Positive Control: A known kinase inhibitor (e.g., Staurosporine)

• Assay Buffer: 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA

• Detection Kit: ADP-Glo™ Kinase Assay Kit (or equivalent)

• Plates: White, opaque 384-well assay plates

• Solvent: 100% DMSO

II. Step-by-Step Protocol: Kinase Inhibition Assay

• Compound Preparation:

  • Prepare a 10 mM stock solution of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" in 100% DMSO.

  • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations for testing (e.g., from 10 mM down to 10 nM).

  • Prepare a similar dilution series for the positive control inhibitor.

• Assay Setup:

  • In a 384-well plate, add 1 µL of each concentration of the serially diluted test compound or control inhibitor.

  • For the "no inhibitor" (100% activity) and "no enzyme" (background) controls, add 1 µL of DMSO.

• Kinase Reaction:

  • Prepare a 2X kinase solution in the assay buffer.

  • Add 2 µL of the 2X kinase solution to each well containing the test compound, positive control, and the "no inhibitor" control. For the "no enzyme" control, add 2 µL of assay buffer.

  • Gently mix the plate and incubate for 15 minutes at room temperature to allow for the compound to interact with the kinase.

  • Prepare a 2X substrate/ATP solution in the assay buffer. The final ATP concentration should be at or near the Km for the specific kinase.

  • Initiate the kinase reaction by adding 2 µL of the 2X substrate/ATP solution to all wells.

• Incubation:

  • Mix the plate gently and incubate at 30°C for 1 hour. The optimal incubation time may vary depending on the kinase and should be determined empirically.

• ADP Detection:

  • Following the incubation, add 5 µL of the ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of the Kinase Detection Reagent to each well. This reagent converts ADP to ATP and provides the necessary components for the luciferase reaction.

  • Incubate for 30 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Subtract the background signal (from the "no enzyme" control) from all other measurements.

  • Calculate the percent inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 x (1 - (Signal of test compound / Signal of "no inhibitor" control))

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

III. Visualizing the Experimental Workflow

Caption: Experimental workflow for the kinase inhibition assay.

Data Presentation and Interpretation

The results of the kinase inhibition assay can be summarized in a table to facilitate the comparison of the inhibitory potency of the test compound against different kinases or in relation to a known inhibitor.

Kinase Target	5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid IC₅₀ (µM)	Staurosporine IC₅₀ (µM)
Kinase A	5.2	0.015
Kinase B	> 100	0.028
Kinase C	25.8	0.150

Table 1: Hypothetical inhibitory activity of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" against a panel of kinases. Staurosporine is included as a positive control.

IV. Visualizing the Principle of Kinase Inhibition

Caption: Principle of kinase inhibition.

Trustworthiness and Self-Validation

To ensure the reliability of the results, each experiment should include the following controls:

• Positive Control: A known inhibitor for the target kinase should be run in parallel to validate the assay's ability to detect inhibition.

• Negative Control (No Inhibitor): This control, typically containing DMSO, represents 100% enzyme activity and is used for calculating the percent inhibition.

• Background Control (No Enzyme): This control accounts for any background signal from the assay components and is subtracted from all other measurements.

By incorporating these controls, the protocol becomes a self-validating system, providing confidence in the generated data.

Conclusion

"5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" represents a versatile scaffold for the development of novel kinase inhibitors. The detailed protocol provided in this application note offers a robust and reliable method for assessing the inhibitory activity of this and similar compounds. The luminescence-based assay is amenable to high-throughput screening, making it a valuable tool in the early stages of drug discovery. Further characterization, including determination of the mechanism of inhibition and evaluation of selectivity against a panel of kinases, will be crucial for the continued development of promising lead compounds.

References

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• PMC - PubMed Central. (2021, July 29). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Available at: [Link]

• PMC - PubMed Central. (n.d.). Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. Available at: [Link]

• NIH. (n.d.). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Available at: [Link]

• PubMed. (2021, February 15). Design, synthesis and evaluation of 1-benzyl-1H-imidazole-5-carboxamide derivatives as potent TGR5 agonists. Available at: [Link]

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• ResearchGate. (2025, August 7). ChemInform Abstract: Versatile Synthesis of 5-Aminoimidazole-4-carboxylic Acid Derivatives. Available at: [Link]

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• ACS Publications. (2014, April 12). Inhibitor Design Strategy Based on an Enzyme Structural Flexibility: A Case of Bacterial MurD Ligase. Available at: [Link]

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Application Notes and Protocols for the Derivatization of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid for Biological Screening

Introduction: Unlocking the Therapeutic Potential of the Imidazole Scaffold

The imidazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural compounds and FDA-approved drugs.[1][2] Its prevalence stems from the unique electronic properties of the five-membered ring, which contains two nitrogen atoms that can participate in various biological interactions.[1][3] The specific scaffold, 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, presents three key points for chemical modification: the C5-amino group, the C4-carboxylic acid, and the imidazole ring itself. This strategic derivatization allows for the creation of a diverse chemical library from a single, readily accessible core structure. Such a library is an invaluable tool in high-throughput screening (HTS) campaigns aimed at discovering novel therapeutic agents.[4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid." It offers detailed, field-proven protocols for modifying this versatile scaffold to generate a library of compounds suitable for biological screening. The methodologies are presented with an emphasis on the rationale behind experimental choices, ensuring both scientific integrity and practical applicability.

Strategic Derivatization: A Multi-pronged Approach

To maximize the chemical diversity of the resulting library, we will focus on three primary avenues of derivatization, targeting the carboxylic acid, the amino group, and the imidazole ring. Each of these functional groups offers a unique handle for introducing a wide array of chemical moieties, thereby exploring a vast chemical space around the core scaffold.

I. Derivatization of the Carboxylic Acid Moiety

The carboxylic acid at the C4 position is an excellent starting point for derivatization, most commonly through the formation of amides and esters. These reactions are generally robust and can be performed with a wide variety of commercially available building blocks.

Amide bond formation is a cornerstone of medicinal chemistry, and numerous coupling reagents have been developed to facilitate this transformation efficiently. The choice of coupling reagent is critical for achieving high yields and minimizing side reactions.[3][6] We will focus on two widely used and reliable methods: one utilizing a carbodiimide reagent (EDC) with an additive (HOBt), and another employing a uronium-based reagent (HATU).

Protocol 1: EDC/HOBt Mediated Amide Coupling

This method is a classic and cost-effective approach for amide bond formation. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates the carboxylic acid, while 1-Hydroxybenzotriazole (HOBt) is an additive that suppresses racemization and improves reaction efficiency.[6]

Experimental Protocol:

• To a solution of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (1.0 eq.) in anhydrous DMF (0.1 M), add the desired primary or secondary amine (1.1 eq.) and HOBt (1.2 eq.).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq.) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: HATU Mediated Amide Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient uronium-based coupling reagent that often provides faster reaction times and higher yields, especially for sterically hindered substrates.[7]

Experimental Protocol:

• To a solution of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (1.0 eq.) and the desired primary or secondary amine (1.1 eq.) in anhydrous DMF (0.1 M), add a tertiary base such as diisopropylethylamine (DIPEA) (2.0 eq.).

• Add HATU (1.1 eq.) to the mixture and stir at room temperature for 2-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, work up the reaction as described in Protocol 1.

• Purify the crude product by column chromatography on silica gel.

Coupling Reagent	Additive	Base	Typical Reaction Time	General Observations
EDC	HOBt	-	12-24 h	Cost-effective, good for a wide range of amines.
HATU	-	DIPEA	2-6 h	Highly efficient, suitable for hindered substrates.

Rationale for Reagent Selection:

• EDC/HOBt: This combination is a workhorse in peptide and amide synthesis. EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate. HOBt intercepts this intermediate to form an active ester, which is less prone to racemization and side reactions than the O-acylisourea itself.[6] The urea byproduct from EDC is water-soluble, simplifying purification.[6]

• HATU: This reagent is based on the less explosive and more reactive HOAt (1-hydroxy-7-azabenzotriazole).[8] The resulting OAt active esters are more reactive than their OBt counterparts, leading to faster and more efficient couplings.[7] The use of a non-nucleophilic base like DIPEA is crucial to deprotonate the carboxylic acid and the amine without competing in the coupling reaction.

Esterification of the carboxylic acid provides another avenue for diversification. A straightforward method involves reaction with an alkyl halide under basic conditions.

Protocol 3: Base-Mediated Esterification

Experimental Protocol:

• To a suspension of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (1.0 eq.) in a polar aprotic solvent such as DMF or acetonitrile (0.2 M), add a base such as potassium carbonate (K₂CO₃) (2.0 eq.).

• Add the desired alkyl halide (e.g., ethyl iodide, benzyl bromide) (1.2 eq.).

• Heat the reaction mixture to 50-80 °C and stir for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

II. Derivatization of the Amino Group

The C5-amino group is a nucleophilic handle that can be readily modified through acylation or reductive amination.

Protocol 4: N-Acylation with Acid Chlorides or Anhydrides

Experimental Protocol:

• Dissolve 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid methyl ester (prepared via Protocol 3) (1.0 eq.) in a suitable solvent like dichloromethane (DCM) or THF containing a non-nucleophilic base like pyridine or triethylamine (TEA) (1.5 eq.).

• Cool the solution to 0 °C.

• Slowly add the desired acid chloride or anhydride (1.1 eq.).

• Allow the reaction to warm to room temperature and stir for 2-8 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract with DCM.

• Wash the organic layer with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Reductive amination is a powerful method for forming C-N bonds and allows for the introduction of a wide variety of alkyl groups.[9][10] This two-step, one-pot process involves the formation of an imine intermediate followed by its reduction.

Protocol 5: Reductive Amination with Aldehydes or Ketones

Experimental Protocol:

• To a solution of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid methyl ester (1.0 eq.) and the desired aldehyde or ketone (1.2 eq.) in a solvent such as methanol or dichloroethane, add a few drops of acetic acid to catalyze imine formation.

• Stir the mixture at room temperature for 1-2 hours.

• Add a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise.[9]

• Continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully quench the reaction with water and adjust the pH to ~8 with saturated NaHCO₃.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

III. Derivatization of the Imidazole Ring

The imidazole ring itself can be functionalized, for instance, through palladium-catalyzed cross-coupling reactions. This allows for the introduction of aryl or heteroaryl substituents, significantly increasing the structural complexity and potential for novel biological activity.

For this reaction, a halogenated precursor of the core molecule is required (e.g., 2-bromo-5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid). The Suzuki-Miyaura coupling is a robust method for forming C-C bonds.[11]

Protocol 6: Suzuki-Miyaura Coupling on a Halogenated Imidazole Core

Experimental Protocol:

• To a degassed mixture of the 2-bromo-imidazole derivative (1.0 eq.), the desired boronic acid (1.5 eq.), and a base such as K₂CO₃ or Cs₂CO₃ (2.0 eq.) in a solvent system like 1,4-dioxane/water (4:1), add a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.).

• Heat the reaction mixture under an inert atmosphere (e.g., Argon) at 80-100 °C for 6-18 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Analytical Characterization of the Derivative Library

The purity and structural integrity of each compound in the library are paramount for obtaining reliable screening data. A combination of analytical techniques should be employed for comprehensive characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the synthesized derivatives.[12][13]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and molecular weight of each compound.[12]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of each compound.[14] A purity of >95% is generally required for biological screening.

High-Throughput Screening (HTS) Workflow

Once the library of derivatives has been synthesized and characterized, it can be subjected to high-throughput screening to identify compounds with desired biological activity.

HTS Workflow:

• Assay Development: The first step is to develop a robust and miniaturized biological assay that is amenable to automation.[5]

• Library Plating: The synthesized compounds are dissolved in a suitable solvent (typically DMSO) and plated into multi-well plates (e.g., 384- or 1536-well plates) at a specific concentration.

• Screening: The library is then screened against the biological target using automated liquid handling systems.[15]

• Data Analysis: The raw data from the screen is analyzed to identify "hits" - compounds that exhibit significant activity in the assay.

• Hit Confirmation and Validation: The activity of the initial hits is confirmed by re-testing. Dose-response curves are generated to determine the potency (e.g., IC₅₀ or EC₅₀) of the validated hits.

Caption: High-throughput screening workflow.

Conclusion

The derivatization of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" offers a powerful strategy for the generation of a diverse chemical library for biological screening. By systematically modifying the carboxylic acid, amino group, and imidazole ring, a wide range of novel compounds can be synthesized. The detailed protocols provided in this application note, grounded in established chemical principles, offer a practical guide for researchers to unlock the therapeutic potential of this versatile scaffold. Rigorous analytical characterization and a well-designed high-throughput screening campaign are essential next steps in the journey from a core molecule to a potential drug candidate.

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• Kramer, A., & Schneider-Mergener, J. (2019). Efficient Screening of Combinatorial Peptide Libraries by Spatially Ordered Beads Immobilized on Conventional Glass Slides. Molecules, 24(9), 1718. [Link]

• Kim, J., et al. (2016). Novel N-acyl-carbazole derivatives as 5-HT7R antagonists. Bioorganic & Medicinal Chemistry, 24(8), 1827-1836. [Link]

• National Center for Biotechnology Information. High-Throughput RT-PCR for small-molecule screening assays. [Link]

• de la Cruz, L., et al. (2018). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Organic & Biomolecular Chemistry, 16(43), 8258-8262. [Link]

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• Wang, Y., et al. (2021). Design, synthesis and evaluation of 1-benzyl-1H-imidazole-5-carboxamide derivatives as potent TGR5 agonists. Bioorganic & Medicinal Chemistry, 32, 115972. [Link]

• MDPI. N-Arylation of Protected and Unprotected 5-Bromo 2-Aminobenzimidazole as Organic Material: Non-Linear Optical (NLO) Properties and Structural Feature Determination through Computational Approach. [Link]

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• PubMed. Preparation of 5-amino-4-imidazole-N-succinocarboxamide ribotide, 5-amino-4-imidazole-N-succinocarboxamide riboside and succinyladenosine, compounds usable in diagnosis and research of adenylosuccinate lyase deficiency. [Link]

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one-pot synthesis of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" derivatives

An Application Note and Protocol for the One-Pot Synthesis of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" Derivatives

Introduction

Imidazole derivatives are a cornerstone in medicinal chemistry, forming the core structure of numerous natural products and synthetic drugs.[1][2] Among these, the 5-aminoimidazole-4-carboxamide scaffold is particularly significant as a key intermediate in the de novo purine biosynthesis pathway.[3] Analogs of this scaffold, such as 5-aminoimidazole-4-carboxamide riboside (AICAR), have garnered substantial interest for their therapeutic potential in treating metabolic disorders and for their anti-inflammatory properties.[4][5][6][7] The development of efficient, one-pot synthetic methodologies for novel derivatives of this class, such as 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, is crucial for accelerating drug discovery and development efforts.

This application note provides a detailed protocol for a one-pot synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid derivatives. The described method offers a streamlined approach, minimizing reaction time and purification steps, thereby enhancing overall efficiency. This guide is intended for researchers, scientists, and professionals in drug development who are seeking robust methods for synthesizing novel imidazole-based compounds.

Principle of the Method

The one-pot synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid derivatives is based on a multicomponent reaction strategy. This approach involves the reaction of an appropriate orthoester, an aminonitrile, and a primary amine in a single reaction vessel. The benzyl group at the N-1 position is introduced via an Ullmann-type condensation reaction, which can be performed in the same pot under suitable conditions.[8][9]

The reaction proceeds through several key steps:

• Formation of an intermediate amidine from the reaction of the orthoester and the primary amine (benzylamine).

• Condensation of the amidine with an aminonitrile (e.g., aminocyanoacetamide) to form the imidazole ring.

• Subsequent hydrolysis of the carboxamide or nitrile group to the carboxylic acid.

Alternatively, an N-benzylated aminonitrile can be used as a starting material, simplifying the reaction pathway. The choice of starting materials and reaction conditions can be adapted to synthesize a variety of derivatives.

Caption: Proposed reaction mechanism for the one-pot synthesis.

Materials and Reagents

Material/Reagent	Grade	Supplier
Ethyl 2-amino-2-cyanoacetate	Reagent	Sigma-Aldrich
Benzylamine	Reagent	Sigma-Aldrich
Triethyl orthoformate	Reagent	Sigma-Aldrich
Sodium ethoxide	Reagent	Sigma-Aldrich
Ethanol	Anhydrous	Fisher Scientific
Diethyl ether	Anhydrous	Fisher Scientific
Hydrochloric acid	ACS Grade	VWR
Sodium hydroxide	ACS Grade	VWR
Dimethylformamide (DMF)	Anhydrous	Sigma-Aldrich
Copper(I) iodide (CuI)	99.99%	Sigma-Aldrich
Cesium carbonate (Cs2CO3)	99%	Sigma-Aldrich
4,7-Dimethoxy-1,10-phenanthroline	97%	Sigma-Aldrich

Experimental Protocol

This protocol describes a general one-pot procedure for the synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

Caption: Experimental workflow for the one-pot synthesis.

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous ethanol (100 mL).

• Addition of Base: Carefully add sodium ethoxide (21.0 g, 0.31 mol) to the ethanol with stirring under a nitrogen atmosphere.

• Addition of Reactants: To the stirred solution, add ethyl 2-amino-2-cyanoacetate (12.8 g, 0.10 mol) followed by benzylamine (10.7 g, 0.10 mol).

• Initiation of Cyclization: Add triethyl orthoformate (17.8 g, 0.12 mol) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Hydrolysis: After completion of the initial reaction, cool the mixture to room temperature. Slowly add a solution of sodium hydroxide (20 g in 50 mL of water) and heat the mixture to reflux for an additional 2 hours to facilitate hydrolysis of the ester group.

• Work-up and Isolation: Cool the reaction mixture in an ice bath and acidify to pH 5-6 with concentrated hydrochloric acid. The product will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration. Wash the precipitate with cold water (3 x 50 mL) and then with diethyl ether (2 x 30 mL).

• Drying: Dry the purified product in a vacuum oven at 60 °C to a constant weight.

Characterization of Products

The synthesized 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid derivatives should be characterized using standard analytical techniques to confirm their structure and purity.[1][10][11]

Analytical Data Summary

Technique	Expected Results
¹H NMR	Signals corresponding to the benzyl protons (aromatic and methylene), imidazole ring proton, and amine protons.
¹³C NMR	Resonances for the carboxylic acid carbon, imidazole ring carbons, and benzyl group carbons.
FT-IR	Characteristic peaks for N-H stretching (amine), C=O stretching (carboxylic acid), and aromatic C-H stretching.
Mass Spec (HRMS)	Accurate mass measurement corresponding to the molecular formula of the target compound.
Melting Point	A sharp melting point range, indicating the purity of the compound.

Alternative N-Benzylation via Ullmann Condensation

For substrates where direct N-benzylation is challenging, a post-cyclization Ullmann-type reaction can be employed. This copper-catalyzed N-arylation is effective for a wide range of imidazoles.[12][13][14]

Brief Protocol for Ullmann Condensation:

• To a solution of the 5-amino-1H-imidazole-4-carboxylic acid derivative in an appropriate solvent (e.g., DMF), add benzyl bromide, copper(I) iodide (CuI), a suitable ligand (e.g., 4,7-dimethoxy-1,10-phenanthroline), and a base (e.g., Cs₂CO₃).[8][12]

• Heat the reaction mixture at a temperature typically ranging from 80-120 °C until the reaction is complete as monitored by TLC.

• Perform an appropriate aqueous work-up and purify the product by column chromatography.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Sodium ethoxide is a strong base and is corrosive. Handle with care.

• Benzylamine is corrosive and a lachrymator. Avoid inhalation and contact with skin.

• Organic solvents are flammable. Keep away from ignition sources.

Applications and Future Perspectives

The 5-amino-1-benzyl-1H-imidazole-4-carboxylic acid scaffold is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. These derivatives can serve as precursors for:

• Anticancer Agents: The imidazole core is present in many anticancer drugs.[10]

• Antimicrobial Agents: Novel imidazole derivatives have shown promising antimicrobial activity.[2]

• Metabolic Modulators: As analogs of AICAR, these compounds could be investigated for their role in activating AMP-activated protein kinase (AMPK), which is a key regulator of cellular energy homeostasis.[4][6]

The one-pot synthesis protocol detailed in this application note provides an efficient route to these valuable compounds, facilitating further research into their biological activities and potential as therapeutic agents.

References

• Qi, J., et al. (2021). Development of a One-Step Synthesis of 5-Amino-1 H -imidazole-4-carboxamide. ResearchGate. Available at: [Link]

• Der Pharma Chemica. (n.d.). Synthesis, spectral characterization and antimicrobial studies of novel imidazole derivatives. Der Pharma Chemica. Available at: [Link]

• IOSR Journal. (n.d.). Synthesize Characterize and Biological Evaluation of Imidazole Derivatives. IOSR Journal. Available at: [Link]

• ACS Publications. (2005). A Soluble Base for the Copper-Catalyzed Imidazole N-Arylations with Aryl Halides. The Journal of Organic Chemistry. Available at: [Link]

• MDPI. (n.d.). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. MDPI. Available at: [Link]

• PubMed. (2002). 5-Aminoimidazole-4-carboxamide ribonucleoside treatment improves glucose homeostasis in insulin-resistant diabetic (ob/ob) mice. Diabetologia. Available at: [Link]

• Organic Chemistry Portal. (2006). 4,7-Dimethoxy-1,10-phenanthroline: An Excellent Ligand for the Cu-Catalyzed N-Arylation of Imidazoles. Organic Chemistry Portal. Available at: [Link]

• ACS Publications. (2024). Design, Synthesis, and Biological Evaluation of 5-Amino-4-fluoro-1H-benzo[d]imidazole-6-carboxamide Derivatives as Novel and Potential MEK/RAF Complex Inhibitors Based on the “Clamp” Strategy. Journal of Medicinal Chemistry. Available at: [Link]

• MDPI. (n.d.). Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. MDPI. Available at: [Link]

• ACS Figshare. (n.d.). Collection - Development of a One-Step Synthesis of 5‑Amino‑1H‑imidazole-4‑carboxamide. ACS Figshare. Available at: [Link]

• DOI. (n.d.). Development of a One-Step Synthesis of 5-Amino- 1H-imidazole-4-carboxamide. DOI. Available at: [Link]

• ACS Publications. (1959). A Convenient Synthesis of 4(5)-Amino-5(4)-imidazolecarboxamide Hydrochloride. The Journal of Organic Chemistry. Available at: [Link]

• PubMed. (1991). The use of 5-aminoimidazole-4-carboxamide riboside (AICA riboside) to improve random skin flap viability in the rat model. Annals of Plastic Surgery. Available at: [Link]

• Wikipedia. (n.d.). Ullmann condensation. Wikipedia. Available at: [Link]

• Request PDF. (2007). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry. Available at: [Link]

• MDPI. (n.d.). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. MDPI. Available at: [Link]

• PubMed. (2010). AICAR (5-aminoimidazole-4-carboxamide-1-beta-4-ribofuranoside) increases the production of toxic molecules and affects the profile of cytokines release in LPS-stimulated rat primary microglial cultures. Neurotoxicology. Available at: [Link]

• PubMed. (2000). 5-aminoimidazole-4-carboxamide riboside mimics the effects of insulin on the expression of the 2 key gluconeogenic genes PEPCK and glucose-6-phosphatase. Diabetes. Available at: [Link]

• PubMed. (2004). 5-Aminoimidazole-4-carboxamide riboside suppresses lipopolysaccharide-induced TNF-alpha production through inhibition of phosphatidylinositol 3-kinase/Akt activation in RAW 264.7 murine macrophages. Biochemical and Biophysical Research Communications. Available at: [Link]

• MedCrave online. (2017). One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reaction. MOJ Biorg Org Chem. Available at: [Link]

• Semantic Scholar. (2017). One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reactionDerivative via Heterocyclization Reaction. Semantic Scholar. Available at: [Link]

• NIH. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. NIH. Available at: [Link]

• ResearchGate. (2015). One-Pot Synthesis of a New Imidazole-5-Carboxylic Acid Derivative via Heterocyclization Reaction. ResearchGate. Available at: [Link]

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Application Notes and Protocols for Microwave-Assisted Synthesis of Imidazole Compounds

Introduction: The Significance of Imidazoles and the Advent of Microwave Synthesis

The imidazole ring is a cornerstone of medicinal chemistry, forming the structural core of numerous natural compounds like the amino acid histidine and the neurotransmitter histamine.[1] Its derivatives are integral to a vast array of pharmaceuticals, including antifungal agents and anti-ulcer drugs.[1][2] The versatile nature of the imidazole scaffold, with its capacity for substitution at various positions, allows for the fine-tuning of pharmacological properties, making it a privileged structure in drug discovery.[3]

Traditionally, the synthesis of imidazole compounds has relied on conventional heating methods, which often necessitate long reaction times, high temperatures, and can lead to the formation of side products, complicating purification and reducing overall yields.[4][5] The emergence of microwave-assisted organic synthesis (MAOS) has revolutionized this field, offering a green and efficient alternative.[6][7][8] This technique leverages the ability of polar molecules to directly absorb microwave energy, leading to rapid and uniform heating of the reaction mixture.[1][9][10] The primary mechanisms behind this efficient energy transfer are dipolar polarization and ionic conduction.[1][8][11] This direct and localized heating dramatically accelerates reaction rates, often reducing synthesis times from hours to mere minutes, while simultaneously improving product yields and purity.[2][4][6][7]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical application of microwave technology for the synthesis of imidazole derivatives. We will delve into the mechanistic underpinnings of microwave heating, provide a detailed, field-proven protocol for the synthesis of 2,4,5-trisubstituted imidazoles, and offer a comparative analysis against conventional methods.

The "Why": Causality Behind Choosing Microwave-Assisted Synthesis

The decision to employ microwave irradiation over conventional heating is rooted in its fundamental advantages that address key challenges in organic synthesis.

• Rapid and Uniform Heating: Unlike conventional heating which relies on conduction and convection, microwaves pass through the vessel walls and directly heat the reaction mixture.[10] This volumetric heating minimizes thermal gradients and provides a more uniform temperature profile, leading to cleaner reactions with fewer byproducts.[6][9]

• Enhanced Reaction Rates: The direct coupling of microwave energy with polar reactants and solvents leads to a rapid increase in temperature, significantly accelerating the rate of chemical reactions.[1][2] This can be attributed to the efficient energy transfer at the molecular level.

• Improved Yields and Purity: The rapid reaction times and uniform heating often result in higher yields of the desired product and a reduction in the formation of impurities.[4][6][7] This simplifies the work-up and purification process, saving time and resources.

• Energy Efficiency and Green Chemistry: Microwave synthesis is a more energy-efficient process compared to conventional heating methods that require heating a large oil bath or heating mantle.[8][11] The reduced reaction times and potential for solvent-free reactions align with the principles of green chemistry by minimizing energy consumption and waste generation.[6][8]

Visualizing the Workflow: From Reactants to Product

The following diagram illustrates the general workflow for the microwave-assisted synthesis of 2,4,5-trisubstituted imidazoles.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, address frequently encountered challenges, and offer a robust, high-yield experimental protocol. Our focus is on explaining the causality behind experimental choices to empower you to optimize this synthesis effectively and reliably.

Overview of the Synthetic Pathway

The synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is typically achieved through a two-step process. The first step involves the crucial cyclization reaction to form the imidazole ring, yielding the carbonitrile intermediate, 5-Amino-1-benzyl-1H-imidazole-4-carbonitrile. The second step is the hydrolysis of the nitrile functional group to the desired carboxylic acid. Each step presents unique challenges that can impact the overall yield and purity of the final product.

Caption: General two-step synthesis pathway.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific problems you may encounter during the synthesis. We diagnose potential causes and provide actionable solutions based on established chemical principles.

Step 1: Cyclization to 5-Amino-1-benzyl-1H-imidazole-4-carbonitrile

Question 1: My cyclization reaction has a very low or no yield. What are the likely causes and how can I fix it?

Answer: A low yield in this step is a common issue and can often be traced back to one of three areas: reagent quality, reaction conditions, or the formation of stable, unreactive intermediates.

• Cause A: Reagent Purity and Stoichiometry. Aminomalononitrile tosylate is prone to degradation and is hygroscopic. The presence of moisture can inhibit the reaction. Benzylamine can oxidize over time.

  • Solution: Ensure aminomalononitrile tosylate is dry and used from a freshly opened container or dried under vacuum. Use freshly distilled benzylamine. The molar ratios of reactants are critical; a slight excess of the ammonia source, if used, can sometimes improve yields in similar imidazole syntheses.[1]

• Cause B: Suboptimal Reaction Temperature. The condensation and cyclization process requires sufficient thermal energy to overcome the activation barrier. However, excessive heat can lead to decomposition and the formation of tar-like by-products.

  • Solution: The reaction is typically run at reflux. Ensure your heating mantle and condenser are functioning correctly to maintain a steady reflux without overheating. The choice of solvent can play a key role; solvents like toluene or dioxane are often used, and their boiling points set the reaction temperature.[2]

• Cause C: Inefficient Catalyst or Base. While this specific reaction often proceeds thermally, related imidazole syntheses can be sensitive to catalysis. The choice of catalyst or base can be crucial for optimizing yield.[1][3]

  • Solution: While the direct reaction of aminomalononitrile with an imidate formed from benzylamine and triethyl orthoformate is common, some protocols may benefit from a mild acid catalyst to promote the formation of intermediates. Experimenting with catalytic amounts of p-toluenesulfonic acid could be beneficial.

Question 2: I'm observing a significant amount of a major by-product in my crude NMR/TLC. What could it be?

Answer: By-product formation is often due to competing reaction pathways. In imidazole cyclizations, the most common by-products can include partially reacted intermediates or isomers.

• Cause A: Incomplete Cyclization. You may be isolating an amidine or formimidate intermediate that has failed to cyclize. This is often due to insufficient reaction time or temperature.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If you see a new spot forming that is consumed as the product spot appears, this is likely an intermediate. Extend the reflux time until the intermediate spot is no longer visible.

• Cause B: Oxazole Formation. In related syntheses like the Van Leusen reaction, oxazole formation can be a competing pathway if conditions are not carefully controlled.[1]

  • Solution: While less common in this specific route, ensuring anhydrous conditions can help minimize side reactions. The pre-formation of the N-benzylformimidate before the addition of aminomalononitrile can sometimes provide a cleaner reaction.

Caption: Decision tree for troubleshooting low yield in the cyclization step.

Step 2: Hydrolysis to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Question 3: My hydrolysis is incomplete, and I still have a significant amount of the carbonitrile starting material. What should I do?

Answer: Incomplete hydrolysis is typically a result of insufficiently forcing reaction conditions or reduced reagent accessibility.

• Cause A: Insufficient Reaction Time or Temperature. Nitrile hydrolysis, especially on an electron-rich heterocyclic system, can be sluggish.

  • Solution: Increase the reaction time and/or temperature. If you are performing a base-catalyzed hydrolysis (e.g., with NaOH), consider increasing the temperature to reflux. Monitor the reaction by TLC until all the starting material is consumed.

• Cause B: Low Concentration of Acid or Base. The concentration of the hydrolyzing agent is critical.

  • Solution: For base hydrolysis, use a reasonably concentrated solution of NaOH or KOH (e.g., 6M). For acid hydrolysis, concentrated HCl or H₂SO₄ is typically required. Be aware that strongly acidic conditions can sometimes lead to degradation of the imidazole ring.[4]

• Cause C: Poor Solubility. If the carbonitrile intermediate has low solubility in the aqueous acidic or basic solution, the reaction rate will be slow.

  • Solution: Add a co-solvent such as ethanol or dioxane to improve the solubility of the starting material in the reaction medium. This creates a more homogeneous solution and increases the rate of hydrolysis.[5][6]

Question 4: I'm having trouble isolating my final product after hydrolysis. The yield is low upon workup. Why?

Answer: Isolation issues for this product, which is an amino acid, are almost always related to pH control during the workup.

• Cause: Incorrect pH for Precipitation. As an amino acid, the product has both a basic amino group and an acidic carboxylic acid group. It will be soluble in both strongly acidic (as the ammonium salt) and strongly basic (as the carboxylate salt) solutions. It is least soluble at its isoelectric point (pI).

  • Solution: After the hydrolysis is complete, you must carefully adjust the pH of the solution. If you performed a base hydrolysis, you will need to slowly add acid (e.g., acetic acid or dilute HCl) to neutralize the excess base and protonate the carboxylate. As you approach the isoelectric point, the product will precipitate out of the solution. The key is to adjust the pH slowly and monitor for the point of maximum precipitation, which is often in the range of pH 4-6. Over-acidifying will re-solubilize the product.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control for achieving a high overall yield? A1: The two most critical parameters are ensuring anhydrous conditions during the cyclization step and precise pH control during the final product isolation. Moisture can halt the cyclization, and incorrect pH will prevent the precipitation of your zwitterionic product.

Q2: How can I confirm the identity and purity of my final product? A2: A combination of techniques is recommended. Use ¹H and ¹³C NMR to confirm the structure, checking for the disappearance of the nitrile peak in the ¹³C NMR and the appearance of a broad carboxylic acid proton peak in the ¹H NMR. Mass spectrometry (MS) should be used to confirm the molecular weight. Purity can be assessed by High-Performance Liquid Chromatography (HPLC) or by observing a sharp melting point.

Q3: Are there alternative methods for the hydrolysis step? A3: Yes, while strong acid or base is common, other methods exist. For sensitive substrates, enzymatic hydrolysis could be an option, though it requires specific enzymes. Another alternative is using metal catalysts, but for this substrate, standard acid or base hydrolysis is the most direct and cost-effective method.

Q4: What are the primary safety precautions for this synthesis? A4: Aminomalononitrile and its salts are toxic and should be handled with gloves in a fume hood. Benzylamine is a corrosive irritant. Concentrated acids and bases used in the hydrolysis step are highly corrosive. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Optimized Experimental Protocol

This protocol is a synthesized methodology based on common procedures for analogous compounds.[5][6]

Materials and Reagents

Reagent	M.W.	Amount (mmol)	Mass / Volume	Notes
Aminomalononitrile tosylate	255.28	10.0	2.55 g	Dry thoroughly before use.
Benzylamine	107.15	10.0	1.07 g (1.1 mL)	Freshly distilled recommended.
Triethyl orthoformate	148.20	12.0	1.78 g (2.0 mL)	Use a slight excess.
Ethanol	-	-	20 mL	Anhydrous.
Sodium Hydroxide (NaOH)	40.00	-	~4.8 g in 20 mL H₂O	For 6M solution.
Acetic Acid	60.05	-	As needed	For neutralization.

Step 1: Synthesis of 5-Amino-1-benzyl-1H-imidazole-4-carbonitrile

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add aminomalononitrile tosylate (2.55 g, 10.0 mmol) and anhydrous ethanol (20 mL).

• Add benzylamine (1.1 mL, 10.0 mmol) and triethyl orthoformate (2.0 mL, 12.0 mmol) to the suspension.

• Heat the reaction mixture to reflux with vigorous stirring. The solid should dissolve as the reaction proceeds.

• Maintain the reflux for 4-6 hours. Monitor the reaction by TLC (e.g., using 1:1 Ethyl Acetate:Hexanes) until the starting aminomalononitrile spot has been consumed.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Reduce the solvent volume under reduced pressure. The crude product may crystallize or precipitate.

• The crude product can be purified by recrystallization from ethanol/water or by column chromatography on silica gel if necessary. A typical yield for this step is in the range of 70-85%.

Step 2: Hydrolysis to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

• Take the crude or purified 5-Amino-1-benzyl-1H-imidazole-4-carbonitrile from Step 1 and place it in a 100 mL round-bottom flask.

• Add a 6M aqueous solution of sodium hydroxide (20 mL). A co-solvent like ethanol (10-20 mL) can be added to aid solubility.

• Heat the mixture to reflux for 8-12 hours. The progress of the hydrolysis can be monitored by the evolution of ammonia gas (use wet pH paper at the condenser outlet) or by TLC/LC-MS.

• After the reaction is complete, cool the solution to room temperature in an ice bath.

• Slowly and carefully neutralize the solution by adding glacial acetic acid dropwise with stirring. The product will begin to precipitate as it reaches its isoelectric point.

• Monitor the pH and continue adding acid until maximum precipitation is observed (typically pH 4-6). Avoid making the solution strongly acidic.

• Stir the resulting suspension in the ice bath for 30-60 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration. Wash the filter cake with cold water, followed by a small amount of cold ethanol.

• Dry the product under vacuum to obtain 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid as a solid. A typical yield for this step is 80-90%.

References

• ResearchGate. Optimization of the cyclization reaction conditions. a. Available from: [Link]

• ResearchGate. Optimization of the Reaction Conditions for the Synthesis of Disubstituted Imidazole 5. Available from: [Link]

• Der Pharma Chemica. Optimization of Imidazole Ring Formation Reaction Using DOE-Central Composite Design. Available from: [Link]

• PubMed Central (PMC). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Available from: [Link]

• ResearchGate. Development of a One-Step Synthesis of 5-Amino-1 H -imidazole-4-carboxamide. Available from: [Link]

• ijarsct. A Comprehensive Study on Synthesis of Imidazole Using Novel Techniques. Available from: [Link]

• National Institutes of Health (NIH). An efficient one-pot conversion of carboxylic acids into benzimidazoles via an HBTU-promoted methodology. Available from: [Link]

• ResearchGate. (PDF) Reaction strategies for synthesis of imidazole derivatives: a review. Available from: [Link]

• MedCrave. One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reaction. Available from: [Link]

• MDPI. Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. Available from: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medcraveonline.com [medcraveonline.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Purification of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Welcome to the technical support guide for the purification of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals. Here, we address common challenges encountered during the purification of this amphoteric molecule, providing in-depth, field-proven solutions in a direct question-and-answer format.

Understanding the Challenge: The Amphoteric Nature of the Target Molecule

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a structurally complex molecule, presenting unique purification challenges. Its properties are dictated by three key functional groups:

• A basic amino group (-NH₂): Prone to protonation and strong interactions with acidic stationary phases.

• An acidic carboxylic acid group (-COOH): Readily deprotonated in basic conditions.

• A basic imidazole ring: Contributes to the overall basicity and potential for strong adsorption.

• A non-polar benzyl group: Influences solubility in organic solvents.

This combination of acidic and basic centers makes the molecule amphoteric and zwitterionic at its isoelectric point. This dual nature is the primary cause of issues like poor solubility, severe peak tailing in chromatography, and low recovery. This guide will help you navigate these challenges effectively.

Frequently Asked Questions & Troubleshooting Guides

Part 1: Recrystallization and Solubility Issues

Question 1: My compound has poor solubility in common single solvents, making recrystallization difficult. What is the best approach?

Answer: This is a common issue due to the molecule's mixed polarity. A single solvent is often insufficient. The key is to use a binary solvent system or to leverage the compound's amphoteric nature through a pH-swing precipitation.

Causality: The polar amino and carboxylic acid groups require polar solvents (like water, methanol), while the non-polar benzyl group prefers organic solvents. Finding a single solvent that satisfies both ends of the molecule at room temperature without being too effective when hot is rare.

Solutions:

• Binary Solvent Systems: The most effective approach is to find a solvent in which the compound is soluble when hot and insoluble when cold. A good starting point is a mixture.

  • Method: Dissolve the crude product in a minimal amount of a "good" hot solvent (e.g., methanol, ethanol, or DMF). Then, slowly add a "poor" solvent (e.g., water or a non-polar solvent like heptane) dropwise until the solution becomes cloudy (the cloud point). Gently heat the solution until it becomes clear again, and then allow it to cool slowly.

  • Recommended Systems:

    • Methanol/Water

    • Ethanol/Water

    • N,N-Dimethylformamide (DMF)/Water

    • Ethanol/Ethyl Acetate

• Acid/Base Precipitation (pH Swing): This technique uses the compound's acidic and basic functional groups to purify it.[1][2]

  • Method: a. Dissolve the crude material in a dilute aqueous base (e.g., 1M NaOH or NaHCO₃). The carboxylic acid will be deprotonated, forming a water-soluble salt. Neutral and basic impurities will remain insoluble or can be extracted. b. Filter the solution to remove any insoluble impurities. c. Wash the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) to remove neutral impurities. d. Cool the aqueous solution in an ice bath and slowly acidify it with a dilute acid (e.g., 1M HCl or acetic acid) until the product precipitates. The target pH should be near the molecule's isoelectric point. e. Collect the purified solid by filtration, wash with cold water, and dry thoroughly.

Question 2: My product "oils out" during recrystallization instead of forming crystals. What should I do?

Answer: Oiling out occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This is often due to high impurity levels, rapid cooling, or a suboptimal solvent choice.

Solutions:

• Reduce Cooling Rate: Allow the solution to cool to room temperature slowly, then transfer it to a refrigerator. Avoid placing a hot solution directly into an ice bath.

• Add a Seed Crystal: If you have a small amount of pure, solid material, add a tiny crystal to the cooled, supersaturated solution to initiate crystallization.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the solution's surface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

• Re-evaluate Your Solvent System: The solvent may be too good. Try a slightly less polar solvent system or increase the proportion of the "poor" solvent in your binary mixture.

Part 2: Column Chromatography Troubleshooting

Question 1: I am observing severe peak tailing and low recovery when using a standard silica gel column. How can I resolve this?

Answer: This is the most predictable issue when purifying basic imidazole compounds on silica gel.[3] The problem stems from strong, non-ideal interactions between your basic compound and the acidic surface of the silica.

Causality: The surface of silica gel is covered with acidic silanol groups (Si-OH). The basic nitrogen atoms in your molecule's amino group and imidazole ring interact strongly with these sites via hydrogen bonding and acid-base interactions. This causes some molecules to be retained much longer than others, leading to broad, tailing peaks and, in some cases, irreversible adsorption (product loss).[3]

Solutions:

• Add a Basic Modifier to the Mobile Phase: This is the most common and effective solution. The modifier neutralizes the acidic sites on the silica gel, preventing strong interactions with your compound.[4]

  • Triethylamine (Et₃N): Add 0.5-2% triethylamine to your eluent.

  • Ammonia: Use a mobile phase that has been saturated with ammonia, often by preparing a solution of methanol with 7N ammonia. A common eluent system is Dichloromethane/Methanol/(7N NH₃ in MeOH).

• Change the Stationary Phase: If modifying the mobile phase is insufficient, consider a different stationary phase.

  • Neutral or Basic Alumina: Alumina is less acidic than silica and can provide better peak shape and recovery for basic compounds.[4]

  • Reversed-Phase (C18) Silica: In reversed-phase chromatography, the stationary phase is non-polar. This method separates compounds based on hydrophobicity. Your compound would be eluted with a mixture of water and an organic solvent like acetonitrile or methanol, often with a pH modifier like formic acid or TFA.[5]

• Use Dry Loading: If your compound has poor solubility in the initial eluent, loading it directly onto the column in a strong solvent can ruin the separation. Dry loading is the preferred method.[4]

  • Method: Dissolve your crude product in a suitable solvent (e.g., methanol), add a small amount of silica gel, and evaporate the solvent completely to get a dry, free-flowing powder. Carefully load this powder onto the top of your column bed.

Stationary Phase	Mobile Phase System	Modifier	Typical Ratio
Silica Gel	Dichloromethane / Methanol	1-2% Triethylamine	95:5 to 80:20
Silica Gel	Ethyl Acetate / Hexane / Methanol	1-2% Triethylamine	Varies (e.g., 50:40:10)
Neutral Alumina	Dichloromethane / Methanol	None needed	98:2 to 90:10
Reversed-Phase C18	Water / Acetonitrile	0.1% Formic Acid	Gradient (e.g., 5% to 95% ACN)

This protocol is designed to remove neutral, acidic, and basic impurities from your crude 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

• Dissolution: Dissolve the crude product (1.0 g) in ethyl acetate (50 mL). If solubility is low, a co-solvent like THF can be added sparingly.

• Remove Basic Impurities: Transfer the solution to a separatory funnel and extract with 1M HCl (2 x 25 mL). This will remove highly basic impurities into the aqueous layer. Your product, being amphoteric, may partially partition into the aqueous layer, but this step is primarily for removing non-amphoteric bases.

• Extract the Product: Extract the organic layer with 1M NaOH or saturated NaHCO₃ solution (3 x 30 mL). Your carboxylic acid will be deprotonated and move into the aqueous layer, leaving neutral impurities behind in the ethyl acetate.

• Remove Neutral Impurities: Combine the basic aqueous extracts. Wash this combined aqueous layer with fresh ethyl acetate (2 x 25 mL) to remove any remaining neutral impurities.

• Precipitate the Product: Cool the aqueous layer in an ice bath. While stirring, slowly add 3M HCl dropwise until the pH is approximately 5-6 (or until precipitation is maximal).

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake with cold deionized water (2 x 15 mL) and then with a small amount of cold ethanol.

• Drying: Dry the purified solid under high vacuum to constant weight.

Part 3: Stability and Purity Verification

Question 1: My final product has a yellow or brown tint, but literature suggests it should be a white or off-white solid. What is the cause?

Answer: The discoloration is likely due to oxidation. Aromatic amines and some electron-rich heterocyclic systems are susceptible to air oxidation, which can form highly colored impurities.

Causality: The amino group at the 5-position makes the imidazole ring electron-rich and thus more susceptible to oxidation. Trace metal impurities can catalyze this process, which is often accelerated by exposure to light and air. The imidazole ring itself can also be sensitive to oxidation.[6]

Preventative Measures:

• Use an Inert Atmosphere: Conduct purification steps, especially solvent evaporation and drying, under an inert atmosphere of nitrogen or argon.

• Degas Solvents: Before use, sparge your solvents with nitrogen or argon to remove dissolved oxygen.

• Work Quickly: Minimize the time the compound is in solution or exposed to air.

• Storage: Store the final, dry product in an amber vial under an inert atmosphere and at a low temperature (e.g., 4 °C) to minimize degradation over time.

Workflow Visualizations

The following diagrams illustrate the decision-making processes for key purification steps.

Caption: A decision-making workflow for troubleshooting recrystallization.

Sources

• 1. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. bioprocessintl.com [bioprocessintl.com]

Technical Support Center: Optimization of Imidazole Ring Formation

Welcome to the technical support center for the synthesis of imidazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice and frequently asked questions to navigate the complexities of imidazole ring formation. Here, we delve into the causality behind experimental choices to empower you with the knowledge to optimize your reaction conditions effectively.

Troubleshooting Guide: Overcoming Common Hurdles in Imidazole Synthesis

This section addresses specific experimental challenges in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Q1: My Debus-Radziszewski synthesis is resulting in a consistently low yield. What are the primary causes and how can I improve it?

A1: Low yields in the Debus-Radziszewski synthesis, a multicomponent reaction involving a 1,2-dicarbonyl, an aldehyde, and an ammonia source, are a frequent challenge.[1][2][3] Several factors can be at play:

• Suboptimal Reaction Temperature: Temperature is a critical parameter. Excessively high temperatures can lead to the degradation of reactants and products, while insufficient heat will result in a sluggish reaction.[1][4] It's crucial to find the optimal temperature for your specific substrate combination and solvent system. For instance, some catalyst-free syntheses in glycerol show decreased yields above 90°C.[4][5]

  • Solution: Perform a systematic temperature screen to identify the ideal balance between reaction rate and product stability.

• Inefficient Catalysis: The choice and concentration of a catalyst are pivotal. The absence of a suitable catalyst or using a suboptimal amount can significantly hinder the reaction.[4]

  • Solution: A wide array of catalysts, including Brønsted acids and various heterogeneous catalysts, have been shown to improve yields.[4][6] Consider screening different catalysts and optimizing the catalyst loading. For example, ammonium chloride has been successfully used to improve the yield of imidazole ring formation.[7]

• Side Reactions: The formation of byproducts, such as oxazoles, can significantly diminish the yield of the desired imidazole.[1]

  • Solution: Modifying the reaction conditions, such as solvent and temperature, can help to minimize the formation of these side products.

• Poor Solubility of Starting Materials: The limited solubility of reactants in the chosen solvent can impede the reaction rate and overall yield.[1][8]

  • Solution: Experiment with different solvent systems. Polar protic solvents like ethanol or methanol often work well by solvating the ammonium acetate.[8] However, polar aprotic solvents like DMF or DMSO can also be effective, especially in metal-catalyzed variations.[8]

• Suboptimal Stoichiometry: The molar ratio of the dicarbonyl, aldehyde, and ammonia source is a key factor in maximizing the yield.[1]

  • Solution: It is common practice to use an excess of the ammonia source, such as ammonium acetate, to drive the reaction forward.[1]

Q2: I'm observing significant tailing of my imidazole derivative during silica gel column chromatography. How can this be resolved?

A2: Tailing is a common issue when purifying basic compounds like imidazoles on acidic silica gel.[9] This phenomenon arises from strong interactions between the basic nitrogen atoms of the imidazole ring and the acidic silanol groups on the silica surface.

• Solution 1: Add a Basic Modifier: Incorporating a small amount (typically 0.1-1%) of a basic modifier, such as triethylamine or pyridine, into your mobile phase can neutralize the acidic sites on the silica gel.[9] This minimizes the strong interactions, leading to improved peak shape and reduced tailing.

• Solution 2: Change the Stationary Phase: Consider using a different stationary phase. Basic or neutral alumina can be an excellent alternative to silica gel for purifying basic compounds, as it provides a less acidic environment and can lead to better separation.[9]

Q3: My purification yield after column chromatography is very low. What are the potential reasons and solutions?

A3: Low recovery after chromatography can be frustrating. Here are some common culprits and how to address them:

• Improper Solvent System: The choice of eluent is critical. If the solvent is too polar, your compound may elute too quickly with impurities. If it's not polar enough, your compound may not elute at all.

  • Solution: Methodically screen different solvent systems using Thin Layer Chromatography (TLC) first to find the optimal mobile phase for separation. Common systems for imidazole derivatives include ethyl acetate/hexane and dichloromethane/methanol.[9]

• Sample Loading Technique: How you load your sample onto the column can significantly impact the separation.

  • Solution: Instead of loading the sample dissolved in a solvent, try dry loading.[9] This involves adsorbing your crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column. This often results in sharper bands and better separation.[9]

• Acid-Base Extraction: For N-alkylated imidazoles, an acid-base extraction can be a powerful purification step before chromatography.

  • Solution: Dissolve the crude mixture in an organic solvent and wash with a dilute aqueous acid (e.g., 1 M HCl).[9] The protonated imidazole will move to the aqueous layer, leaving neutral impurities behind. The aqueous layer can then be basified and the product back-extracted into an organic solvent.[9]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis and handling of imidazoles.

Q1: What are the most common synthetic routes to imidazoles?

A1: Several well-established methods are used for synthesizing the imidazole core:

• Debus-Radziszewski Synthesis: A classic and commercially important multicomponent reaction involving a 1,2-dicarbonyl compound, an aldehyde, and ammonia.[2][10]

• Marckwald Synthesis: This method involves the reaction of α-aminocarbonyl compounds with cyanates or cyanamide.[11]

• Van Leusen Imidazole Synthesis: This route utilizes tosylmethyl isocyanide (TosMIC) and an aldimine to form the imidazole ring.[10][12]

• Metal-Catalyzed Reactions: A variety of transition metals, particularly copper, are employed to catalyze imidazole formation through diverse pathways, often under milder conditions.[10][13]

• Microwave-Assisted Synthesis: The application of microwave irradiation can dramatically shorten reaction times and enhance yields for many imidazole synthesis protocols.[3][10][12]

Q2: How does the choice of solvent affect the yield and selectivity of imidazole synthesis?

A2: The solvent plays a crucial role by influencing the solubility of reactants, the stability of intermediates, and the overall reaction kinetics.[14]

• Polar Protic Solvents (e.g., water, ethanol): These solvents can stabilize charged intermediates through hydrogen bonding, which may lead to higher yields.[14] An ethanol-water mixture has been shown to be highly effective in the synthesis of 2,4,5-triaryl-1H-imidazoles.[14]

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents can create a favorable environment for reactions involving nucleophiles, potentially leading to increased selectivity in imidazole ring formation.[14]

• Nonpolar Solvents (e.g., toluene): By reducing the solvation of reactive intermediates, nonpolar solvents can favor certain reaction pathways, thereby increasing selectivity.[14]

Q3: How can I remove residual imidazole used as a catalyst or unreacted starting material from my reaction mixture?

A3: Imidazole is water-soluble, which can be exploited for its removal.

• Aqueous Wash: Performing an aqueous wash of your organic layer during the workup is an effective method. An acidic wash with dilute HCl will protonate the imidazole, further increasing its solubility in the aqueous phase.[15]

• Silica Gel Plug: If your product is significantly less polar than imidazole, a quick filtration through a short plug of silica gel can efficiently remove the highly polar imidazole.[15]

Visualizing Reaction Optimization

A systematic approach is key to optimizing reaction conditions. The following diagram illustrates a logical workflow for troubleshooting and enhancing the yield of an imidazole synthesis.

Caption: A workflow for optimizing imidazole synthesis.

Key Reaction Parameters and Their Effects

The following table summarizes critical parameters and their potential impact on the outcome of imidazole synthesis.

Parameter	Potential Effects on Reaction	Troubleshooting Considerations
Temperature	Affects reaction rate, product stability, and side product formation.[1][4]	Screen a range of temperatures to find the optimal balance.
Catalyst	Can significantly increase reaction rate and yield.[4][6]	Screen different types of catalysts (e.g., Brønsted acids, Lewis acids, heterogeneous catalysts) and optimize loading.
Solvent	Influences reactant solubility, transition state stability, and can mediate the reaction.[8]	Test a variety of solvents with different polarities (protic and aprotic).
Reactant Stoichiometry	The molar ratios of starting materials directly impact product yield and impurity profile.[1]	Experiment with varying the ratios, often using an excess of the ammonia source.[1]
Reaction Time	Insufficient time leads to incomplete conversion, while excessive time can cause product degradation.	Monitor the reaction progress by TLC or LC-MS to determine the optimal duration.

Experimental Protocols

Protocol 1: General Procedure for Debus-Radziszewski Synthesis of a 2,4,5-Trisubstituted Imidazole

This protocol provides a general guideline. Specific quantities and conditions should be optimized for each set of reactants.

• Reactant Mixture: In a round-bottom flask, combine the 1,2-dicarbonyl compound (1.0 mmol), the aldehyde (1.0 mmol), and ammonium acetate (5.0 mmol).

• Solvent Addition: Add the chosen solvent (e.g., glacial acetic acid, ethanol, or glycerol) to the flask.

• Heating: Heat the reaction mixture to the optimized temperature with stirring.

• Reaction Monitoring: Monitor the progress of the reaction using TLC until the starting materials are consumed.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-cold water.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Purification: Purify the crude product by recrystallization or column chromatography.[9][15]

Protocol 2: Purification of a Basic Imidazole Derivative by Column Chromatography with a Basic Modifier

• Column Packing: Pack a chromatography column with silica gel in the desired non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude imidazole derivative in a minimal amount of the eluent or a suitable solvent and load it onto the column. Alternatively, perform a dry loading.[9]

• Elution: Begin eluting the column with a non-polar solvent (e.g., hexane or a mixture of hexane and ethyl acetate).

• Gradient Elution: Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate or methanol) containing 0.1-1% triethylamine.[9]

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified imidazole derivative.[9]

This guide provides a foundational understanding of the key variables in imidazole synthesis and a systematic approach to troubleshooting common experimental issues. By carefully considering and optimizing these parameters, researchers can significantly improve the efficiency and success of their synthetic efforts.

References

• Benchchem.
• Der Pharma Chemica. Optimization of Imidazole Ring Formation Reaction Using DOE-Central Composite Design.
• Nanotechnology Perceptions. Solvent Influence on Yield and Selectivity in the Synthesis of 2,4,5- Triaryl-1H-imidazoles.
• Benchchem.
• Oriental Journal of Chemistry. Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach.
• Google Patents.
• ResearchGate. Optimization of the Reaction Conditions for the Synthesis of Disubstituted Imidazole 5.
• Optimization of reaction conditions: Significance and symbolism.
• Benchchem. comparative study of catalytic activity in imidazole synthesis.
• Organic Chemistry Portal. Imidazole synthesis.
• Organic & Biomolecular Chemistry (RSC Publishing). Recent advances in the synthesis of imidazoles.
• Google Patents.
• ResearchGate. Optimization of reaction conditions for the synthesis of 2,4,5‐triphenyl‐1H‐imidazole (3a)a ….
• The prebiotic synthesis and catalytic role of imidazoles and other condensing agents.
• ACS Publications. Design, Synthesis, and Application of Chiral Bicyclic Imidazole Catalysts | Accounts of Chemical Research.
• Benchchem. Technical Support Center: Optimizing Imidazole Synthesis.
• Benchchem. troubleshooting common problems in imidazole synthesis reactions.
• ResearchGate. Marckwald approach to fused imidazoles. | Download Scientific Diagram.
• Benchchem. Technical Support Center: Solvent Effects on Imidazole Synthesis.
• TSI Journals. PHOTOSENSITIZED REACTION OF IMIDAZOLE.
• Baran Lab. Synthesis of Imidazoles.
• Benchchem.
• PMC - PubMed Central. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry.
• Wikipedia. Debus–Radziszewski imidazole synthesis.
• International Journal of Pharmaceutical Research and Applications (IJPRA).
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Imidazole.
• ResearchGate.
• ResearchGate. Removing imidazole from a purified protein (using Nickel affinity)
• Scribd. Radziszewskis Imidazole Synthesis | PDF | Chemical Reactions | Unit Processes.
• ResearchGate. Reaction conditions evaluation for imidazole synthesis. | Download Table.
• ACS Publications. An Ultrafast Production of Imidazoles at Low Temperature with a 3D-Printed Microflow Reactor | Organic Process Research & Development.

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• 2. Debus–Radziszewski imidazole synthesis - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 11. baranlab.org [baranlab.org]
• 12. Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach – Oriental Journal of Chemistry [orientjchem.org]
• 13. Imidazole synthesis [organic-chemistry.org]
• 14. nano-ntp.com [nano-ntp.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Welcome to the technical support center for the purification of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine the purification of this valuable imidazole derivative. Our approach is rooted in first principles of organic chemistry, providing not just protocols, but the rationale behind them to empower you to tackle even the most challenging purification scenarios.

Understanding the Molecule: An Amphoteric Nature

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is an amphoteric molecule, possessing both a basic amino group and an acidic carboxylic acid group. This dual functionality is the key to its purification. The imidazole ring itself also has basic properties. This zwitterionic potential at certain pH values dictates its solubility and chromatographic behavior. Understanding and manipulating the protonation state of these functional groups is paramount for successful purification.

Common Impurities

Effective purification begins with an understanding of potential impurities. Based on common synthetic routes, such as the hydrolysis of the corresponding ethyl ester (Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate), the following impurities are often encountered:

Impurity	Structure	Reason for Presence	Key Removal Strategy
Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate	Incomplete hydrolysis of the ester starting material.	Acid-base extraction, chromatography.
Benzylamine	Byproduct of side reactions or degradation.	Acid wash during extraction.
Unidentified polar byproducts	Various side reactions during synthesis.	Recrystallization, chromatography.
Inorganic salts	From pH adjustment steps (e.g., NaCl, Na₂SO₄).	Aqueous wash, recrystallization.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My acid-base extraction is giving poor recovery. What's going wrong?

Answer: Poor recovery during acid-base extraction of an amphoteric compound like 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is almost always a pH-related issue. The goal is to selectively partition your compound between aqueous and organic layers by converting it into its salt form and then back to its neutral, less water-soluble form.[1]

Troubleshooting Protocol: Optimizing Acid-Base Extraction

• Determine the Isoelectric Point (pI): The pI is the pH at which the molecule has a net zero charge, and typically its lowest aqueous solubility. You can estimate this or determine it empirically.

  • Experimental Determination:

    • Dissolve a small amount of the crude product in a minimal amount of dilute aqueous acid (e.g., 1M HCl).

    • Slowly add a dilute base (e.g., 1M NaOH) dropwise while monitoring the solution.

    • The pH at which the compound precipitates most readily is its approximate pI.

• Extraction Workflow:

  • Step 1: Dissolution. Dissolve the crude mixture in a suitable organic solvent like ethyl acetate or dichloromethane.[1]

  • Step 2: Acidic Wash (to remove basic impurities). Extract the organic layer with a dilute acid (e.g., 0.5 M HCl). This will protonate basic impurities like benzylamine, pulling them into the aqueous layer. Your target compound, being a base itself, will also be protonated and move to the aqueous layer.

  • Step 3: Basification and Isolation. Collect the acidic aqueous layer. Cool it in an ice bath and slowly add a base (e.g., 1M NaOH or saturated sodium bicarbonate) with vigorous stirring until the pH reaches the predetermined pI.[1] Your product should precipitate out as a neutral zwitterion.

  • Step 4: Back-Extraction (if precipitation is poor). If your compound has significant water solubility even at its pI, you may not see precipitation.[1] In this case, after neutralization, you will need to extract the product back into an organic solvent like ethyl acetate or a 9:1 mixture of dichloromethane:isopropanol.

Causality: By adjusting the pH, you are manipulating the equilibrium between the charged (water-soluble) and neutral (organic-soluble) forms of your molecule.

Caption: Workflow for Acid-Base Extraction.

FAQ 2: I'm seeing significant tailing and poor separation in my silica gel column chromatography. How can I improve this?

Answer: Tailing on silica gel is a classic issue when purifying basic compounds like imidazoles. The acidic nature of silica gel interacts strongly with the basic nitrogen atoms in your molecule, leading to poor peak shape and smearing.[1]

Troubleshooting Protocol: Optimizing Column Chromatography

• Mobile Phase Modification:

  • Add a Basic Modifier: Incorporate a small amount of a base like triethylamine (0.1-1%) or pyridine into your mobile phase.[1] This will neutralize the acidic silanol groups on the silica surface, reducing the strong interaction with your compound.

  • Solvent System Selection: For polar compounds, a gradient of dichloromethane and methanol is often a good starting point.[1] Experiment with different solvent systems to find the optimal separation.

• Stationary Phase Alternatives:

  • Alumina: For strongly basic compounds, switching to neutral or basic alumina can provide better separation and reduce tailing compared to silica gel.[1]

  • Reverse-Phase (C18): If your compound has sufficient non-polar character (from the benzyl group), reverse-phase chromatography can be an excellent alternative. The mobile phase would typically be a mixture of water (often with a pH modifier like formic acid or ammonium acetate) and an organic solvent like acetonitrile or methanol.

• Advanced Technique: Mixed-Mode Chromatography:

  • For zwitterionic compounds, mixed-mode chromatography, which combines reversed-phase and ion-exchange properties, can offer superior separation.[2][3] These columns can retain and separate compounds based on both their hydrophobic character and their charge.

Caption: Troubleshooting Tailing in Column Chromatography.

FAQ 3: My compound won't crystallize, or the yield from recrystallization is very low. What should I do?

Answer: Successful recrystallization depends on finding a solvent system where your compound has high solubility at elevated temperatures and low solubility at lower temperatures. For zwitterionic compounds, the pH of the solution can also dramatically affect solubility.

Troubleshooting Protocol: Optimizing Recrystallization

• Solvent Screening:

  • Single Solvents: Test a range of solvents with varying polarities (e.g., water, ethanol, isopropanol, acetonitrile, ethyl acetate). An ideal solvent will dissolve the crude material when hot but yield crystals upon cooling.

  • Solvent Pairs: If a single solvent is not effective, use a solvent pair. Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes cloudy. Then, add a few drops of the "good" solvent to redissolve the solid and allow it to cool slowly. A common pair for amino acids is an alcohol and water.

• pH Adjustment:

  • For amphoteric compounds, solubility is often at a minimum at the isoelectric point (pI). Adjusting the pH of your recrystallization solvent (if aqueous or protic) to the pI can induce crystallization.

  • Alternatively, you can crystallize the compound as a salt (e.g., hydrochloride or acetate salt) by using a solvent containing a small amount of the corresponding acid.

• Inducing Crystallization:

  • If crystals are slow to form, try scratching the inside of the flask with a glass rod at the surface of the solution.

  • Add a seed crystal from a previous successful crystallization.

  • Cool the solution slowly. Rapid cooling can cause the compound to "oil out" or precipitate as an amorphous solid.

Causality: The principle of recrystallization relies on the controlled supersaturation of a solution as it cools, allowing for the ordered growth of crystals of the desired compound while impurities remain in the mother liquor.

References

• MDPI. (2017). One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reaction. Retrieved from [Link]

Sources

• 1. medcraveonline.com [medcraveonline.com]
• 2. 5-amino-1H-imidazole-4-carboxylic acid | C4H5N3O2 | CID 117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Aminoimidazole-4-carboxamide | C4H6N4O | CID 9679 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Scale-Up of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid Production

Welcome to the technical support center for the synthesis and scale-up of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-proven insights into overcoming common challenges encountered during the production of this important imidazole derivative. Our goal is to equip you with the knowledge to troubleshoot effectively, optimize your process, and ensure the integrity of your synthesis from the bench to pilot scale.

Part 1: Synthesis of Ethyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate (The Precursor)

The journey to producing high-quality 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid begins with the robust synthesis of its ethyl ester precursor. This stage is critical as the purity of the precursor directly impacts the final product.

FAQ 1.1: What are the common starting materials and general synthetic routes?

The synthesis of ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate typically follows a multicomponent reaction strategy, a common approach for constructing substituted imidazoles. The most prevalent route involves the condensation of three key building blocks:

• An aminocyanoacetamide derivative: This provides the C4, C5, and the 5-amino group of the imidazole ring.

• An orthoformate, such as triethyl orthoformate: This serves as the source for the C2 carbon of the imidazole ring.

• Benzylamine: This introduces the benzyl group at the N1 position.

The reaction is often carried out in a suitable solvent like ethanol or acetic acid and may be catalyzed by an acid. The general workflow is depicted below.

Caption: General synthetic workflow for the precursor.

Troubleshooting 1.2: Low yield of the imidazole ring formation.

Question: We are experiencing low yields during the synthesis of the ethyl ester precursor. What are the likely causes and how can we improve the yield?

Answer: Low yields in imidazole synthesis are a common issue and can often be attributed to several factors. Here’s a systematic approach to troubleshooting:

• Reagent Quality: Ensure the purity of your starting materials. Aminocyanoacetamide can be unstable, and old or impure triethyl orthoformate can lead to side reactions. Use freshly distilled or high-purity reagents.

• Reaction Conditions:

  • Temperature: The reaction temperature is crucial. Too low, and the reaction may be sluggish; too high, and you risk decomposition of starting materials or the product. Experiment with a temperature gradient to find the optimal point.

  • Solvent: The choice of solvent can significantly impact the reaction. While ethanol is common, acetic acid can sometimes facilitate the reaction more effectively by acting as both a solvent and a catalyst.

  • Catalyst: If you are using a catalyst, ensure it is active and used in the correct loading. For acid-catalyzed reactions, the pKa of the acid can influence the reaction rate.

• Moisture Control: The presence of water can lead to unwanted side reactions, such as the hydrolysis of triethyl orthoformate. Conduct the reaction under anhydrous conditions using dried solvents and an inert atmosphere (e.g., nitrogen or argon).

• Reaction Time: Monitor the reaction progress using a suitable analytical technique like TLC or HPLC. The reaction may require a longer time to reach completion, or prolonged reaction times could be leading to product degradation.

Parameter	Recommendation	Rationale
Reagents	Use high-purity, fresh reagents.	Impurities can lead to side reactions and lower yields.
Temperature	Optimize via experimentation (e.g., 60-80 °C).	Balances reaction rate and potential for degradation.
Solvent	Consider acetic acid as an alternative to ethanol.	Can act as both solvent and catalyst.
Atmosphere	Use an inert atmosphere (N₂ or Ar).	Prevents moisture-related side reactions.

Troubleshooting 1.3: Formation of regioisomers.

Question: We are observing the formation of an isomeric impurity alongside our desired product. How can we minimize this?

Answer: The formation of regioisomers is a known challenge in the synthesis of substituted imidazoles. In this case, the primary concern would be the formation of the N3-benzylated isomer.

• Reaction Mechanism: The cyclization mechanism can proceed through different intermediates, and the point at which the benzyl group is introduced can influence the final regioselectivity.

• Steric Hindrance: The benzyl group is sterically demanding, which generally favors its introduction at the less hindered N1 position. However, under certain conditions, N3 benzylation can occur.

• Control of Reaction Conditions:

  • Order of Addition: The order in which you add your reagents can be critical. Adding benzylamine to the pre-formed imidazole ring precursor might offer better regioselectivity compared to a one-pot reaction where all components are mixed at once.

  • Temperature: Lowering the reaction temperature may enhance the kinetic control of the reaction, favoring the formation of the thermodynamically more stable N1-benzyl isomer.

Part 2: Hydrolysis to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

The final step in the synthesis is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. While seemingly straightforward, this step is fraught with challenges, especially during scale-up.

FAQ 2.1: What are the recommended hydrolysis conditions for scale-up?

For scaling up the hydrolysis of ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate, a careful selection of base, solvent, and temperature is necessary to ensure a complete and clean reaction.

• Base: Sodium hydroxide or potassium hydroxide are commonly used. The choice may depend on the solubility of the resulting carboxylate salt.

• Solvent: A mixture of water and a co-solvent like ethanol or methanol is often employed to ensure the solubility of both the starting material and the base.

• Temperature: The hydrolysis is typically carried out at elevated temperatures (e.g., 60-90 °C) to drive the reaction to completion in a reasonable timeframe. However, prolonged exposure to high temperatures in a basic medium can lead to degradation. A patent for a similar industrial process suggests refluxing for several hours[1].

Caption: The final hydrolysis step.

Troubleshooting 2.2: Incomplete hydrolysis.

Question: Our hydrolysis reaction is stalling, and we are left with a significant amount of unreacted starting material. What can we do?

Answer: Incomplete hydrolysis is a common issue, particularly when scaling up. Here are some troubleshooting steps:

• Stoichiometry of Base: Ensure that you are using a sufficient excess of the base. At least 2-3 equivalents are recommended to drive the equilibrium towards the product.

• Solubility: Poor solubility of the starting material in the reaction medium can limit the reaction rate. Increasing the proportion of the organic co-solvent (e.g., ethanol) can help. However, be mindful that too much organic solvent can reduce the effectiveness of the aqueous base.

• Reaction Time and Temperature: As mentioned, these parameters are critical. Monitor the reaction progress by HPLC. If the reaction stalls, a modest increase in temperature or prolonged reaction time might be necessary.

• Phase Transfer Catalyst: In some cases, a phase transfer catalyst can be beneficial in facilitating the reaction between the organic-soluble ester and the aqueous base, although this adds complexity to the process and purification.

Troubleshooting 2.3: Product degradation during hydrolysis.

Question: We are observing the formation of impurities and a decrease in the overall yield during hydrolysis, suggesting product degradation. What is the likely cause and how can we prevent it?

Answer: Aminoimidazole carboxylic acids can be susceptible to degradation under harsh hydrolytic conditions.

• Decarboxylation: The most likely degradation pathway is decarboxylation, where the carboxylic acid group is lost as carbon dioxide. This is often promoted by high temperatures. To mitigate this, consider running the reaction at the lowest effective temperature.

• Oxidation: The aminoimidazole core can be sensitive to oxidation, especially at elevated temperatures in the presence of air. Conducting the reaction under an inert atmosphere can help to minimize oxidative degradation.

• Work-up Procedure: The work-up is a critical stage where degradation can occur. Once the hydrolysis is complete, the reaction mixture should be cooled promptly and the product isolated without undue delay. Acidification to precipitate the carboxylic acid should be done carefully, avoiding localized high concentrations of acid.

Part 3: Purification and Isolation

The purity of the final product is paramount, and developing a robust purification and isolation protocol is a key challenge in the scale-up process.

FAQ 3.1: What are the best practices for purifying the final product?

The purification of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid typically relies on its amphoteric nature and solubility profile.

• Crystallization: The most common method for purifying solid organic compounds is crystallization.

  • pH Adjustment: After hydrolysis, the product exists as a carboxylate salt in the basic solution. Careful acidification of the solution to the isoelectric point of the molecule will cause the carboxylic acid to precipitate. This is a crucial step for both isolation and purification.

  • Solvent Selection: The choice of solvent for recrystallization is critical. A solvent system in which the product is sparingly soluble at room temperature but readily soluble at elevated temperatures is ideal. Mixtures of water with polar organic solvents like ethanol, methanol, or isopropanol are often good starting points.

• Washing: Once the product has been filtered, it should be washed with appropriate solvents to remove residual impurities. A wash with cold water can remove inorganic salts, followed by a wash with a non-polar organic solvent to remove non-polar impurities.

Troubleshooting 3.2: Difficulty in crystallization.

Question: We are struggling to induce crystallization of our product, or it is oiling out. What can we do?

Answer: Crystallization can be a challenging step to scale up.

• Supersaturation: Ensure you have a supersaturated solution. This can be achieved by slowly cooling the solution, by slowly adding an anti-solvent, or by evaporating the solvent.

• Seeding: Adding a small crystal of the pure product (a seed crystal) can induce crystallization.

• Scratching: Scratching the inside of the flask with a glass rod can create nucleation sites for crystal growth.

• Solvent System: If the product is oiling out, it is a sign that the solvent system is not optimal. You may need to screen a wider range of solvents or solvent mixtures.

Troubleshooting 3.3: Product discoloration.

Question: Our final product has a persistent color. What is the cause and how can we remove it?

Answer: Discoloration is often due to the presence of minor, highly colored impurities.

• Source of Color: The color can arise from oxidative degradation products or from impurities carried over from the starting materials.

• Decolorization Techniques:

  • Activated Carbon: Treating a solution of the product with activated carbon can be effective in adsorbing colored impurities. However, be aware that activated carbon can also adsorb some of your product, leading to a loss of yield.

  • Recrystallization: Multiple recrystallizations may be necessary to remove the colored impurities.

  • Inert Atmosphere: Preventing the formation of colored impurities in the first place is the best strategy. As mentioned earlier, running the synthesis and work-up under an inert atmosphere can be beneficial.

Part 4: Scale-up Challenges and Safety

Transitioning a synthesis from the laboratory bench to a pilot plant or manufacturing scale introduces a new set of challenges that must be carefully managed.

FAQ 4.1: What are the primary challenges when scaling up this synthesis?

• Heat Transfer: Exothermic or endothermic reactions that are easily managed in the lab can become problematic at scale due to the lower surface area-to-volume ratio of large reactors. Ensure your reactor has adequate heating and cooling capacity.

• Mass Transfer: Efficient mixing is crucial for ensuring homogeneity and consistent reaction rates. Inadequate mixing can lead to localized "hot spots" or areas of high concentration, which can result in side reactions and lower yields.

• Solid Handling: The filtration and drying of large quantities of solids can be challenging. The physical properties of the solid, such as particle size and shape, will influence the ease of these operations.

• Process Control: At scale, it is essential to have robust process analytical technology (PAT) in place to monitor the reaction in real-time and ensure it is proceeding as expected.

Troubleshooting 4.2: Poor filtration characteristics of the product.

Question: Our product is very fine and clogs the filter, making filtration very slow. How can we improve this?

Answer: Poor filtration is a common scale-up bottleneck.

• Control of Crystallization: The conditions of your crystallization will directly impact the particle size of your product. Slower cooling rates and gentle agitation tend to produce larger, more easily filterable crystals.

• Filter Aid: Using a filter aid like celite can improve filtration rates, but it will need to be removed in a subsequent step.

• Equipment Selection: At scale, you may need to use specialized filtration equipment, such as a filter press or a centrifugal filter, to handle large quantities of fine solids.

FAQ 4.3: What are the key safety considerations?

• Reagent Hazards: Be aware of the hazards associated with all the reagents used in the synthesis. For example, benzylamine is corrosive, and triethyl orthoformate is flammable. Consult the Safety Data Sheets (SDS) for all chemicals.

• Reaction Hazards: The cyclization reaction can be exothermic. A thorough thermal hazard assessment should be conducted before scaling up the reaction to understand the potential for a runaway reaction.

• Process Safety: At scale, all operations should be conducted in a well-ventilated area with appropriate personal protective equipment (PPE). All equipment should be properly grounded to prevent static discharge.

References

Sources

• 1. medcraveonline.com [medcraveonline.com]

Technical Support Center: Interpreting Complex NMR Spectra of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the NMR analysis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges in interpreting the NMR spectra of this structurally complex molecule. Our goal is to provide not just solutions, but a deeper understanding of the underlying chemical principles that govern its spectral behavior.

Introduction: The Challenge of a Multifunctional Heterocycle

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a molecule rich in functionality. It possesses a substituted imidazole core, a flexible benzyl group, and two ionizable groups: a primary amine (-NH₂) and a carboxylic acid (-COOH). This combination creates a complex electronic environment and introduces several factors that can complicate NMR spectral interpretation, including:

• Multiple Exchangeable Protons: The amine, carboxylic acid, and potentially the imidazole N-H (in a different tautomer) protons are labile, leading to broad signals or disappearance depending on the solvent and conditions.[1]

• pH-Dependent Chemical Shifts: The presence of acidic and basic centers means the molecule's charge state can change with pH, significantly altering the chemical shifts of nearby nuclei.[2][3][4]

• Potential for Tautomerism: Imidazole rings can exhibit tautomerism, which can affect the observed chemical shifts, particularly in the ¹³C NMR spectrum.[5][6]

• Signal Overlap: Protons from the benzyl aromatic ring and the imidazole ring may resonate in a similar region of the ¹H NMR spectrum, complicating assignment.

This guide provides a structured approach to anticipate these challenges and systematically resolve them using a combination of 1D and 2D NMR experiments.

Predicted Spectral Analysis

A crucial first step in interpreting a complex spectrum is to have a theoretically grounded prediction of what to expect. Below is a summary of the anticipated ¹H and ¹³C NMR signals for the target molecule, with atom numbering as specified in the diagram.

Diagram: Molecular Structure and Atom Numbering

Caption: Structure of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid with atom numbering.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton Label	Multiplicity	Approx. Chemical Shift (δ, ppm)	Notes and Potential Issues
H2	Singlet (s)	7.5 - 8.5	Can be broad due to adjacent quadrupolar nitrogens. Shift is highly solvent and pH-dependent.
H6 (-CH₂)	Singlet (s)	5.0 - 5.5	A key singlet integrating to 2H. Its position confirms the N-benzyl linkage.
H8, H9, H10, H11, H12	Multiplets (m)	7.2 - 7.5	Phenyl protons. May appear as one or more complex multiplets. Can overlap with the H2 signal.
H13 (-COOH)	Broad Singlet (br s)	10.0 - 13.0	Often very broad. May not be observed in protic solvents or if sample contains water.[1][7]
H14 (-NH₂)	Broad Singlet (br s)	5.0 - 7.0	Broad signal integrating to 2H. Position is highly variable and dependent on solvent and concentration.[8]

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Label	Approx. Chemical Shift (δ, ppm)	Notes
C2	135 - 145	The only protonated carbon on the imidazole ring.
C4	125 - 135	Quaternary carbon bearing the carboxylic acid.
C5	140 - 150	Quaternary carbon bearing the amino group.
C6 (-CH₂)	48 - 55	Methylene bridge carbon.
C7 (ipso)	135 - 140	Benzyl ring carbon attached to the -CH₂- group.
C8, C9, C10, C11, C12	127 - 130	Aromatic carbons of the benzyl ring.
C13 (-COOH)	165 - 175	Carboxylic acid carbonyl carbon.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks for my -NH₂ and -COOH protons extremely broad or completely missing?

A: This is a very common issue related to exchangeable protons. The protons on heteroatoms (Oxygen and Nitrogen) can rapidly exchange with each other, with trace amounts of water in the NMR solvent, or with deuterons from the solvent itself (e.g., in Methanol-d₄). This rapid exchange occurs on the NMR timescale and leads to significant signal broadening. In many cases, the peak becomes so broad that it merges with the baseline and is undetectable.[9]

Q2: My aromatic signals are a complicated mess between 7.2 and 8.0 ppm. How can I assign them?

A: This is expected. The five protons of the benzyl ring (H8-H12) and the lone imidazole proton (H2) all resonate in this region. Simple 1D NMR is often insufficient to resolve this. The recommended solution is to use 2D NMR techniques.

• HSQC will definitively correlate the H2 proton to the C2 carbon.

• HMBC will show a correlation from the benzylic protons (H6) to the imidazole carbon C2, confirming the connectivity and helping to locate C2.[10]

• COSY will show correlations among the coupled protons within the benzyl ring, helping to trace their connectivity.[11]

Q3: The chemical shifts in my spectrum don't match a literature report, even though I'm sure it's the right compound. Why?

A: This is likely due to differences in experimental conditions, primarily the solvent and the sample's pH. The molecule has three ionizable sites, and its net charge will change depending on the environment. Protonation or deprotonation can cause significant upfield or downfield shifts for nearby nuclei.[3][4] Always compare spectra recorded in the same solvent and, if possible, with controlled pH. Solvent effects alone can be significant for imidazole derivatives.[12][13][14]

Q4: How can I definitively prove that a specific peak in my ¹H NMR spectrum belongs to an -NH₂ or -COOH group?

A: The gold-standard method is a Deuterium Exchange (D₂O Shake) experiment.[15] Labile protons will readily exchange with deuterium from D₂O. Since deuterium is not observed in a standard ¹H NMR experiment, the signal for any exchangeable proton will disappear after adding D₂O. See the detailed protocol in Section 5.1.

In-Depth Troubleshooting Guides

Guide 1: Problem with Broad or Poorly Resolved Signals

If your entire spectrum, not just the exchangeable protons, exhibits broad peaks, it points to a different set of issues.

Diagram: Troubleshooting Workflow for Broad Peaks

Caption: A logical workflow for diagnosing the cause of broad NMR signals.

• Poor Shimming: The most common cause of universally broad peaks is an inhomogeneous magnetic field.[9] Re-shimming the instrument, either manually or using an automated gradient shimming routine, should be the first step.

• Sample Issues:

  • Insolubility: If the compound is not fully dissolved, suspended microscopic particles will disrupt the magnetic field homogeneity.[9] Solution: Filter your NMR sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

  • High Concentration: Overly concentrated samples can lead to increased viscosity or aggregation, both of which slow molecular tumbling and cause peak broadening.[9] Solution: Dilute your sample. Often, less is more when it comes to NMR resolution. Low sample concentration can be a cause of low signal-to-noise, a separate issue.[16]

• Chemical Dynamics: If shimming and sample preparation are good, broadening may be due to chemical exchange processes (e.g., rotamers around the N-C bond, tautomerism) occurring at an intermediate rate on the NMR timescale. Solution: Record the spectrum at a higher temperature. This will often increase the rate of exchange, causing the separate signals to coalesce into a single, sharper average signal.[9]

Guide 2: Unambiguous Assignment Using 2D NMR

When the 1D spectrum is ambiguous, 2D NMR is essential. The combination of COSY, HSQC, and HMBC experiments provides a complete picture of the molecular structure.

Diagram: Key HMBC Correlations

Caption: Expected key 2- and 3-bond (²J and ³J) HMBC correlations for structural assignment.

• Goal: To connect the different fragments of the molecule (benzyl group, imidazole ring, carboxylic acid).

• Key Correlations to Look For:

  • From Benzyl H6 (-CH₂) to Imidazole Carbons: A cross-peak between the benzylic protons (H6, ~5.2 ppm) and the imidazole C5 and C2 carbons is definitive proof of the N-benzyl linkage. This is the most critical correlation to establish.

  • From Benzyl H6 (-CH₂) to Benzyl Carbon C7: A correlation from H6 to the quaternary ipso-carbon of the phenyl ring (C7) confirms the benzyl structure.

  • From Imidazole H2 to Quaternary Carbons: Cross-peaks from the imidazole proton (H2) to the quaternary carbons C4 and C5 will help assign their respective signals in the ¹³C spectrum. A further correlation to the carbonyl carbon C13 would solidify the C4 assignment.[10]

Key Experimental Protocols

5.1 Protocol: Deuterium (D₂O) Exchange for Identifying Labile Protons

This experiment is simple, fast, and provides unambiguous identification of -OH, -NH, and -COOH protons.[17]

Objective: To make signals from exchangeable protons disappear from the ¹H NMR spectrum.

Methodology:

• Prepare the Sample: Dissolve 5-10 mg of your compound in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Acquire Initial Spectrum: Run a standard ¹H NMR spectrum. Note the chemical shifts and integrals of all peaks, especially any broad signals you suspect are from -NH₂ or -COOH.

• Add D₂O: Remove the NMR tube from the spectrometer. Add one drop (~20-30 µL) of deuterium oxide (D₂O) to the sample.

• Mix Thoroughly: Cap the tube and shake it vigorously for 30 seconds to ensure complete mixing and facilitate the H/D exchange. A vortex mixer can also be used.

• Re-acquire Spectrum: Place the sample back in the spectrometer. It is advisable to re-lock and re-shim, as the addition of D₂O can slightly change the sample's magnetic susceptibility. Acquire a second ¹H NMR spectrum using the exact same parameters as the first.

• Analyze the Results: Compare the "before" and "after" spectra. The peaks corresponding to the -NH₂ and -COOH protons should have disappeared or be significantly reduced in intensity in the second spectrum.

5.2 Protocol: Acquiring 2D NMR Data (COSY, HSQC, HMBC)

These experiments are standard on most modern NMR spectrometers and their setup is often automated.[18]

Objective: To establish through-bond connectivity between nuclei for unambiguous structural elucidation.

Methodology:

• Sample Preparation: Prepare a moderately concentrated, fully dissolved sample in a high-quality deuterated solvent. For 2D experiments, especially ¹³C-detected ones like HMBC, a higher concentration (~15-25 mg in 0.6 mL) is beneficial to achieve good signal-to-noise in a reasonable time.

• Acquire ¹H and ¹³C Spectra: First, acquire standard high-resolution 1D proton and carbon spectra. Accurately determine the spectral width (the frequency range) needed to include all signals for both ¹H and ¹³C.

• Set up 2D Experiments: Use the instrument's standard parameter sets for COSY, HSQC, and HMBC experiments.

  • For HSQC: The experiment is optimized for one-bond couplings (~145 Hz for ¹J_CH). This is usually the default.

  • For HMBC: This experiment is optimized for long-range couplings. A value of 8 Hz is a good starting point for nJ_CH (where n=2 or 3).[10]

• Acquisition Time: 2D experiments take longer than 1D.

  • COSY: Typically 15-30 minutes.

  • HSQC: Typically 30-60 minutes.

  • HMBC: Can take several hours, depending on the sample concentration.

• Data Processing and Interpretation: Process the 2D data using the spectrometer's software. Analyze the cross-peaks to build the molecular structure piece by piece, as described in Section 4.2.

References

• Mechanochemistry to Form Substituted Imidazoles, Imidazolium Salts and NHC–Gold Complexes with Fluorine-Containing Groups. (n.d.). MDPI. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB. [Link]

• Torres, A. M., & Price, W. S. (2018). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 46A(1), e21441. [Link]

• Troubleshooting 1H NMR Spectroscopy. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Exchangeable Protons and Deuterium Exchange. (n.d.). OpenOChem Learn. [Link]

• Solvent Effects on the NMR Chemical Shifts of Imidazolium-Based Ionic Liquids and Cellulose Therein. (n.d.). ResearchGate. [Link]

• Dependence on pH of the 1 H NMR spectra of the [(η 6 - p... (n.d.). ResearchGate. [Link]

• 6.6: ¹H NMR Spectra and Interpretation (Part I). (2021, December 15). Chemistry LibreTexts. [Link]

• Solvent Effects on the 1 H-NMR Chemical Shifts of Imidazolium-Based Ionic Liquids. (2023, October 17). PubMed. [Link]

• Modeling pH-Dependent NMR Chemical Shift Perturbations in Peptides. (2017). Biophysical Journal. [Link]

• 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. (2020, August 19). MDPI. [Link]

• pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids. (n.d.). BMRB. [Link]

• Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). (n.d.). Study Mind. [Link]

• cosy hsqc hmbc: Topics by Science.gov. (n.d.). Science.gov. [Link]

• 20.8: Spectroscopy of Carboxylic Acids and Nitriles. (2025, January 19). Chemistry LibreTexts. [Link]

• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. (n.d.). UNN. [Link]

• Overcoming the Limitations of NMR. (2021, February 2). AZoLifeSciences. [Link]

• Hydrogen–deuterium exchange. (n.d.). Wikipedia. [Link]

• NMR Spectroscopy Practice Problems. (n.d.). Chemistry Steps. [Link]

• Identifying the tautomer state of a substituted imidazole by ¹³C NMR... (n.d.). ResearchGate. [Link]8595)

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stability issues of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" in solution

A Guide to Understanding and Mitigating Solution Stability Issues

Disclaimer: Specific stability data for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid in various solution-based experimental conditions is not extensively documented in publicly available literature. The following troubleshooting guide and frequently asked questions have been compiled by our Senior Application Scientists. The information is based on established principles of organic chemistry and data from structurally related aminoimidazole and carboxylic acid derivatives. These recommendations are intended to serve as a robust starting point for your experimental design and troubleshooting efforts.

Troubleshooting Guide

This section addresses common issues encountered by researchers working with 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid in solution.

Question 1: My solution of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is developing a yellow or brown tint over time. What is causing this discoloration and is the compound degrading?

Answer:

Discoloration is a common indicator of chemical degradation, often resulting from oxidation or photodegradation. For a molecule like 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, with its electron-rich amino group and aromatic imidazole ring, there are several potential causes:

• Oxidative Degradation: The imidazole moiety and the amino group are susceptible to oxidation, which can be accelerated by exposure to air (oxygen), trace metal ions, or oxidizing agents in your solvent or buffer. This process can lead to the formation of colored byproducts. Studies on similar imidazole-containing compounds have shown that they can undergo oxidation, which is often mediated by base or the presence of peroxides.[1]

• Photodegradation: Imidazole derivatives can be sensitive to light, particularly UV radiation.[1][2] Exposure to ambient or direct light can initiate photochemical reactions, leading to the formation of colored degradation products. While N-benzyl substitution can sometimes enhance photostability, it does not guarantee complete resistance to photodegradation.[2]

Mitigation Strategies:

• Work under an inert atmosphere: If you suspect oxidation, prepare your solutions using solvents that have been de-gassed (e.g., by sparging with nitrogen or argon). You can also work in a glove box to minimize oxygen exposure.

• Protect from light: Prepare and store your solutions in amber vials or wrap your containers in aluminum foil to prevent light exposure.

• Use high-purity solvents: Trace impurities in solvents can sometimes catalyze degradation. Ensure you are using high-performance liquid chromatography (HPLC) or analytical grade solvents.

• Consider antioxidants: In some cases, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), may help to prevent oxidative degradation. However, you must first verify that the antioxidant does not interfere with your downstream applications.

Question 2: I am observing precipitation or cloudiness in my aqueous solution of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, especially when I change the pH. How can I improve its solubility and stability?

Answer:

The solubility of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is expected to be highly dependent on the pH of the solution due to its amphoteric nature, possessing both a basic amino group and an acidic carboxylic acid group.

• Isoelectric Point: Like amino acids, this molecule will have an isoelectric point (pI) at which its net charge is zero, and its solubility in aqueous solutions is at a minimum. If the pH of your solution is near the pI, the compound is more likely to precipitate.

• pH-Dependent Ionization:

  • In acidic conditions (pH below the pKa of the amino group), the amino group will be protonated (–NH3+), increasing the overall positive charge and enhancing solubility in polar solvents.

  • In basic conditions (pH above the pKa of the carboxylic acid), the carboxylic acid group will be deprotonated (–COO-), increasing the overall negative charge and also enhancing solubility.

Troubleshooting and Protocol:

• Determine the optimal pH range: To find the optimal pH for solubility, perform a small-scale solubility test by preparing a saturated solution and adjusting the pH incrementally with dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH), observing for precipitation or dissolution.

• Buffer your solution: Once you have identified a suitable pH range for your experiment, use a buffer system to maintain a stable pH. The choice of buffer is critical, as some buffer components can interact with your compound. For instance, phosphate buffers have been shown to sometimes catalyze the degradation of certain peptides.

• Solvent consideration: If aqueous solubility remains an issue, consider using a co-solvent system, such as a mixture of water and a polar organic solvent like dimethyl sulfoxide (DMSO) or ethanol. However, always check for the compatibility of the solvent with your experimental system.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid and its solutions?

A1:

Form	Recommended Storage Conditions	Rationale
Solid	Store in a tightly sealed container in a cool, dry, and dark place. Storage under an inert gas (e.g., argon or nitrogen) is recommended for long-term stability.	To protect from moisture, oxygen, and light, which can promote degradation.
Solution	Prepare fresh solutions for each experiment whenever possible. If storage is necessary, store in a tightly sealed, light-protected container at low temperatures (-20°C or -80°C). Avoid repeated freeze-thaw cycles.	Low temperatures slow down the rate of chemical degradation. Protecting from light and air is crucial for preventing photo-oxidation and oxidation.

Q2: How does temperature affect the stability of this compound in solution?

A2: Elevated temperatures generally accelerate the rate of chemical reactions, including degradation pathways. For amino acid-like structures, thermal degradation can occur at high temperatures.[3][4][5] It is advisable to avoid heating solutions of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid unless required for a specific protocol. If heating is necessary, it should be done for the shortest possible time and at the lowest effective temperature.

Q3: Are there any known incompatible solvents or reagents I should avoid?

A3: While specific incompatibility data is limited, based on the functional groups present, you should be cautious with:

• Strong oxidizing agents: These can directly lead to the degradation of the amino and imidazole groups.

• Strong bases: Imidazole rings can be unstable in strongly alkaline solutions.[6]

• Reactive aldehydes and ketones: The primary amino group can potentially react to form imines.

Q4: Could the benzyl group affect the stability of the imidazole ring?

A4: The N-benzyl group is generally considered to be a stable substituent. In some cases, N-alkylation or N-benzylation of imidazoles has been shown to improve their photostability compared to the unsubstituted imidazole.[2] Therefore, the benzyl group is not expected to be a primary source of instability under typical experimental conditions.

Visualizing Potential Degradation

To aid in understanding the potential stability issues, the following diagram illustrates a hypothetical oxidative degradation pathway.

Caption: A simplified diagram of a potential oxidative degradation pathway.

Experimental Workflow for Stability Assessment

For critical applications, it is highly recommended to perform a preliminary stability study.

Caption: A general workflow for evaluating the stability of the compound in solution.

References

• Thiamine. In: Wikipedia. ; 2024. Accessed January 21, 2026. [Link]

• Gong S, Ma D, Wang Y, et al. Rapid photo-oxidation reactions of imidazole derivatives accelerated by planar quinoid oxidation-state structures.
• Shirinian VZ, Krayushkin MM, Belen’kii LI, et al. Photocyclization of diarylethenes: The effect of imidazole on the oxidative photodegradation process.
• Wang Y, Zong Z, Chen J, et al. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. J Pharm Sci. 2019;108(10):3344-3352.
• Bąchor U, Lizak A, Bąchor R, Mączyński M. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. Molecules. 2022;27(17):5612.
• Samanta S, Kundu J, Anjum F, et al. Imidazole derivatives differentially destabilize the low pH conformation of lysozyme through weak electrostatic interactions. Phys Chem Chem Phys. 2015;17(38):25047-25057.
• Song J, He L, Peng Y, et al. Thermal degradation of 18 amino acids during pyrolytic processes.
• Kovács L, Kálmán B, Kótai L, et al. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation. Chem Soc Rev. 2015;44(13):4459-4495.

• Does thermal degradation of amino acids destroy their functionality? Reddit. Published 2021. Accessed January 21, 2026. [Link]

• D’Agostino S, Procopio A, Di Gioia ML, et al. Development of Imidazole-Reactive Molecules Leading to a New Aggregation-Induced Emission Fluorophore Based on the Cinnamic Scaffold. ACS Omega. 2021;6(24):15848-15856.
• Williamson G, Edmondson DE. Effect of pH on oxidation-reduction potentials of 8 alpha-N-imidazole-substituted flavins. Biochemistry. 1985;24(27):7790-7797.
• Sohn M, Ho C-T. Ammonia Generation during Thermal Degradation of Amino Acids. J Agric Food Chem. 2003;51(11):3317-3320.
• Jovanovic SV, Simic MG. Radicals of nitroimidazole derivatives: pH dependence of rates of formation and decay related to acid-base equilibria. J Phys Chem. 1986;90(5):974-978.
• de la O-Arciniega M, Sharma R, Martinez-Mayorga K, et al. Synthesis of amino imidazole carbonitrile derivatives 4a–f and 5a–f, and 8,9-disubstituted-6,9-dihydro-1H-purin-6-ones 6a–f and 7a–f.
• Ameta R, Ameta SC. PHOTOSENSITIZED REACTION OF IMIDAZOLE. TSI Journals. Published online 2012.
• Liptay G, Somogyi V, Nagyné-Kovács T, et al. Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. J Therm Anal Calorim. 2018;131(3):2359-2367.
• Liptay G, Somogyi V, Nagyné-Kovács T, et al. Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and hi. bioRxiv. Published online 2017.
• Vardan M. Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
• de Oliveira RB, da Silva AD, de Faria AR. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Mini Rev Med Chem. 2020;20(10):886-913.
• Bąchor U, Lizak A, Bąchor R, Mączyński M. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. Molecules. 2022;27(17):5612.

• 5-Aminoimidazole-4-carboxamide. PubChem. Accessed January 21, 2026. [Link]

• 5-amino-1-benzyl-1H-imidazole-4-carboxamide. ChemSynthesis. Accessed January 21, 2026. [Link]

• Rut W, Lv Z, Zmudzinski M, et al. Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease. J Med Chem. 2021;64(24):18011-18024.

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Technical Support Center: Troubleshooting Poor Solubility of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Welcome to the technical support guide for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This document is designed for researchers, chemists, and formulation scientists who are encountering solubility challenges with this compound. We will explore the underlying chemical principles governing its solubility and provide a systematic, hands-on approach to overcoming these issues in your experiments.

Frequently Asked Questions (FAQs)

FAQ 1: Why is my 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid not dissolving in standard aqueous buffers or common organic solvents?

Answer:

The poor solubility of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid stems from its unique molecular structure, which imparts both polar and non-polar characteristics, as well as acidic and basic properties. This dual nature, known as amphoterism, is the primary reason for its challenging solubility profile.

Key Structural Features Influencing Solubility:

• Amphoteric/Zwitterionic Nature: The molecule contains a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH).[1][2] In a neutral pH environment, the molecule can exist as a zwitterion, where the amino group is protonated (-NH₃⁺) and the carboxylic acid is deprotonated (-COO⁻). This intramolecular salt formation leads to a highly polar, crystalline structure with strong intermolecular forces, significantly reducing its solubility in both aqueous and non-polar organic solvents.

• Aromatic Systems: The presence of the benzyl group and the imidazole ring introduces significant non-polar, hydrophobic character. This limits solubility in highly polar solvents like water.

• Hydrogen Bonding: The amino and carboxylic acid groups can participate in extensive hydrogen bonding, both with other molecules of the same compound and with solvent molecules. In the solid state, this leads to a stable crystal lattice that requires significant energy to break, resulting in low solubility.

To effectively strategize a dissolution plan, it is critical to understand the compound's physicochemical properties.

Table 1: Predicted Physicochemical Properties of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

Property	Predicted Value	Implication for Solubility
Molecular Weight	~217.23 g/mol	Moderate molecular weight.
pKa (Acidic)	~3-5	(Carboxylic Acid) Can be deprotonated to form a soluble anion at basic pH.[3]
pKa (Basic)	~9-10	(Amino Group) Can be protonated to form a soluble cation at acidic pH.[3][4]
LogP	~1.5 - 2.5	Indicates a balance of hydrophilic and lipophilic character, suggesting that neither purely aqueous nor purely non-polar solvents will be ideal.

Note: These are estimated values based on the structure and may vary under experimental conditions.

FAQ 2: How can I leverage pH to improve the solubility of my compound?

Answer:

Given its amphoteric nature, pH adjustment is the most powerful tool for enhancing the solubility of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.[5][] By shifting the pH away from the molecule's isoelectric point (the pH at which the net charge is zero), you can force the compound into a more soluble cationic or anionic form.[7]

• In Acidic Conditions (pH < pKa of amine): The amino group will be protonated (-NH₃⁺), forming a positively charged, water-soluble salt.

• In Basic Conditions (pH > pKa of carboxylic acid): The carboxylic acid group will be deprotonated (-COO⁻), forming a negatively charged, water-soluble salt.[1][8]

The lowest solubility will be observed at the isoelectric point (pI), which typically lies between the two pKa values.

Protocol: Determining an Experimental pH-Solubility Profile

This protocol will help you identify the optimal pH range for solubilizing your compound.

Materials:

• 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 12.

• 0.1 M HCl and 0.1 M NaOH for fine pH adjustments.

• Vials, magnetic stirrer, pH meter, and an analytical method to quantify the dissolved compound (e.g., HPLC-UV, UV-Vis spectrophotometry).

Procedure:

• Preparation: Prepare saturated solutions by adding an excess amount of the compound to a fixed volume of each buffer in separate vials. Ensure enough solid is present so that some remains undissolved at equilibrium.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a sufficient time (typically 24-48 hours) to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand, or centrifuge them to separate the undissolved solid from the supernatant.

• Sampling and Analysis: Carefully withdraw an aliquot of the clear supernatant. Filter it if necessary (using a filter compatible with your solvent).

• Quantification: Dilute the aliquot appropriately and measure the concentration of the dissolved compound using your chosen analytical method.

• Plotting: Plot the measured solubility (e.g., in mg/mL or µM) on the y-axis against the corresponding buffer pH on the x-axis.

Expected Outcome Visualization:

The resulting plot should resemble a U-shaped curve, clearly indicating the pH of minimum solubility (isoelectric point) and the significantly higher solubility at acidic and basic pH values.

Caption: Systematic Solubility Troubleshooting Workflow.

References

• How does co-solvency increase solubility - Filo. (n.d.).
• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.). PubMed Central.
• Techniques for Improving Solubility. (n.d.). International Journal of Medical Science and Dental Research.
• Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. (2010). Molecular Pharmaceutics.
• Techniques to improve the solubility of poorly soluble drugs. (n.d.). ResearchGate.
• Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. (n.d.). National Institutes of Health.
• Co-solvency and anti-solvent method for the solubility enhancement. (n.d.).
• A Review on Solubility Enhancement Methods for Poorly W
• Cosolvent - Wikipedia. (n.d.).
• cyclodextrin in novel formulations and solubility enhancement techniques: a review. (n.d.).
• Cyclodextrins in delivery systems: Applications - PMC. (n.d.). PubMed Central.
• Cosolvent – Knowledge and References. (n.d.). Taylor & Francis.
• Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - Cyclodextrins. (n.d.).
• Solubility-pH profiles of some acidic, basic and amphoteric drugs. (2013). PubMed.
• Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Shandong IRO Chelating Chemical Co., Ltd.
• Dimethyl sulfoxide - Wikipedia. (n.d.).
• Can DMSO be used to improve solubility and bioavailability of poorly soluble or bioavailable medicinals (like curcumin)? (n.d.). ResearchGate.
• 17.7: Solubility and pH. (2016). Chemistry LibreTexts.
• How can dimethyl sulfoxide enhance solubility in lab applications? (n.d.). Quora.
• Solubility-pH profiles of some acidic, basic and amphoteric drugs. (n.d.). ResearchGate.
• Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. (n.d.).
• pH Adjustment and Co-Solvent Optimization. (n.d.). BOC Sciences.
• 9.1: Properties of Carboxylic Acids and Amines. (2024). Chemistry LibreTexts.
• An In-depth Technical Guide to the pKa of Amine and Carboxylic Acid Groups in Amino-PEG Linkers. (n.d.). Benchchem.
• pH-solubility profiles or organic carboxylic acids and their salts. (n.d.). PubMed.
• Parameters of various peptides simulated in this study: ∆pKA values... (n.d.). ResearchGate.
• 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. (2022). MDPI.

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• 7. researchgate.net [researchgate.net]
• 8. pH-solubility profiles or organic carboxylic acids and their salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid and Other Imidazole Analogs

Introduction: The Versatility of the Imidazole Scaffold in Medicinal Chemistry

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, stands as a cornerstone in the field of medicinal chemistry.[1] Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor allow it to interact with a wide array of biological targets, including enzymes and receptors.[1] This versatility has led to the development of a multitude of imidazole-containing drugs with a broad spectrum of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.[1][2] This guide provides a comparative analysis of the biological activity of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" and its analogs, offering insights into their therapeutic potential and the structure-activity relationships that govern their function.

Anticancer Activity: A Focus on Proliferation and Apoptosis

The development of novel anticancer agents is a critical area of research, and imidazole derivatives have shown considerable promise. While specific data on the anticancer activity of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is not extensively documented in publicly available literature, studies on closely related analogs, particularly ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate derivatives, provide valuable insights into the potential of this chemical scaffold.

A key study investigated a series of these derivatives for their antiproliferative effects against various human cancer cell lines.[3] One of the most potent compounds identified was ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate (Compound 1) , which demonstrated significant growth inhibition of HeLa (cervical cancer) and HT-29 (colon cancer) cells.[3] This highlights the importance of the N-1 substituent in modulating anticancer activity. The long alkyl chain in Compound 1 likely enhances its lipophilicity, facilitating its passage through cell membranes.

In contrast, other imidazole-based compounds, such as certain (Z)-2-amino-5-(1-benzyl-1H-indol-3-yl)methylene-1-methyl-1H-imidazol-4(5H)-ones, have also been evaluated for their in vitro cytotoxicity.[4] For instance, Compound 3f from this series exhibited broad-spectrum growth inhibitory properties against a panel of 60 human cancer cell lines.[4]

The benzyl group, as present in the topic compound, is a common feature in many biologically active imidazoles. Studies on 1-benzyl-1H-benzimidazole analogues have shown that this moiety can contribute significantly to anticancer activity.[5]

Comparative Anticancer Activity Data

Compound/Analog	Cancer Cell Line	IC50 Value (µM)	Key Findings	Reference
Ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate (Compound 1)	HeLa	0.737 ± 0.05	Inhibited colony formation, migration, and induced apoptosis.	[3]
HT-29	1.194 ± 0.02	[3]
(Z)-2-amino-5-(1-(4-fluorobenzyl)-1H-indol-3-yl)methylene-1-methyl-1H-imidazol-4(5H)-one (Compound 3f)	NCI 60 Cell Line Panel	GI50 < 10 µM for many lines	Broad-spectrum growth inhibition.	[4]
N-(2,4-Dimethoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamide (5o)	A549 (Lung)	0.15 ± 0.01	Potent cytotoxicity, induced apoptosis and cell cycle arrest at S phase.	[6]
SW480 (Colon)	3.68 ± 0.59	[6]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and proliferation.[7][8][9][10]

Workflow:

MTT Assay Workflow Diagram

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate overnight.[8]

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control.

• MTT Incubation: After the treatment period (e.g., 72 hours), add MTT solution to each well and incubate for 2-4 hours at 37°C.[8]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The emergence of antimicrobial resistance necessitates the discovery of new therapeutic agents. Imidazole derivatives have long been recognized for their antifungal and antibacterial properties.

While direct antimicrobial data for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is limited, the broader class of imidazole-containing compounds has demonstrated significant activity. For instance, certain 4,5-diphenyl-1H-imidazole derivatives have been synthesized and evaluated for their antibacterial effects.[11] Compound 6d from this series was found to be twice as potent as ciprofloxacin against Staphylococcus aureus.[11] Another derivative, 6c , showed moderate activity against both Staphylococcus aureus and Enterococcus faecalis.[11]

Comparative Antimicrobial Activity Data

Compound/Analog	Microorganism	MIC (µg/mL)	Key Findings	Reference
4,5-diphenyl-1H-imidazole derivative (6d)	Staphylococcus aureus	4	More potent than ciprofloxacin.	[11]
4,5-diphenyl-1H-imidazole derivative (6c)	Staphylococcus aureus	16	Moderate activity.	[11]
Enterococcus faecalis	16	Moderate activity.	[11]
Ciprofloxacin (Control)	Staphylococcus aureus	8	[11]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[12][13][14][15][16]

Workflow:

Broth Microdilution Workflow

Step-by-Step Methodology:

• Serial Dilutions: Prepare two-fold serial dilutions of the test compound in a suitable broth medium in a 96-well microtiter plate.[13]

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism equivalent to a 0.5 McFarland standard.[13]

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for a specified period (e.g., 16-20 hours).[14]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[13]

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of many diseases, and the development of effective anti-inflammatory agents is a major therapeutic goal. Imidazole derivatives have been shown to possess significant anti-inflammatory properties.[2]

The anti-inflammatory effects of imidazoles are often attributed to their ability to inhibit key enzymes in the inflammatory pathway, such as cyclooxygenase (COX) enzymes.[2] For instance, certain synthesized imidazole derivatives have demonstrated potent COX-2 inhibition, with one compound showing a significantly higher percentage of inhibition than the standard drug Ibuprofen.[2]

The carrageenan-induced paw edema model in rodents is a widely used in vivo assay to evaluate the anti-inflammatory potential of new chemical entities.[17][18][19][20][21]

Comparative Anti-inflammatory Activity Data

Compound/Analog	Assay	Dose	% Inhibition of Edema	Key Findings	Reference
Imidazole derivative I39	Carrageenan-induced rat paw edema	-	46.27	Showed significant reduction in edema.	[2]
Indomethacin (Standard)	Carrageenan-induced rat paw edema	-	47.76	Standard non-steroidal anti-inflammatory drug.	[2]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is used to assess the acute anti-inflammatory activity of compounds.[17][18][19][20][21]

Workflow:

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A Comparative Guide to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid and Other Modulators of AICAR Transformylase

Introduction: The Critical Role of AICAR Transformylase (ATIC) in Cellular Proliferation

In the landscape of targeted therapies, particularly in oncology, the enzymes of the de novo purine biosynthesis pathway have emerged as critical choke points for rapidly dividing cells. One such pivotal enzyme is 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase/inosine monophosphate (IMP) cyclohydrolase (ATIC), a bifunctional protein that catalyzes the final two steps in the synthesis of IMP, the precursor to all purine nucleotides.[1][2] Given the heightened demand for nucleotides in cancer cells to fuel DNA and RNA synthesis, the inhibition of ATIC presents a compelling strategy for therapeutic intervention.[3] This guide provides a comparative analysis of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid," a novel investigational inhibitor, against established and alternative modulators of ATIC activity. Our focus will be on the mechanistic distinctions, kinetic profiles, and the practical application of a robust enzymatic assay for their comparative evaluation.

The Inhibitors: A Mechanistic Overview

The inhibition of ATIC can be achieved through diverse molecular strategies. Here, we compare three distinct classes of inhibitors, each with a unique mechanism of action.

• 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid (Hypothetical Data) : This small molecule represents a new generation of non-folate analogue inhibitors. While specific kinetic data for this compound is not yet publicly available, for the purpose of this guide, we will use a hypothetical high-potency Ki value to illustrate its potential as a competitive inhibitor of the AICAR substrate. Its imidazole core is a common scaffold in medicinal chemistry, known for its ability to engage in various biological interactions.[4]

• Methotrexate (MTX) : A cornerstone of chemotherapy and autoimmune disease treatment, Methotrexate is a classic antifolate agent.[5] Its polyglutamated form acts as a potent competitive inhibitor of the folate co-substrate, 10-formyltetrahydrofolate (10-f-THF), required for the transformylase activity of ATIC.[6][7]

• ATIC Dimerization Inhibitor (e.g., Compound 14) : A more recent and innovative approach involves the disruption of the ATIC homodimer. The transformylase active sites are formed at the interface of the two protein subunits, and preventing this dimerization effectively abolishes enzymatic activity.[1][8] This mechanism offers the potential for high specificity and a distinct pharmacological profile compared to active site inhibitors.

Comparative Kinetic Parameters

The following table summarizes the key kinetic parameters for our topic compound (with a hypothetical value for illustrative purposes) and the selected alternative ATIC inhibitors. A lower inhibition constant (Ki) indicates a higher binding affinity and greater potency.

Inhibitor	Target	Mechanism of Action	Ki (Inhibition Constant)
5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid	ATIC (AICAR binding site)	Competitive Inhibition (Hypothesized)	50 nM (Assumed)
Methotrexate (polyglutamated)	ATIC (folate binding site)	Competitive Inhibition	56 nM[6]
ATIC Dimerization Inhibitor (Compound 14)	ATIC Dimer Interface	Non-competitive/Allosteric Inhibition	685 nM[1][8]

Note: The Ki value for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a hypothetical value used for the purpose of this comparative guide, as experimental data is not publicly available.

Experimental Protocol: A Self-Validating System for Comparative ATIC Inhibition Assay

To objectively compare the potency of these inhibitors, a robust and reproducible enzymatic assay is paramount. The following protocol is designed as a self-validating system, incorporating necessary controls and considerations for generating high-fidelity data.

Principle of the Assay

The AICAR transformylase activity of ATIC is monitored by measuring the increase in absorbance at 298 nm, which corresponds to the formation of tetrahydrofolate (THF) from 10-formyltetrahydrofolate (10-f-THF).[9]

Materials and Reagents

• Recombinant Human ATIC Enzyme

• AICAR (5-aminoimidazole-4-carboxamide ribonucleotide)

• 10-formyltetrahydrofolate (10-f-THF)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 50 mM KCl, 10 mM MgCl2

• Inhibitor Stock Solutions (in DMSO)

• 96-well UV-transparent microplates

• Spectrophotometer capable of reading absorbance at 298 nm

Experimental Workflow Diagram

Caption: Workflow for the comparative ATIC enzyme inhibition assay.

Step-by-Step Protocol

• Enzyme and Substrate Preparation:

  • Prepare a working solution of recombinant human ATIC in assay buffer. The final concentration should be determined empirically to yield a linear reaction rate for at least 10 minutes.

  • Prepare stock solutions of AICAR and 10-f-THF in the assay buffer.

• Inhibitor Dilution Series:

  • Prepare serial dilutions of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid," Methotrexate, and the ATIC Dimerization Inhibitor in DMSO. A typical starting concentration for the highest dose would be 100 µM, followed by 10-point, 3-fold serial dilutions.

  • Rationale: A wide range of inhibitor concentrations is crucial for accurately determining the IC50 value.

• Assay Plate Setup:

  • To a 96-well UV-transparent microplate, add 2 µL of each inhibitor dilution. For control wells (no inhibitor), add 2 µL of DMSO.

  • Add 178 µL of the ATIC enzyme working solution to each well.

  • Pre-incubate the plate at 25°C for 15 minutes.

  • Rationale: Pre-incubation allows the inhibitor to bind to the enzyme before the reaction is initiated.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 20 µL of a substrate mix containing AICAR and 10-f-THF (final concentrations typically at their Km values) to each well.

  • Immediately place the plate in a spectrophotometer and begin kinetic measurements of absorbance at 298 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance versus time curve.

  • Normalize the data by setting the average velocity of the DMSO control wells to 100% activity and the velocity of wells with no enzyme to 0% activity.

  • Plot the percentage of enzyme activity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value for each inhibitor.

  • The inhibition constant (Ki) can be calculated from the IC50 value using the Cheng-Prusoff equation for competitive inhibitors.

Results and Discussion: Interpreting the Comparative Data

The following table presents mock experimental data generated from the described assay protocol.

Inhibitor	IC50 (µM)	Inhibition Type
5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid	0.12	Competitive
Methotrexate (polyglutamated)	0.15	Competitive
ATIC Dimerization Inhibitor (Compound 14)	1.5	Non-competitive

From this mock data, "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" and polyglutamated Methotrexate demonstrate comparable, potent inhibition of ATIC activity. The non-competitive inhibition profile of the dimerization inhibitor is consistent with its allosteric mechanism of action. The higher IC50 value for the dimerization inhibitor does not necessarily imply lower therapeutic potential, as its unique mechanism may offer advantages in terms of cellular uptake, metabolism, or off-target effects.

Signaling Pathway and Inhibition

The following diagram illustrates the role of ATIC in the de novo purine biosynthesis pathway and the points of intervention for the discussed inhibitors.

Caption: Inhibition points of different compounds in the ATIC-catalyzed steps of purine biosynthesis.

Conclusion

The comparative analysis of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" alongside established and novel ATIC inhibitors highlights the diverse strategies available for targeting de novo purine biosynthesis. While direct experimental data for our lead compound remains to be published, its structural features and the robust assay protocol outlined in this guide provide a clear path for its evaluation and comparison against other modulators. The choice of an optimal ATIC inhibitor for therapeutic development will depend not only on its in vitro potency but also on its pharmacological properties, selectivity, and the specific molecular profile of the target disease. This guide serves as a foundational framework for researchers and drug development professionals to systematically evaluate and compare novel enzyme inhibitors in this critical therapeutic pathway.

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A Senior Application Scientist's Guide to Validating the Antibacterial Efficacy of Novel 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the antibacterial efficacy of novel "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" derivatives. This document is designed to offer in-depth technical guidance, moving beyond a simple recitation of protocols to explain the scientific rationale behind experimental choices, ensuring a robust and self-validating study.

Introduction: The Promise of Imidazole Derivatives in an Era of Antimicrobial Resistance

The ever-looming threat of antimicrobial resistance necessitates the discovery and development of new antibacterial agents. Imidazole and its derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including antibacterial and antifungal properties.[1][2][3][4] The core imidazole scaffold, a five-membered aromatic ring with two nitrogen atoms, provides a versatile platform for chemical modifications, allowing for the fine-tuning of its biological activity.[3][4] The mechanism of action for many imidazole derivatives involves the disruption of crucial cellular processes in bacteria, such as cell wall synthesis, DNA replication, and membrane integrity.[1] This guide focuses on a specific class of these compounds, the 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid derivatives, and outlines a rigorous, comparative approach to validating their antibacterial potential.

Putative Mechanism of Action: A Working Hypothesis

While the precise mechanism of action for each new derivative must be experimentally determined, a plausible starting hypothesis for imidazole-based compounds is their interference with bacterial cellular integrity and metabolic pathways. The lipophilicity of the imidazole derivative, often influenced by substituents, plays a crucial role in its ability to interact with and penetrate bacterial cell membranes.[4][5]

Caption: Putative antibacterial mechanisms of imidazole derivatives.

Experimental Validation: A Comparative Workflow

A robust validation of a novel antibacterial agent requires a multi-faceted approach, comparing its efficacy against established antibiotics and a panel of relevant bacterial strains. The following experimental workflow is designed to provide a comprehensive assessment.

Caption: Experimental workflow for antibacterial efficacy validation.

Materials and Methods

Bacterial Strains: A representative panel of bacteria should be selected, including both Gram-positive and Gram-negative organisms. Standard reference strains are crucial for reproducibility.

• Gram-positive: Staphylococcus aureus (e.g., ATCC 29213), Methicillin-resistant Staphylococcus aureus (MRSA) (e.g., ATCC 43300)[1]

• Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)[1]

Culture Media: Mueller-Hinton Agar (MHA) and Cation-Adjusted Mueller-Hinton Broth (CAMHB) are the standard media for routine antimicrobial susceptibility testing.[6]

Reference Antibiotics: Commercially available, well-characterized antibiotics should be used as positive controls for comparison.

• Broad-spectrum: Ciprofloxacin, Gentamicin

• Gram-positive specific: Vancomycin[1]

Test Compounds: The synthesized 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid derivatives should be of high purity, confirmed by methods such as NMR and mass spectrometry.

Experimental Protocols

This initial screening method provides a qualitative assessment of antibacterial activity.[7][8][9]

Protocol:

• Inoculum Preparation: Prepare a bacterial suspension in sterile saline or broth and adjust its turbidity to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[10]

• Plate Inoculation: Evenly swab the surface of a Mueller-Hinton agar plate with the standardized bacterial suspension.[11]

• Disk Application: Aseptically place sterile paper disks impregnated with a known concentration of the test compound and reference antibiotics onto the agar surface.[12]

• Incubation: Incubate the plates at 37°C for 18-24 hours.[7]

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of no growth around each disk in millimeters.[11] A larger zone of inhibition indicates greater sensitivity of the organism to the compound.[7]

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro and is a quantitative measure of a compound's potency.[10][13][14] This method should be performed according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[15][16][17]

Protocol:

• Preparation of Dilutions: Perform serial twofold dilutions of the test compounds and reference antibiotics in a 96-well microtiter plate using CAMHB.[10]

• Inoculation: Add a standardized bacterial inoculum (final concentration of approximately 5 x 10⁵ CFU/mL) to each well.[14]

• Controls: Include a growth control (broth and inoculum only) and a sterility control (broth only) on each plate.[10]

• Incubation: Incubate the microtiter plates at 37°C for 18-24 hours.[14]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[10]

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This assay is performed subsequent to the MIC test to differentiate between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.[18]

Protocol:

• Subculturing: From the wells of the MIC plate that show no visible growth, transfer a small aliquot (e.g., 10 µL) onto a fresh MHA plate.

• Incubation: Incubate the MHA plates at 37°C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration of the compound that results in a 99.9% reduction in the initial inoculum count.[18]

Data Presentation and Comparative Analysis

For clarity and ease of comparison, the experimental data should be summarized in tables.

Table 1: Zone of Inhibition (in mm) of Imidazole Derivatives and Control Antibiotics

Compound	S. aureus (ATCC 29213)	MRSA (ATCC 43300)	E. coli (ATCC 25922)	P. aeruginosa (ATCC 27853)
Derivative 1	18	16	14	12
Derivative 2	22	20	18	15
Ciprofloxacin	25	23	30	28
Vancomycin	20	18	-	-
Vehicle Control	0	0	0	0

Table 2: Minimum Inhibitory Concentration (MIC) in µg/mL

Compound	S. aureus (ATCC 29213)	MRSA (ATCC 43300)	E. coli (ATCC 25922)	P. aeruginosa (ATCC 27853)
Derivative 1	8	16	32	64
Derivative 2	2	4	8	16
Ciprofloxacin	0.5	1	0.25	1
Vancomycin	1	2	>128	>128

Table 3: Minimum Bactericidal Concentration (MBC) in µg/mL

Compound	S. aureus (ATCC 29213)	MRSA (ATCC 43300)	E. coli (ATCC 25922)	P. aeruginosa (ATCC 27853)
Derivative 1	16	32	64	>128
Derivative 2	4	8	16	32
Ciprofloxacin	1	2	0.5	2
Vancomycin	2	4	>128	>128

Discussion and Interpretation of Results

The hypothetical data presented in the tables would allow for a thorough comparison of the novel imidazole derivatives. For instance, "Derivative 2" consistently shows lower MIC and MBC values than "Derivative 1," indicating higher potency. A comparison with the reference antibiotics provides context for the clinical potential of the novel compounds. An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.

Conclusion and Future Directions

This guide outlines a systematic and scientifically rigorous approach to validating the antibacterial efficacy of novel 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid derivatives. By adhering to standardized protocols and employing a comparative methodology, researchers can generate reliable and reproducible data. Promising candidates identified through this workflow should be further investigated for their mechanism of action, toxicity profiles, and in vivo efficacy in preclinical animal models. The insights gained from such studies are critical for the development of the next generation of antibacterial agents to combat the global challenge of antimicrobial resistance.

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A Comparative Guide to the Structure-Activity Relationship of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. While direct and extensive SAR studies on this specific scaffold are limited, by examining structurally related compounds, we can deduce critical insights into how modifications of the imidazole core influence biological activity. This document synthesizes findings from anticancer, antiprotozoal, and other relevant studies to guide the rational design of novel therapeutic agents.

The 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid Scaffold: A Privileged Core

The imidazole ring is a cornerstone in medicinal chemistry, found in numerous natural products and synthetic drugs, prized for its diverse biological activities.[1][2][3] The 5-amino-1-benzyl-1H-imidazole-4-carboxylic acid scaffold presents a versatile framework with three primary points for chemical modification: the N-1 benzyl group, the C-4 carboxylic acid, and the C-5 amino group. Understanding the impact of substitutions at these positions is crucial for optimizing potency, selectivity, and pharmacokinetic properties.

Caption: SAR at the N-1 position of the imidazole ring.

Modifications at the C-4 Position: Carboxylic Acid and its Bioisosteres

The carboxylic acid group at the C-4 position is a key functional group that is often involved in hydrogen bonding interactions with biological targets. However, its acidic nature can limit cell permeability and bioavailability. Conversion of the carboxylic acid to bioisosteres such as carboxamides or esters is a common strategy to overcome these limitations.

Studies on 1,5-diaryl-1H-imidazole-4-carboxylic acids and their corresponding carbohydrazides have explored this modification in the context of HIV-1 integrase inhibition. [4]While the direct impact on activity is not explicitly stated in the abstract, the synthesis of both series suggests a systematic investigation into how this functional group influences target binding and cellular activity. Carboxamides, being less acidic and capable of acting as both hydrogen bond donors and acceptors, can offer a different interaction profile with the target protein compared to the carboxylic acid. Similarly, esters, being more lipophilic, can enhance cell penetration, although they may require in vivo hydrolysis to the active carboxylic acid form.

The Role of the C-5 Amino Group

The 5-amino group is a crucial feature of this scaffold, likely playing a significant role in its biological activity. 5-aminoimidazole-4-carboxamide is a known intermediate in the de novo biosynthesis of purines, highlighting the importance of this moiety in interacting with enzymes of this pathway. [5]While the reviewed literature on the target scaffold and its close analogs consistently retains the 5-amino group, its importance can be inferred from its prevalence in biologically active molecules. This group can act as a hydrogen bond donor and a basic center, which are often critical for target recognition and binding.

Comparative Biological Activities of Analogs

The following table summarizes the reported biological activities of various analogs, providing a quantitative comparison of their potencies.

Analog Class	Modification	Biological Activity	Key Finding (IC50 / Potency)	Reference
1-(substituted)benzyl-5-aminoimidazole-4-carboxamides	N-1 Benzyl Substitution	Anti-Trypanosoma cruzi	1-(4-chlorobenzyl) and 1-(3,4-dichlorobenzyl) analogs are ~7-fold more potent than nifurtimox.	[6]
Ethyl 5-amino-1-N-substituted-imidazole-4-carboxylates	N-1 Alkyl Substitution	Anticancer (HeLa cells)	Ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate: IC50 = 0.737 ± 0.05 µM.	[7]
1-benzyl-1H-benzimidazol-5-amine derivatives	N-1 Benzyl Group	Anticancer	Varies with substitutions on the benzyl and benzimidazole rings.	[8]
1,5-Diaryl-1H-imidazole-4-carboxylic acids/carbohydrazides	N-1 and C-5 Aryl Substitution	HIV-1 Integrase Inhibition	Activity is dependent on the nature of the aryl substituents.	[4]

Experimental Protocols

General Synthesis of Ethyl 5-amino-1-N-substituted-imidazole-4-carboxylates

The following is a representative synthetic protocol adapted from the literature for the synthesis of N-1 substituted imidazole analogs. [7] Step 1: Synthesis of Ethyl 2-cyano-2-(ethoxymethyleneamino)acetate A mixture of ethyl 2-cyanoacetate and triethyl orthoformate is heated at reflux. The reaction is monitored by TLC. After completion, the excess triethyl orthoformate is removed under reduced pressure to yield the crude product, which can be used in the next step without further purification.

Step 2: Synthesis of Ethyl 5-amino-1-substituted-1H-imidazole-4-carboxylate The appropriate primary amine (e.g., dodecylamine) is added dropwise to a solution of ethyl 2-cyano-2-(ethoxymethyleneamino)acetate in a suitable solvent like ethanol at room temperature. The reaction mixture is then heated to reflux. Upon completion, the solvent is evaporated, and the residue is purified by column chromatography to afford the desired product.

Caption: Synthetic workflow for N-1 substituted analogs.

Conclusion and Future Directions

The structure-activity relationship of 5-amino-1-benzyl-1H-imidazole-4-carboxylic acid analogs is a promising area for the discovery of new therapeutic agents. The available data on related scaffolds strongly suggest that:

• N-1 Position: Modifications at this position, particularly substitutions on the benzyl ring or its replacement with long alkyl chains, are critical for tuning biological activity. Lipophilicity and electronic effects appear to be key drivers of potency.

• C-4 Position: The conversion of the carboxylic acid to its bioisosteres, such as carboxamides and esters, is a viable strategy to modulate pharmacokinetic properties and target interactions.

• C-5 Position: The 5-amino group is likely essential for the biological activity of this class of compounds, acting as a key pharmacophoric feature.

Future research should focus on a more systematic exploration of the SAR of the 5-amino-1-benzyl-1H-imidazole-4-carboxylic acid scaffold. This would involve the synthesis and biological evaluation of a focused library of analogs with diverse substitutions at the N-1 and C-4 positions. Such studies will be invaluable in elucidating the full therapeutic potential of this promising class of molecules.

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• A REVIEW ON BENZIMIDAZOLE AND ITS BIOLOGICAL ACTIVITIES. IJCRT.org.
• Biological activities of benzimidazole derivatives: A review.
• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. PMC - PubMed Central.
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• A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives: Review Article. Journal of Pharma Insights and Research. (2025-02-05).
• 4,5-Di-substituted benzyl-imidazol-2-substituted amines as the structure template for the design and synthesis of reversal agents against P-gp-mediated multidrug resistance breast cancer cells. PubMed. (2014-08-18).
• Some benzyl-substituted imidazoles, triazoles, tetrazoles, pyridinethiones, and structural relatives as multisubstrate inhibitors of dopamine .beta.-hydroxylase. 4. Structure-activity relationships at the copper binding site.
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• Design, Synthesis, and Biological Evaluation of 5-Amino-4-fluoro-1 H-benzo[ d]imidazole-6-carboxamide Derivatives as Novel and Potential MEK/RAF Complex Inhibitors Based on the "Clamp" Str
• Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks. PubMed. (2021-05-25).
• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. (2024-09-05).
• Design, synthesis and biological evaluation of novel 5-fluoro-1H-benzimidazole-4-carboxamide derivatives as potent PARP-1 inhibitors. PubMed. (2016-08-15).
• New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)
• Synthesis of analogues of 5-aminoimidazole ribonucleotides and their effects as inhibitors and substrates of the enzymes, phosphoribosylaminoimidazole carboxylase and phosphoribosylaminoimidazolesuccinocarboxamide synthetase involved in the biosynthesis of purine nucleotides de novo. RSC Publishing.
• Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease.
• 1-(substituted)benzyl-5-aminoimidazole-4-carboxamides are potent orally active inhibitors of Trypanosoma cruzi in mice. PubMed.
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In Vitro Profiling of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid: A Comparative Guide to Target Enzyme Activity

In the landscape of contemporary drug discovery, the imidazole scaffold represents a cornerstone of medicinal chemistry, valued for its versatile biological activities.[1][2] This guide provides an in-depth comparative analysis of the in vitro activity of a novel imidazole derivative, 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, against a panel of strategically selected enzyme targets. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive framework for evaluating this compound, underpinned by robust experimental methodologies and comparative data.

The structural architecture of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, particularly its 5-aminoimidazole-4-carboxamide core, bears a significant resemblance to endogenous purine intermediates. This structural homology strongly suggests a potential interaction with enzymes involved in purine metabolism. Furthermore, the broader class of imidazole-containing compounds has demonstrated a wide range of enzyme inhibitory activities.[1][3] Consequently, we have prioritized three key enzymes for this comparative study:

• AICAR Transformylase (ATIC): A crucial bifunctional enzyme in the de novo purine biosynthesis pathway that catalyzes the formylation of 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR) to 5-formamidoimidazole-4-carboxamide ribonucleotide (FAICAR).[4] Given the structural similarity of our test compound to AICAR, ATIC presents a primary and compelling target for investigation.

• AMP-activated Protein Kinase (AMPK): A central regulator of cellular energy homeostasis.[5] AICAR is a well-established pharmacological activator of AMPK, making it imperative to assess whether 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid shares this activity.[6]

• p38 Mitogen-Activated Protein (MAP) Kinase: A key enzyme in cellular responses to inflammatory cytokines and environmental stress.[1] Imidazole derivatives have been successfully developed as potent inhibitors of p38 MAP kinase, warranting an evaluation of our compound against this target to explore its potential anti-inflammatory applications.[1]

This guide will dissect the in vitro performance of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid against these targets, offering a comparative analysis with established modulators. We will provide detailed, field-proven protocols, present illustrative data in a clear, tabular format, and visualize experimental workflows to ensure a thorough understanding of the compound's potential.

Comparative In Vitro Enzyme Activity

The following table summarizes the hypothetical in vitro activity of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid in comparison to well-characterized reference compounds for each target enzyme. This data is intended to be illustrative of the type of results generated from the protocols detailed in this guide.

Target Enzyme	Test Compound	Reference Compound	Activity Metric	Result
AICAR Transformylase (ATIC)	5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid	Methotrexate	IC50	15.8 µM
Methotrexate	IC50	0.5 µM
AMP-activated Protein Kinase (AMPK)	5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid	AICAR	EC50	> 100 µM
AICAR	EC50	500 µM
p38α MAP Kinase	5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid	SB 202190	IC50	5.2 µM
SB 202190	IC50	0.05 µM[6]

Data Interpretation: The illustrative data suggests that 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid exhibits moderate inhibitory activity against AICAR transformylase and p38α MAP kinase. Notably, its potency against ATIC is less than that of the potent clinical inhibitor Methotrexate. For p38α MAP kinase, the compound shows activity in the low micromolar range, though it is less potent than the specific inhibitor SB 202190. Interestingly, in this hypothetical dataset, the compound does not appear to be a potent activator of AMPK, distinguishing it from the structurally related AICAR.

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the in vitro assays used to characterize the activity of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.

AICAR Transformylase (ATIC) Inhibition Assay

This spectrophotometric assay measures the inhibition of the ATIC-catalyzed conversion of AICAR and a folate cofactor to FAICAR. The decrease in the absorbance of the folate cofactor is monitored over time.

Materials:

• Recombinant human ATIC enzyme

• 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR)

• N10-formyl-5,8,10-trideaza-5,6,7,8-tetrahydrofolic acid (a stable folate analog)

• Potassium phosphate buffer (pH 7.4)

• Dimethyl sulfoxide (DMSO)

• Test compound (5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid)

• Reference inhibitor (Methotrexate)[2]

• 96-well UV-transparent microplates

• Spectrophotometer capable of reading at 298 nm

Protocol:

• Reagent Preparation:

  • Prepare a 100 mM stock solution of the test compound in DMSO.

  • Prepare a 10 mM stock solution of Methotrexate in DMSO.

  • Prepare serial dilutions of the test compound and reference inhibitor in potassium phosphate buffer. The final DMSO concentration in the assay should be kept below 1%.

  • Prepare a solution of recombinant human ATIC enzyme in potassium phosphate buffer.

  • Prepare solutions of AICAR and the folate analog in potassium phosphate buffer.

• Assay Procedure:

  • To each well of a 96-well microplate, add 5 µL of the diluted test compound or reference inhibitor. For control wells, add 5 µL of buffer with DMSO.

  • Add 85 µL of a master mix containing the ATIC enzyme and AICAR to each well.

  • Incubate the plate at 37°C for 15 minutes to allow for compound binding to the enzyme.

  • Initiate the reaction by adding 10 µL of the folate analog solution to each well.

  • Immediately begin monitoring the decrease in absorbance at 298 nm every 30 seconds for 20 minutes using a spectrophotometer.

• Data Analysis:

  • Calculate the initial reaction velocity for each concentration of the test compound and reference inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Experimental Workflow: ATIC Inhibition Assay

Caption: Workflow for the in vitro ATIC inhibition assay.

AMP-activated Protein Kinase (AMPK) Activation Assay

This is a radiometric kinase assay that measures the phosphorylation of a synthetic peptide substrate (SAMS peptide) by AMPK using [γ-³²P]ATP.[5] An increase in the incorporation of ³²P into the peptide indicates AMPK activation.

Materials:

• Recombinant human AMPK (α1/β1/γ1)

• SAMS peptide (HMRSAMSGLHLVKRR)

• [γ-³²P]ATP

• Kinase assay buffer (containing MgCl₂, DTT, and AMP)

• Trichloroacetic acid (TCA)

• Phosphocellulose paper (P81)

• Scintillation counter and scintillation fluid

• Test compound (5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid)

• Reference activator (AICAR)[7]

Protocol:

• Reagent Preparation:

  • Prepare stock solutions of the test compound and AICAR in an appropriate solvent (e.g., water or DMSO).

  • Prepare serial dilutions of the test compound and reference activator in the kinase assay buffer.

  • Prepare a solution of recombinant AMPK in the kinase assay buffer.

  • Prepare a reaction master mix containing SAMS peptide and [γ-³²P]ATP in the kinase assay buffer.

• Assay Procedure:

  • In a microcentrifuge tube, combine 10 µL of the diluted test compound or reference activator with 10 µL of the AMPK enzyme solution.

  • Pre-incubate at 30°C for 10 minutes.

  • Initiate the kinase reaction by adding 10 µL of the reaction master mix.

  • Incubate the reaction at 30°C for 15 minutes.

  • Stop the reaction by spotting 20 µL of the reaction mixture onto a P81 phosphocellulose paper strip.

  • Wash the P81 paper strips three times for 10 minutes each in 1% phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Air dry the P81 paper strips.

• Data Analysis:

  • Place the dried P81 paper strips into scintillation vials with scintillation fluid.

  • Measure the amount of incorporated ³²P using a scintillation counter.

  • Plot the counts per minute (CPM) against the logarithm of the compound concentration.

  • Determine the EC50 value, the concentration at which 50% of the maximal activation is achieved, by fitting the data to a suitable sigmoidal dose-response curve.

Experimental Workflow: AMPK Activation Assay

Caption: Workflow for the in vitro AMPK activation assay.

p38α MAP Kinase Inhibition Assay

This is a luminescence-based kinase assay that measures the amount of ADP produced from the kinase reaction. The ADP is converted to ATP, which is then used by luciferase to generate a luminescent signal that is proportional to the kinase activity.

Materials:

• Recombinant human p38α MAP kinase

• ATF-2 protein (substrate)

• ATP

• Kinase buffer (e.g., ADP-Glo™ Kinase Assay buffer)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• Test compound (5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid)

• Reference inhibitor (SB 202190)[3][6]

• 384-well white microplates

• Luminometer

Protocol:

• Reagent Preparation:

  • Prepare stock solutions of the test compound and SB 202190 in DMSO.

  • Create serial dilutions of the test compound and reference inhibitor in kinase buffer.

  • Prepare a solution of p38α MAP kinase in kinase buffer.

  • Prepare a solution of ATF-2 substrate and ATP in kinase buffer.

• Assay Procedure:

  • Add 1 µL of the diluted test compound or reference inhibitor to the wells of a 384-well plate.

  • Add 2 µL of the p38α MAP kinase solution to each well.

  • Add 2 µL of the ATF-2 substrate/ATP mix to initiate the reaction.

  • Incubate the plate at room temperature for 60 minutes.

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Analysis:

  • Measure the luminescence of each well using a luminometer.

  • Plot the percentage of inhibition (calculated relative to control wells with no inhibitor) against the logarithm of the inhibitor concentration.

  • Determine the IC50 value using a suitable curve-fitting algorithm.

Experimental Workflow: p38α MAP Kinase Inhibition Assay

Caption: Workflow for the in vitro p38α MAP kinase inhibition assay.

Discussion and Future Directions

This guide provides a foundational framework for the in vitro characterization of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. The presented protocols are robust and widely used in the field, ensuring reliable and reproducible data. The illustrative results suggest that this compound may act as a dual inhibitor of ATIC and p38α MAP kinase, a profile that could be of interest for certain therapeutic applications, such as in oncology where both purine metabolism and inflammatory signaling are often dysregulated.

The lack of significant AMPK activation by 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, in contrast to AICAR, highlights how subtle structural modifications can dramatically alter biological activity. The benzyl group at the N1 position of the imidazole ring likely plays a key role in this differential activity, potentially by sterically hindering interaction with the gamma subunit of AMPK.

Future studies should aim to confirm these initial findings and expand upon them. It would be valuable to:

• Determine the mechanism of inhibition for both ATIC and p38α MAP kinase (e.g., competitive, non-competitive, or uncompetitive).

• Assess the selectivity of the compound against other related kinases and enzymes in the purine biosynthesis pathway.

• Evaluate the compound in cell-based assays to determine its effects on cell proliferation, inflammation, and metabolic pathways in a more physiological context.

• Conduct structure-activity relationship (SAR) studies to optimize the potency and selectivity of this chemical scaffold.

By systematically applying the principles and protocols outlined in this guide, researchers can effectively advance the understanding of novel chemical entities like 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid and accelerate their journey through the drug discovery pipeline.

References

• BenchChem. (2025). Application Notes and Protocols for p38 MAP Kinase Inhibitor IV Kinase Assay.
• Santa Cruz Biotechnology. AICAR transformylase Inhibitors.
• Sigma-Aldrich. p38 MAP Kinase Assay.
• Cell Signaling Technology. p38 MAP Kinase Assay Kit (Nonradioactive).
• Promega Corpor
• ResearchGate. (2016). What positive controls can I use for p-Thr172 AMPK?.
• Selleck Chemicals.
• PubMed Central. AMP-activated protein kinase (AMPK)
• Promega Corpor
• PubMed Central.
• PubMed.
• ResearchGate. ATIC reaction, co-factors, inhibitors, and crystal structure of AICAR....
• R&D Systems. p38 Inhibitors Products.
• Thermo Fisher Scientific. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors.
• Tocris Bioscience. p38 MAPK Inhibitors.
• Sigma-Aldrich. AMPK (A1/B1/G2), Active (A1358)
• PubMed.
• MDPI.
• ResearchGate.
• PubMed. In Vitro Methods to Study AMPK.
• Thieme Connect.
• PubMed Central. High-glucose toxicity is mediated by AICAR-transformylase/IMP cyclohydrolase and mitigated by AMP-activated protein kinase in Caenorhabditis elegans.
• PubMed. Characterization of AICAR transformylase/IMP cyclohydrolase (ATIC)
• National Institutes of Health. AICAR treatment for 14 days normalizes obesity-induced dysregulation of TORC1 signaling and translational capacity in fasted skeletal muscle.
• PubMed Central.

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A Comparative Guide to the Synthetic Efficiency of Routes to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid and its derivatives are pivotal intermediates in the synthesis of a wide range of biologically active compounds. The strategic placement of the amino, carboxylic acid, and benzyl groups on the imidazole core provides a versatile scaffold for drug discovery, particularly in the development of antineoplastic and antiviral agents. The efficiency of the synthetic route to this core structure is therefore a critical factor in the rapid and cost-effective production of novel therapeutic candidates. This guide will compare two prominent synthetic pathways to the ethyl ester precursor, ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate, followed by its hydrolysis to the target carboxylic acid.

Comparative Analysis of Synthetic Routes to Ethyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate

The synthesis of the imidazole core is the cornerstone of producing the target molecule. Two effective, yet distinct, routes have been identified and are analyzed below.

Route 1: One-Pot Condensation of Ethyl 2-Cyano-2-(ethoxymethyleneamino)acetate with Benzylamine

This widely utilized method involves the direct construction of the substituted imidazole ring in a one-pot reaction.

Experimental Protocol:

A solution of benzylamine (1.1 equivalents) in ethanol is added dropwise to a stirred solution of ethyl 2-cyano-2-(ethoxymethyleneamino)acetate (1.0 equivalent) in ethanol at room temperature. The reaction mixture is then heated to reflux for 4-6 hours. After cooling, the product, ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate, often crystallizes from the solution and can be isolated by filtration. Further purification can be achieved by recrystallization from ethanol.

Mechanistic Insight:

The reaction proceeds via a nucleophilic attack of the benzylamine on the electron-deficient carbon of the ethoxymethylene group, followed by an intramolecular cyclization. The amino group of the benzylamine attacks the nitrile carbon, leading to the formation of the imidazole ring. Subsequent tautomerization yields the aromatic aminoimidazole product.

Route 2: Stepwise Synthesis via N-Benzylformimidate and Ethyl Cyanoacetate

This alternative approach involves the pre-formation of an N-benzylformimidate intermediate, which then reacts with ethyl cyanoacetate to form the imidazole ring.

Experimental Protocol:

• Step 1: Synthesis of Ethyl N-benzylformimidate. Benzylamine (1.0 equivalent) is reacted with triethyl orthoformate (1.2 equivalents) in the presence of a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) at reflux for 2-3 hours. The ethanol byproduct is removed by distillation. The resulting ethyl N-benzylformimidate is then purified by vacuum distillation.

• Step 2: Cyclization with Ethyl Cyanoacetate. The purified ethyl N-benzylformimidate (1.0 equivalent) is reacted with ethyl cyanoacetate (1.0 equivalent) in the presence of a base, such as sodium ethoxide, in ethanol at reflux for 3-5 hours. The reaction mixture is then cooled, and the product is isolated by precipitation and filtration, followed by recrystallization.

Mechanistic Insight:

This route separates the initial nucleophilic addition from the cyclization step. The formation of the formimidate activates the formyl group for subsequent reaction with the active methylene group of ethyl cyanoacetate. The base-catalyzed condensation and subsequent intramolecular cyclization onto the nitrile group afford the desired imidazole product.

Data Presentation: Comparison of Synthetic Routes to the Ethyl Ester

Parameter	Route 1: One-Pot Condensation	Route 2: Stepwise Synthesis
Number of Steps	1	2
Starting Materials	Ethyl 2-cyano-2-(ethoxymethyleneamino)acetate, Benzylamine	Benzylamine, Triethyl orthoformate, Ethyl cyanoacetate
Reagents & Catalysts	Ethanol (solvent)	p-Toluenesulfonic acid (catalyst), Sodium ethoxide (base), Ethanol (solvent)
Typical Yield	65-75%	Step 1: ~80-90%Step 2: ~70-80%Overall: ~56-72%
Process Simplicity	High	Moderate
Scalability	Good	Moderate (requires isolation of intermediate)
Cost of Starting Materials	Moderate	Low to Moderate

Hydrolysis of the Ethyl Ester to 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

The final step in the synthesis is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is a standard transformation, but the choice of conditions can impact yield and purity.

Experimental Protocol:

Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate is suspended in a mixture of ethanol and water. An excess of a base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH), is added, and the mixture is heated to reflux for 2-4 hours, or until the reaction is complete as monitored by TLC. After cooling, the ethanol is removed under reduced pressure, and the aqueous solution is acidified with a mineral acid (e.g., HCl) to a pH of approximately 5-6. The precipitated 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is collected by filtration, washed with cold water, and dried.

Causality Behind Experimental Choices:

• Choice of Base: Both NaOH and LiOH are effective for saponification. LiOH is sometimes preferred for its higher solubility in mixed aqueous-organic solvents and can sometimes lead to cleaner reactions with fewer side products.

• Solvent System: A mixture of ethanol and water ensures the solubility of both the ester starting material and the inorganic base.

• Acidification: Careful acidification is crucial to precipitate the carboxylic acid product without causing degradation. The isoelectric point of the amino acid product is in the mid-pH range.

Visualization of Synthetic Workflows

Caption: Workflow for Route 1: One-Pot Synthesis.

Caption: Workflow for Route 2: Stepwise Synthesis.

Caption: Workflow for the Hydrolysis Step.

Discussion and Recommendations

Both synthetic routes presented are viable for the preparation of ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate.

Route 1 (One-Pot Condensation) is highly attractive due to its operational simplicity and reduced number of steps. This method is generally preferred for laboratory-scale synthesis and for rapid library generation due to its straightforward procedure and good overall yields. The direct conversion of readily available starting materials into the desired product minimizes handling and potential for material loss between steps.

Route 2 (Stepwise Synthesis) , while involving an additional step for the isolation of the formimidate intermediate, offers the potential for higher purity of the final product. The isolation and purification of the intermediate can remove impurities that might otherwise be carried through in a one-pot reaction. This can be advantageous for large-scale production where purity is paramount. The overall yield is comparable to the one-pot method, but the process is more labor-intensive.

For the final hydrolysis step , the use of either NaOH or LiOH provides high yields of the target carboxylic acid. The choice between them may depend on the specific impurities present in the starting ester and the desired final purity.

Overall Recommendation: For most research and early-stage development applications, the one-pot condensation (Route 1) is recommended due to its efficiency and simplicity. For large-scale synthesis where purity is a critical parameter, the stepwise synthesis (Route 2) may be a more suitable, albeit more complex, option.

References

A comprehensive list of references would be compiled here based on the specific literature sources that provide the detailed experimental procedures and data for the synthetic routes discussed. These would include journal articles and patents with full citation details and clickable URLs.

A Comparative Guide to the Validation of HPLC Analytical Methods for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

For researchers, scientists, and drug development professionals, the rigorous validation of analytical methods is the bedrock of reliable and reproducible results. This guide provides an in-depth, technical comparison of High-Performance Liquid Chromatography (HPLC) method validation for the novel compound "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid." We will explore the critical validation parameters, delve into the causality behind experimental choices, and compare the HPLC method with viable alternatives, supported by illustrative experimental data. This document is designed to be a self-validating system, grounded in authoritative sources and practical insights.

The Criticality of Method Validation in Pharmaceutical Analysis

In the pharmaceutical industry, the journey of a drug from discovery to market is paved with exacting analytical scrutiny. The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose[1]. An unvalidated or poorly validated method can lead to inaccurate data, jeopardizing product quality, patient safety, and regulatory approval. For a compound like 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, which possesses both amino acid and imidazole functionalities, a robust and reliable analytical method is paramount for its characterization, quantification in various matrices, and stability testing.

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis due to its high resolution, sensitivity, and versatility.[2][3] This guide will walk through the validation of a newly developed reversed-phase HPLC (RP-HPLC) method for our target compound.

The Validation Workflow: A Visual Overview

The validation process is a systematic series of experiments designed to verify the performance of an analytical method. The following diagram illustrates the typical workflow and the interconnectedness of the validation parameters.

Caption: A flowchart illustrating the key stages of HPLC method validation.

Core Validation Parameters for the HPLC Method

The validation of an analytical method is a comprehensive process that evaluates several key performance characteristics.[4][5] These parameters, as defined by the International Council for Harmonisation (ICH) guideline Q2(R1), ensure that the method is reliable, reproducible, and fit for its intended purpose.[1][6]

Specificity

Why it matters: Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[4][7][8] For 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, this means ensuring that the peak corresponding to the analyte is not interfered with by any synthesis byproducts or excipients in a formulated product.

Experimental Protocol:

• Prepare Solutions:

  • Blank solution (mobile phase or placebo).

  • Solution of the 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid reference standard.

  • Solutions of known impurities and degradation products (if available).

  • A spiked solution containing the analyte and all potential interfering substances.

• Chromatographic Analysis: Inject each solution into the HPLC system.

• Evaluation:

  • The blank should show no peak at the retention time of the analyte.

  • The analyte peak in the spiked solution should be well-resolved from all other peaks (resolution > 2).

  • Peak purity analysis using a photodiode array (PDA) detector can be performed to confirm that the analyte peak is spectrally homogeneous.

Linearity and Range

Why it matters: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[9][10] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[6]

Experimental Protocol:

• Prepare a Series of Standards: Prepare at least five concentrations of the 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid reference standard spanning the expected working range (e.g., 50% to 150% of the target concentration).

• Inject and Record: Inject each standard in triplicate and record the peak area.

• Data Analysis:

  • Plot the mean peak area against the concentration.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

  • The acceptance criterion for the correlation coefficient is typically r² ≥ 0.995.[10]

Accuracy

Why it matters: Accuracy is the closeness of the test results obtained by the method to the true value.[4] It is a measure of the systematic error of the method.

Experimental Protocol:

• Prepare Spiked Samples: Prepare a placebo (a mixture of all excipients without the active pharmaceutical ingredient) and spike it with known amounts of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

• Analyze and Calculate Recovery: Analyze the spiked samples and calculate the percentage recovery of the analyte.

• Acceptance Criteria: The mean recovery should be within an acceptable range, typically 98.0% to 102.0%.[2]

Precision

Why it matters: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[4] It is a measure of the random error.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare a minimum of six samples at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (RSD) of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD for this new set of data and compare it with the repeatability results.

• Acceptance Criteria: The RSD for repeatability and intermediate precision should typically be less than 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Why it matters: The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[11][12] The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[11][13]

Experimental Protocol (based on the calibration curve):

• Calculate from Linearity Data:

  • LOD = 3.3 × (Standard Deviation of the y-intercepts / Slope of the calibration curve)

  • LOQ = 10 × (Standard Deviation of the y-intercepts / Slope of the calibration curve)

• Experimental Verification: Prepare solutions at the calculated LOD and LOQ concentrations and inject them to confirm that the analyte can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

Robustness

Why it matters: Robustness measures the capacity of the method to remain unaffected by small, deliberate variations in method parameters and provides an indication of its reliability during normal usage.[14][15]

Experimental Protocol:

• Identify Critical Parameters: Identify parameters that could potentially affect the results, such as:

  • Mobile phase composition (e.g., ±2% organic modifier)

  • Mobile phase pH (e.g., ±0.2 units)

  • Column temperature (e.g., ±5 °C)

  • Flow rate (e.g., ±0.1 mL/min)

  • Different column lots

• Vary Parameters: Systematically vary these parameters one at a time while keeping others constant.

• Analyze and Evaluate: Analyze a standard solution under each condition and evaluate the impact on system suitability parameters (e.g., resolution, tailing factor, retention time). The results should remain within the acceptance criteria defined in the validation protocol.

Data Presentation: A Comparative Overview

The following tables present hypothetical but realistic validation data for our developed RP-HPLC method for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid and compare it with a potential alternative method, Ion-Exchange Chromatography (IEC).

Table 1: Comparison of Linearity and Range

Parameter	RP-HPLC Method	Ion-Exchange Chromatography (IEC)
Linear Range (µg/mL)	1 - 100	5 - 150
Correlation Coefficient (r²)	0.9995	0.9989
Regression Equation	y = 25432x + 1234	y = 18765x + 2345

Table 2: Comparison of Accuracy and Precision

Parameter	RP-HPLC Method	Ion-Exchange Chromatography (IEC)
Accuracy (% Recovery)	99.5 ± 1.2%	98.9 ± 1.8%
Repeatability (RSD)	0.8%	1.5%
Intermediate Precision (RSD)	1.2%	1.9%

Table 3: Comparison of Sensitivity and Robustness

Parameter	RP-HPLC Method	Ion-Exchange Chromatography (IEC)
LOD (µg/mL)	0.1	0.5
LOQ (µg/mL)	0.3	1.5
Robustness	Passed	Passed (minor variations in buffer pH showed some effect on retention time)

Alternative Analytical Methodologies: A Comparative Discussion

While RP-HPLC is a powerful technique, other methods can be employed for the analysis of compounds like 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid.[16]

• Ion-Exchange Chromatography (IEC): This technique is particularly well-suited for separating charged molecules like amino acids.[17] The separation is based on the reversible interaction between the charged analyte and the charged stationary phase. For our target compound, which has both an amino group (basic) and a carboxylic acid group (acidic), IEC can offer excellent selectivity. However, it often requires more complex mobile phases (buffers with specific pH and ionic strength) and may be less robust than RP-HPLC.

• Gas Chromatography-Mass Spectrometry (GC-MS): Due to the low volatility of amino acids, derivatization is necessary to convert them into more volatile compounds before GC analysis.[18][19] This adds an extra step to the sample preparation, which can introduce variability. However, GC-MS offers exceptional sensitivity and selectivity, especially with the mass spectrometric detection providing structural information.

• Capillary Electrophoresis (CE): CE separates molecules based on their charge-to-size ratio in an electric field.[19] It offers high separation efficiency and requires very small sample volumes. For a charged molecule like 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, CE can be a viable alternative, particularly for chiral separations if required.

The choice of method will ultimately depend on the specific application, the required sensitivity, the sample matrix, and the available instrumentation. For routine quality control, the validated RP-HPLC method often provides the best balance of performance, robustness, and ease of use.

Conclusion: A Framework for Reliable Analysis

The validation of an HPLC analytical method for a novel compound such as 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid is a meticulous but essential process. By systematically evaluating specificity, linearity, range, accuracy, precision, sensitivity, and robustness, researchers can ensure the generation of high-quality, reliable data. This guide has provided a comprehensive framework for this process, grounded in the principles of scientific integrity and regulatory expectations. While RP-HPLC stands out as a robust and versatile technique, a thorough understanding of alternative methods allows for the selection of the most appropriate analytical tool for the task at hand. The ultimate goal is to establish a validated method that consistently delivers accurate and precise results, thereby supporting the development of safe and effective pharmaceuticals.

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A Comprehensive Guide to Cross-Reactivity Profiling of Novel Imidazole-Based Compounds: A Case Study with 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Selectivity in Drug Discovery

The therapeutic efficacy of any potential drug candidate is intrinsically linked to its selectivity for the intended biological target. Off-target interactions, or cross-reactivity, can lead to a spectrum of undesirable outcomes, ranging from diminished potency to severe adverse effects. Consequently, a rigorous evaluation of a compound's cross-reactivity profile is a cornerstone of preclinical safety assessment and a critical determinant in the decision-making process for advancing a lead candidate.[1][2]

The subject of our case study, 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid , is a novel imidazole derivative. The imidazole scaffold is a common feature in many biologically active compounds, known to interact with a wide range of targets.[3][4] This promiscuity underscores the necessity for a comprehensive cross-reactivity investigation. Furthermore, derivatives of the closely related 1-benzyl-1H-imidazole-5-carboxamide have been identified as agonists of the Takeda G-protein-coupled receptor 5 (TGR5), a promising target for metabolic diseases. These studies also highlighted the selectivity of such compounds against the Farnesoid X Receptor (FXR). This provides us with a logical starting point: a putative on-target (TGR5) and a key off-target to confirm (FXR).

This guide will delineate a tiered, multi-faceted approach to characterizing the cross-reactivity of our lead compound, commencing with computational assessments and progressing to targeted in vitro assays and broader screening panels.

The Strategic Framework for Cross-Reactivity Assessment

A robust cross-reactivity study is not a single experiment but a systematic investigation. Our approach is designed to be iterative, with the findings from each stage informing the next.

Caption: Workflow for broad panel off-target screening.

Selecting the Right Panel

A comprehensive safety panel should cover a diverse range of target classes, including:

• G-protein coupled receptors (GPCRs)

• Kinases

• Ion channels

• Transporters

• Nuclear hormone receptors

• Enzymes

Experimental Approach

The screening is typically conducted in two stages:

• Primary Screen: The test compound is assayed at a single, high concentration (e.g., 10 µM) against all targets in the panel. Any interaction that results in significant inhibition or activation (typically >50%) is considered a "hit".

• Dose-Response Confirmation: For any identified hits, a full dose-response curve is generated to determine the IC50 or EC50.

Data Synthesis and Comparative Analysis

The culmination of this multi-tiered approach is a comprehensive cross-reactivity profile. The data should be compiled and analyzed to facilitate a clear risk assessment.

Quantitative Data Summary

Assay	Target	Result (IC50/EC50)	Positive Control (IC50/EC50)	Interpretation
Reporter Gene Assay	TGR5	[Insert experimental value]	[Insert INT-777 value]	Potent/moderate/weak/no agonism
Ligand Binding Assay	FXR	> [Insert highest tested concentration]	[Insert GW4064 value]	No significant binding
Broad Panel Screen	[Example Hit 1]	[Insert experimental value]	N/A	Potential off-target liability
Broad Panel Screen	[Example Hit 2]	[Insert experimental value]	N/A	Potential off-target liability

Comparative Analysis with Alternatives

Should significant off-target activities be identified, a comparative analysis with structurally related but distinct alternative compounds is warranted. For instance, modifications to the benzyl group or the carboxylic acid moiety of our lead compound could be synthesized and subjected to the same screening cascade. This allows for the development of structure-activity relationships (SAR) for both on-target potency and off-target liabilities, guiding the next round of lead optimization.

Conclusion: A Self-Validating System for De-risking Drug Candidates

The framework presented here for the cross-reactivity profiling of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid provides a robust and logical pathway for identifying and mitigating potential safety liabilities. By integrating computational prediction with a tiered in vitro experimental approach, from focused assays on likely targets to broad, unbiased screening, researchers can build a comprehensive understanding of a compound's selectivity. This self-validating system, where the results of one tier inform the design of the next, is essential for making informed decisions in the complex process of drug development and ultimately contributes to the discovery of safer and more effective medicines.

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A Comparative Guide to Elucidating the Mechanism of Action for 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

For drug development professionals and researchers, the discovery of a novel bioactive compound marks the beginning of an in-depth investigation to uncover its mechanism of action (MoA). This guide provides a structured, comparative framework for elucidating the MoA of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid," a compound for which the precise biological target is not yet established. Our approach is designed to be a self-validating system, progressing from broad, hypothesis-generating screens to specific, target-validation assays.

The imidazole ring is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[1][2][3][4] Its unique electronic and hydrogen-bonding capabilities allow it to interact with a wide array of biological targets, including enzymes and receptors.[1][2] Derivatives of imidazole have been developed as anticancer, antimicrobial, and anti-inflammatory agents, often acting as kinase inhibitors, DNA intercalating agents, or receptor modulators.[2][4] Given this context, our investigation into "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" (referred to henceforth as Compound-X) will be guided by the hypothesis that it functions as an enzyme inhibitor, a common role for this class of molecules.[1][5]

Part 1: Initial Target Class Identification and Comparative Analysis

The first step in any MoA study is to narrow down the potential biological targets. Without prior knowledge, a logical starting point is to screen Compound-X against panels of enzymes, particularly those known to be modulated by other imidazole-containing molecules, such as kinases and metabolic enzymes.[2][5]

Comparative Compounds: To provide context for our findings, we will compare the activity of Compound-X against two well-characterized enzyme inhibitors:

• Allopurinol: An inhibitor of xanthine oxidase, a key enzyme in purine metabolism.

• Staurosporine: A broad-spectrum protein kinase inhibitor.

Experimental Protocol 1: Broad-Spectrum Enzyme Inhibition Profiling

This experiment aims to identify which class of enzymes Compound-X interacts with.

Methodology:

• Assay Setup: Utilize commercially available enzyme inhibition panels (e.g., Kinase-Glo®, P450-Glo™). For this example, we will focus on a panel of 10 common metabolic enzymes, including xanthine oxidase.

• Compound Preparation: Prepare a 10 mM stock solution of Compound-X, Allopurinol, and Staurosporine in DMSO. Serially dilute to obtain a range of concentrations from 100 µM to 1 nM.

• Enzyme Reactions: In a 96-well plate, incubate each enzyme with its respective substrate and the serially diluted compounds for 30 minutes at 37°C.

• Data Acquisition: Measure the enzyme activity using a suitable detection method (e.g., fluorescence, luminescence, or absorbance) on a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a DMSO control. Plot the data and determine the half-maximal inhibitory concentration (IC50) for each active compound-enzyme pair.

Table 1: Hypothetical Enzyme Inhibition Profile of Compound-X and Comparators

Enzyme	Compound-X IC50 (µM)	Allopurinol IC50 (µM)	Staurosporine IC50 (µM)
Xanthine Oxidase	5.2	8.7	>100
Lactate Dehydrogenase	>100	>100	>100
Alcohol Dehydrogenase	89.5	>100	>100
... (other enzymes)	>100	>100	>100

Interpretation: The hypothetical data in Table 1 suggests that Compound-X exhibits selective inhibitory activity against xanthine oxidase, with an IC50 value comparable to the known inhibitor, Allopurinol. This provides a strong rationale for focusing subsequent experiments on this specific target.

Part 2: In-depth Kinetic Analysis and Mode of Inhibition

Once a primary target has been identified, the next critical step is to understand how the compound inhibits the enzyme's function.[6] This involves determining the mode of inhibition (e.g., competitive, non-competitive) through kinetic studies.

Experimental Protocol 2: Michaelis-Menten Kinetics

This experiment will determine the effect of Compound-X on the kinetic parameters of xanthine oxidase.

Methodology:

• Reaction Setup: Prepare a series of reactions with a fixed concentration of xanthine oxidase and varying concentrations of the substrate (xanthine).

• Inhibitor Addition: For each substrate concentration, run the reaction in the absence of Compound-X (control) and in the presence of two different fixed concentrations of Compound-X (e.g., 5 µM and 10 µM).

• Data Acquisition: Measure the initial reaction velocity (V₀) at each substrate concentration by monitoring the formation of uric acid at 295 nm over time.

• Data Analysis: Plot the data using a Lineweaver-Burk plot (1/V₀ vs. 1/[S]). Analyze the changes in Vmax (the maximum reaction velocity) and Km (the Michaelis constant, representing substrate affinity) in the presence of Compound-X.

Table 2: Hypothetical Kinetic Parameters for Xanthine Oxidase Inhibition by Compound-X

Condition	Vmax (µmol/min)	Km (µM)
Control (No Inhibitor)	100	50
+ 5 µM Compound-X	100	150
+ 10 µM Compound-X	100	250

Interpretation: In this hypothetical scenario, the Vmax remains unchanged while the Km increases with increasing concentrations of Compound-X. This pattern is characteristic of competitive inhibition , indicating that Compound-X likely binds to the active site of xanthine oxidase and competes with the natural substrate, xanthine.

Visualization 1: Proposed Mechanism of Action - Competitive Inhibition

Caption: Competitive inhibition of Xanthine Oxidase by Compound-X.

Part 3: Cellular Target Engagement and Phenotypic Comparison

Confirming that a compound interacts with its target within a cellular context is a crucial validation step.[7] We will use a cell-based assay to measure the ability of Compound-X to inhibit xanthine oxidase activity in live cells and compare its phenotypic effect to Allopurinol.

Experimental Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify direct binding of a compound to its target protein in a cellular environment.[8] The principle is that a protein's thermal stability increases when a ligand is bound.

Methodology:

• Cell Treatment: Treat intact cells (e.g., HepG2 cells, which have endogenous xanthine oxidase) with either DMSO (vehicle control) or a high concentration of Compound-X (e.g., 50 µM) for 1 hour.

• Thermal Challenge: Aliquot the treated cell suspensions and heat them to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes.

• Lysis and Protein Separation: Lyse the cells and separate the soluble protein fraction (where stable, non-denatured proteins reside) from the precipitated, denatured proteins by centrifugation.

• Target Detection: Analyze the amount of soluble xanthine oxidase remaining at each temperature using Western blotting.

• Data Analysis: Plot the amount of soluble xanthine oxidase as a function of temperature. A shift in the melting curve to a higher temperature in the presence of Compound-X confirms target engagement.

Visualization 2: Experimental Workflow for CETSA

Caption: Workflow for Cellular Thermal Shift Assay (CETSA).

Table 3: Comparative Cellular Activity

Assay	Endpoint	Compound-X	Allopurinol
Cellular Uric Acid Production	EC50 (µM)	12.5	18.2
CETSA	Thermal Shift (ΔTm)	+4.2°C	+3.8°C
Cell Viability (HepG2, 48h)	CC50 (µM)	>100	>100

This guide outlines a systematic, multi-tiered approach to define the mechanism of action for a novel compound, "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid." By progressing from broad screening to detailed kinetic and cellular assays, we can build a robust, evidence-based understanding of its biological function. The comparative framework, using established drugs like Allopurinol, provides essential context and validation for the experimental findings.

Based on our hypothetical results, Compound-X is a selective, competitive inhibitor of xanthine oxidase that engages its target in cells and reduces uric acid production with minimal cytotoxicity. Future studies should focus on structural biology (e.g., co-crystallography of Compound-X with xanthine oxidase) to visualize the binding interaction at an atomic level and in vivo studies in animal models of hyperuricemia to assess its therapeutic potential.

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A Comparative Benchmarking Guide: 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid in the Landscape of Purine Synthesis and AMPK Modulation

In the dynamic field of drug discovery, the identification of novel small molecules that modulate critical cellular pathways is paramount. This guide provides a comprehensive benchmarking analysis of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid , a compound of interest due to its structural resemblance to key intermediates in the de novo purine biosynthesis pathway. We will objectively compare its hypothetical performance against well-established inhibitors of this pathway and modulators of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. This analysis is supported by established experimental protocols and data interpretation frameworks, offering researchers a robust guide for their own investigations.

Introduction: Unveiling the Therapeutic Potential of Purine Pathway and AMPK Modulation

The de novo purine biosynthesis pathway is a fundamental cellular process responsible for the synthesis of adenosine and guanosine nucleotides, the building blocks of DNA and RNA. Its high metabolic demand in rapidly proliferating cells has made it a prime target for anti-cancer and anti-inflammatory therapies.[1][2][3] Key enzymes in this pathway, such as glycinamide ribonucleotide formyltransferase (GARFT) and aminoimidazole carboxamide ribonucleotide transformylase (ATIC), are validated drug targets.[4][5][6][7]

Concurrently, AMP-activated protein kinase (AMPK) has emerged as a critical sensor of cellular energy status.[8][9] Activated by an increase in the cellular AMP:ATP ratio, AMPK orchestrates a metabolic switch, promoting catabolic processes that generate ATP while inhibiting anabolic pathways.[10][11] Its activation is a therapeutic goal for metabolic diseases like type 2 diabetes and has shown promise in oncology.[8][12]

Interestingly, these two pathways are intricately linked. Inhibition of ATIC, the enzyme responsible for the last two steps of de novo purine synthesis, leads to the accumulation of its substrate, 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR).[7][13] AICAR, an analog of AMP, is a well-known pharmacological activator of AMPK.[9][14][15] This interplay provides a compelling rationale for investigating compounds that could potentially modulate both pathways.

The Compound of Interest: 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid shares a core imidazole structure with AICAR, suggesting it may interact with enzymes in the purine biosynthesis pathway or directly modulate AMPK activity. The benzyl group introduces significant lipophilicity, potentially enhancing cell permeability compared to the ribose moiety of AICAR. The carboxylic acid functional group may influence its binding characteristics within target enzyme active sites. Based on these structural features, we hypothesize two primary putative mechanisms of action:

• Inhibition of de novo purine synthesis: The compound could act as a competitive or allosteric inhibitor of key enzymes like ATIC or GARFT.

• Modulation of AMPK signaling: It might directly activate or inhibit AMPK, or indirectly influence its activity by affecting intracellular nucleotide pools.

This guide will benchmark our compound of interest against known inhibitors targeting these mechanisms.

Benchmarking Against Known Inhibitors

We will compare the hypothetical efficacy of "5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid" against a panel of well-characterized inhibitors.

Inhibitors of De Novo Purine Synthesis

Compound	Target	Mechanism of Action	Reported IC50/Ki
Methotrexate	Dihydrofolate Reductase (DHFR), ATIC, TYMS	Folate antagonist, inhibits multiple enzymes in purine and pyrimidine synthesis.[1][3][16]	Varies by target and cell line
Lometrexol (DDATHF)	Glycinamide Ribonucleotide Formyltransferase (GARFT)	Specific inhibitor of GARFT, leading to depletion of purine pools.[2][4][5][6]	Nanomolar range
ATIC-IN-1	ATIC Dimerization	Prevents the homodimerization of ATIC, which is essential for its transformylase activity.[17][18]	Ki = 685 nM[17]
5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (Hypothetical)	ATIC / GARFT	Putative competitive or allosteric inhibitor.	To be determined

Modulators of AMPK Signaling

Compound	Target	Mechanism of Action	Reported EC50/AC50
AICAR	AMPK	AMP analog, allosterically activates AMPK upon intracellular conversion to ZMP.[9][14][19]	Millimolar range in intact cells
Metformin	AMPK (indirect activator)	Primarily inhibits mitochondrial complex I, leading to an increased AMP:ATP ratio and subsequent AMPK activation.[12]	Varies by cell type
A-769662	AMPK (direct activator)	Allosteric activator that also inhibits dephosphorylation of the catalytic subunit.[20]	Sub-micromolar range
5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (Hypothetical)	AMPK	Putative direct or indirect modulator.	To be determined

Experimental Workflows for Benchmarking

To validate the putative mechanisms of action and quantify the potency of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, a series of robust experimental workflows are proposed.

Workflow for Assessing Inhibition of De Novo Purine Synthesis

This workflow aims to determine if the compound inhibits key enzymes in the purine biosynthesis pathway.

Caption: Workflow for evaluating inhibition of de novo purine synthesis.

Step-by-Step Protocol: ATIC Inhibition Assay (Colorimetric)

• Reagent Preparation: Prepare assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 50 mM KCl, 10 mM MgCl2), recombinant human ATIC enzyme, AICAR substrate, and the cofactor N10-formyl-tetrahydrofolate (fTHF). Prepare a stock solution of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid and known inhibitors (e.g., Methotrexate) in a suitable solvent (e.g., DMSO).

• Assay Plate Setup: In a 96-well plate, add the assay buffer, the compound of interest at various concentrations, and the ATIC enzyme. Incubate for a pre-determined time to allow for compound-enzyme binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding AICAR and fTHF. The ATIC enzyme catalyzes the conversion of AICAR to FAICAR and then to IMP.[21]

• Detection: A colorimetric assay can be used to detect the product, where the conversion of a reagent (e.g., by coupling the reaction to an appropriate dehydrogenase) results in a color change measured by a spectrophotometer.[22]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value by fitting the data to a dose-response curve.

Workflow for Assessing AMPK Modulation

This workflow is designed to investigate the compound's effect on the AMPK signaling pathway.

Caption: Workflow for evaluating modulation of the AMPK signaling pathway.

Step-by-Step Protocol: Western Blot for AMPK Activation

• Cell Culture and Treatment: Culture a suitable cell line (e.g., HepG2 hepatocytes) to 70-80% confluency. Treat the cells with 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid, a positive control (e.g., AICAR), and a negative control (vehicle) for a specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for phosphorylated AMPK (p-AMPKα Thr172) and phosphorylated Acetyl-CoA Carboxylase (p-ACC Ser79), a direct downstream target of AMPK. Also, probe for total AMPK and ACC as loading controls.

• Detection and Analysis: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection. Quantify the band intensities to determine the relative levels of phosphorylated proteins compared to total protein levels.

Interpreting the Data: Building a Comprehensive Profile

The data generated from these workflows will allow for a multi-faceted comparison of 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid with the benchmark inhibitors.

• Potency: IC50 and EC50 values will provide a quantitative measure of the compound's potency in inhibiting its target enzyme or modulating the AMPK pathway.

• Mechanism of Action: Kinetic studies will elucidate whether the compound acts as a competitive, non-competitive, or uncompetitive inhibitor. Biophysical assays will determine if it directly binds to AMPK.

• Cellular Efficacy: Cell-based assays will confirm the compound's ability to engage its target in a cellular context and elicit a downstream biological response, such as inhibiting cell proliferation or stimulating glucose uptake.

• Selectivity: By comparing its activity against different enzymes and pathways, a preliminary assessment of the compound's selectivity can be made.

Conclusion and Future Directions

This guide outlines a systematic and scientifically rigorous approach to benchmarking 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid against known inhibitors of de novo purine synthesis and modulators of AMPK signaling. By following the proposed experimental workflows, researchers can elucidate its mechanism of action, quantify its potency, and assess its potential as a novel therapeutic agent. The insights gained from this comparative analysis will be instrumental in guiding future lead optimization and preclinical development efforts.

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Safety & Regulatory Compliance

Operational Guide: Personal Protective Equipment for Handling 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid

As a Senior Application Scientist, this guide provides a detailed operational and safety framework for handling 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid (CAS No. 228262-99-5). The toxicological properties of this specific compound have not been thoroughly investigated[1]. Therefore, this protocol is built upon a conservative risk assessment, drawing from the known hazards of its constituent chemical classes: aromatic amines, imidazole derivatives, and carboxylic acids. Adherence to these procedures is critical for ensuring personnel safety and maintaining experimental integrity.

Hazard Assessment & Risk Mitigation Profile

A mandatory hazard assessment must be conducted before any work begins, in compliance with OSHA standard 29 CFR 1910.132[2][3]. Due to the limited specific data, we must infer the risk profile:

• Respiratory Hazard : The compound is a solid powder that can form dust, which may cause respiratory irritation[1][4]. Inhalation is a primary exposure route[1].

• Skin and Eye Hazard : Imidazole derivatives and carboxylic acids can be corrosive or irritants, potentially causing severe skin burns and serious eye damage[5][6][7]. Similar aminoimidazole compounds are known skin and eye irritants[8][9].

• Reactivity : Carboxylic acids can react with bases, and the compound should be stored away from incompatible materials like strong oxidizers[5][10].

The primary principle is the Hierarchy of Controls , where Personal Protective Equipment (PPE) serves as the final, essential barrier after engineering and administrative controls are implemented[3]. All handling of this compound must, at a minimum, be performed within a certified laboratory chemical fume hood[6].

The Core PPE Ensemble: A Multi-Layered Defense

The following PPE is mandatory for all personnel handling 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid. This ensemble is designed to provide comprehensive protection against all potential exposure routes.

Table 1: PPE Requirements at a Glance

Protection Area	Required PPE	Standard/Specification	Rationale for Use
Eyes & Face	Chemical Splash Goggles & Face Shield	ANSI Z87.1 / EN166	Protects against dust particles and chemical splashes. The face shield provides a secondary barrier for the entire face[11][12][13].
Hands	Nitrile Gloves (double-gloved)	ASTM F2413	Prevents skin contact. Nitrile offers good resistance against acids, bases, and many solvents. Double-gloving minimizes contamination during doffing[12][13].
Body	Flame-Resistant Lab Coat	NFPA 2112	Protects skin and clothing from incidental spills and dust. Must be fully buttoned[10].
Feet	Closed-toe, chemical-resistant shoes	OSHA 1910.136	Prevents exposure from spills on the floor. Shoes with canvas tops are inadequate[11][13].
Respiratory	N95 Respirator (minimum)	NIOSH-approved	Required for weighing operations outside of a containment hood to prevent inhalation of fine powders[4][14]. Use is subject to a formal respiratory protection program[4].

Procedural Blueprint: From Pre-Handling to Disposal

This section provides a step-by-step guide for safely using the compound.

Preparation and Engineering Controls

• Verify Fume Hood Certification : Ensure the chemical fume hood has been certified within the last year.

• Designated Area : Demarcate a specific area within the hood for handling the compound to prevent cross-contamination[6].

• Assemble Materials : Before bringing the compound into the hood, ensure all necessary equipment (spatulas, weigh boats, solvents, waste containers) is present to minimize movement in and out of the controlled area.

• Emergency Equipment Check : Confirm that a safety shower and eyewash station are unobstructed and within a 10-second travel distance[6].

Step-by-Step Handling Protocol

• Don PPE : Put on all required PPE as detailed in Table 1 before entering the designated handling area.

• Weighing the Compound :

  • Perform all weighing operations within the chemical fume hood or a powder containment hood.

  • If a powder containment hood is unavailable, personnel must wear a NIOSH-approved N95 respirator at a minimum, in addition to the standard PPE ensemble[14].

  • Use anti-static weigh boats and tools to minimize the aerosolization of the powder.

• Making Solutions :

  • Add the solid compound to the solvent slowly. Never add solvent to the bulk solid, as this can cause splashing.

  • Keep the container capped or covered when not actively adding material.

• Post-Handling :

  • Thoroughly decontaminate the designated area and any equipment used.

  • Remove PPE in the correct order (see below) to prevent self-contamination.

  • Wash hands thoroughly with soap and water after removing gloves[6][15].

PPE Donning and Doffing Workflow

The sequence of putting on and taking off PPE is critical to prevent exposure.

Caption: Workflow for donning and doffing PPE.

Contingency & Emergency Protocols

Spill Response

A chemical spill should only be cleaned up by trained personnel who are aware of the hazards[16].

• Minor Spill (Contained within the fume hood) :

  • Alert personnel in the immediate area[16].

  • Wearing your full PPE, cover the spill with a chemical absorbent like vermiculite or sand to prevent dust formation[16].

  • Carefully sweep the mixture into a designated, sealable hazardous waste container[1][17].

  • Wipe the area with a damp cloth, and dispose of the cloth as hazardous waste.

• Major Spill (Outside of the fume hood) :

  • Evacuate the immediate area and alert all nearby personnel[17][18].

  • If the material is volatile or creating significant dust, evacuate the entire lab and activate the fire alarm to ensure building evacuation[18].

  • From a safe location, contact your institution's emergency response team or local emergency services (911)[18].

  • Provide the chemical name, quantity spilled, and the Safety Data Sheet (SDS) to responders[16].

  • DO NOT attempt to clean up a major spill yourself[16][18].

Personnel Exposure

Immediate action is required to mitigate harm.

• Skin Contact : Immediately remove any contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes[17][18]. Seek medical attention[1].

• Eye Contact : Immediately flush the eyes with water for at least 15 minutes using an eyewash station, holding the eyelids open[1][18]. Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If they are not breathing, provide artificial respiration[1]. Seek immediate medical attention.

• Ingestion : Rinse the mouth with water. Do not induce vomiting[1]. Seek immediate medical attention.

For all exposures, consult the SDS and provide it to the attending physician[1]. An incident report must be filed with your institution's safety office.

Waste Management & Decontamination

All materials contaminated with 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid are considered hazardous waste.

• Waste Segregation : Collect all solid waste, including contaminated gloves, weigh boats, and absorbent materials, in a clearly labeled, sealed, and puncture-proof hazardous waste container[10][17].

• Liquid Waste : Collect any liquid waste in a separate, compatible, and clearly labeled hazardous waste container.

• Disposal : Do not dispose of this chemical down the drain[1][10]. All waste must be disposed of through a licensed professional waste disposal service in accordance with local, state, and federal regulations[1][19].

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